AF12198

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of AF12198

A Core Antagonist of the Interleukin-1 Receptor Type I

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

AF12198 is a potent and selective synthetic peptide antagonist of the human Interleukin-1 Receptor Type I (IL-1R1). By competitively inhibiting the binding of the pro-inflammatory cytokines Interleukin-1α (IL-1α) and Interleukin-1β (IL-1β) to IL-1R1, AF12198 effectively blocks the initiation of the downstream signaling cascade responsible for a wide range of inflammatory responses. This document provides a comprehensive overview of the mechanism of action of AF12198, including its binding affinity, in vitro and in vivo effects, and detailed experimental protocols for key assays. The information is presented to support further research and development of this and similar IL-1 pathway modulators.

Core Mechanism of Action: Competitive Antagonism of IL-1R1

AF12198 is a 15-amino acid peptide (Ac-FEWTPGWYQJYALPL-NH2) that selectively binds to the human IL-1R1.[1] This binding is competitive with the natural ligands, IL-1α and IL-1β. Unlike the endogenous IL-1 Receptor Antagonist (IL-1ra), which also binds to IL-1R1 and prevents signaling, AF12198 is a small molecule peptide.[1] Upon binding, AF12198 does not induce the conformational changes in IL-1R1 necessary for the recruitment of the co-receptor, IL-1 Receptor Accessory Protein (IL-1RAcP). The formation of the IL-1R1/IL-1/IL-1RAcP ternary complex is an absolute requirement for signal transduction. By preventing this association, AF12198 effectively silences the IL-1 signaling pathway.

Signaling Pathway Blockade

The binding of IL-1α or IL-1β to IL-1R1 initiates a signaling cascade that is central to inflammation. This pathway involves the recruitment of adaptor proteins like MyD88 and IRAK, leading to the activation of downstream transcription factors such as NF-κB and AP-1. These transcription factors then drive the expression of numerous pro-inflammatory genes, including cytokines (e.g., IL-6, IL-8), chemokines, and adhesion molecules (e.g., ICAM-1). AF12198, by blocking the initial receptor activation step, prevents the entire downstream signaling cascade.

Figure 1: AF12198 Mechanism of Action.

Quantitative Data

The potency and selectivity of AF12198 have been quantified in several key in vitro and in vivo studies.

Table 1: In Vitro Binding Affinity and Inhibitory Concentrations of AF12198

Parameter	Species	Receptor/Process	IC50	Reference
Binding Affinity	Human	IL-1R1	8 nM	[2]
Human	IL-1RII	6.7 µM	[2]
Murine	IL-1R1	>200 µM	[2]
Inhibition of IL-1 Induced Processes
IL-8 Production	Human (Dermal Fibroblasts)	IL-1 induced	25 nM	[1]
ICAM-1 Expression	Human (Endothelial Cells)	IL-1 induced	9 nM	[1]
IL-6 Induction	Human (Primate Blood)	IL-1 induced	15 µM	[2]
IL-6 Induction	Cynomolgus Monkey (Blood)	IL-1 induced	17 µM	[2]

Table 2: In Vivo Efficacy of AF12198

Animal Model	Condition	Dosage	Effect	Reference
Rat	LPS-induced Acute Lung Inflammation	16 mg/kg (intravenous infusion)	Significant attenuation of lung MPO activity and reduction in lung microvascular leakage.[2]	[2]
Cynomolgus Monkey	Ex vivo IL-1 induced IL-6	Intravenous infusion	Blocks IL-1 induction of IL-6.[1]	[1]
Cynomolgus Monkey	In vivo IL-6 induction	Intravenous infusion	Down-modulates in vivo induction of IL-6.[1]	[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of AF12198.

IL-1R1 Competitive Binding Assay

This protocol is a representative method for determining the binding affinity of a compound to IL-1R1.

Figure 2: IL-1R1 Competitive Binding Assay Workflow.

Methodology:

• Cell Preparation: Human dermal fibroblasts, which endogenously express IL-1R1, are cultured to confluency in 24-well plates.

• Assay Buffer: A suitable binding buffer (e.g., RPMI 1640 with 1% BSA and 25 mM HEPES) is prepared.

• Competitive Binding:

  • Cells are washed with assay buffer.

  • A constant concentration of radiolabeled IL-1 (e.g., [¹²⁵I]IL-1α, approximately 50 pM) is added to each well.

  • Varying concentrations of AF12198 or unlabeled IL-1α (for positive control) are added to the wells.

  • Non-specific binding is determined in the presence of a high concentration of unlabeled IL-1α (e.g., 1 µM).

• Incubation: The plates are incubated for a sufficient time to reach binding equilibrium (e.g., 2-4 hours at 4°C).

• Washing: Wells are washed multiple times with ice-cold assay buffer to remove unbound radioligand.

• Detection: The cells are lysed (e.g., with 1% Triton X-100), and the radioactivity in the lysate is measured using a gamma counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the log concentration of the competitor. The IC50 value is determined using non-linear regression analysis.

Inhibition of IL-1-Induced IL-8 Production Assay

This protocol describes a method to quantify the inhibitory effect of AF12198 on IL-1-induced IL-8 secretion from cells.

Figure 3: IL-8 Production Inhibition Assay Workflow.

Methodology:

• Cell Culture: Human dermal fibroblasts are seeded in 96-well plates and grown to confluency.

• Treatment:

  • The culture medium is replaced with fresh medium containing varying concentrations of AF12198.

  • Cells are pre-incubated with AF12198 for a short period (e.g., 30-60 minutes).

  • A constant concentration of human IL-1β (e.g., 1 ng/mL) is added to stimulate IL-8 production.

  • Control wells include cells with no treatment, cells with IL-1β alone, and cells with AF12198 alone.

• Incubation: The plates are incubated for a period sufficient to allow for IL-8 production and secretion (e.g., 24 hours).

• Supernatant Collection: The cell culture supernatant is carefully collected from each well.

• ELISA for IL-8:

  • A 96-well plate is coated with a capture antibody specific for human IL-8.

  • The collected supernatants and IL-8 standards are added to the wells.

  • A detection antibody conjugated to an enzyme (e.g., HRP) is added.

  • A substrate is added, and the color development is measured using a plate reader at the appropriate wavelength.

• Data Analysis: A standard curve is generated from the IL-8 standards. The concentration of IL-8 in the samples is determined from the standard curve. The IC50 for the inhibition of IL-8 production is calculated.

Inhibition of IL-1-Induced ICAM-1 Expression Assay

This protocol outlines a method to assess the effect of AF12198 on IL-1-induced ICAM-1 expression on the surface of endothelial cells using flow cytometry.

Figure 4: ICAM-1 Expression Assay Workflow.

Methodology:

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) are cultured in appropriate flasks or plates.

• Treatment:

  • Confluent HUVECs are treated with IL-1β (e.g., 1 ng/mL) in the presence or absence of varying concentrations of AF12198.

  • Control groups include untreated cells and cells treated with AF12198 alone.

• Incubation: The cells are incubated for a time sufficient to induce ICAM-1 expression (e.g., 6-8 hours).

• Cell Harvesting: Cells are detached from the culture surface using a non-enzymatic cell dissociation solution to preserve surface proteins.

• Staining:

  • The single-cell suspension is washed with a staining buffer (e.g., PBS with 1% BSA).

  • Cells are incubated with a fluorescently labeled monoclonal antibody specific for human ICAM-1 (e.g., FITC-conjugated anti-CD54).

  • An isotype control antibody is used to determine background fluorescence.

• Flow Cytometry: The stained cells are analyzed on a flow cytometer to determine the percentage of ICAM-1 positive cells and the Mean Fluorescence Intensity (MFI).

• Data Analysis: The inhibition of ICAM-1 expression is calculated based on the reduction in MFI or the percentage of positive cells in the presence of AF12198 compared to stimulation with IL-1β alone. The IC50 value is then determined.

Conclusion

AF12198 is a well-characterized, potent, and selective peptide antagonist of the human IL-1R1. Its mechanism of action, centered on the competitive inhibition of IL-1 binding and subsequent blockade of the pro-inflammatory signaling cascade, has been demonstrated through robust in vitro and in vivo studies. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers and drug developers working on novel anti-inflammatory therapeutics targeting the IL-1 pathway. Further investigation into the pharmacokinetics and clinical potential of AF12198 and similar molecules is warranted.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

AF12198: A Technical Guide to a Potent Antagonist of the Human Interleukin-1 Receptor Type I

For Researchers, Scientists, and Drug Development Professionals

Abstract

AF12198 is a potent and selective synthetic peptide antagonist of the human type I interleukin-1 receptor (IL-1R1).[1] This 15-mer peptide, identified through phage display library screening, demonstrates high-affinity binding to IL-1R1 and effectively inhibits downstream inflammatory signaling.[1] In vitro studies have shown its capacity to block interleukin-1 (IL-1) induced production of key inflammatory mediators such as interleukin-8 (IL-8) and the expression of intercellular adhesion molecule-1 (ICAM-1).[1] Furthermore, in vivo studies in cynomolgus monkeys have confirmed its bioactivity, showcasing its ability to antagonize IL-1-induced interleukin-6 (IL-6) production.[1] This document provides a comprehensive technical overview of AF12198, including its mechanism of action, quantitative functional data, detailed experimental protocols for its characterization, and visual representations of the relevant biological pathways and experimental workflows.

Core Function and Mechanism of Action

AF12198 functions as a competitive antagonist at the human IL-1R1. It selectively binds to the receptor, preventing the binding of the pro-inflammatory cytokines IL-1α and IL-1β. This blockade of ligand-receptor interaction inhibits the subsequent recruitment of the IL-1 receptor accessory protein (IL-1RAcP), a critical step for the formation of the active signaling complex. Consequently, the downstream signaling cascade, which is heavily reliant on the MyD88-dependent pathway, is attenuated. This leads to the reduced activation of key transcription factors such as NF-κB and AP-1, ultimately resulting in the decreased expression of numerous inflammatory genes, including those encoding for cytokines, chemokines, and adhesion molecules.

Quantitative Data Summary

The following tables summarize the key quantitative parameters that define the potency and selectivity of AF12198.

Table 1: Receptor Binding Affinity and In Vitro Inhibitory Activity

Parameter	Value	Species/Cell Type	Reference
IC₅₀ for IL-1R1 Binding	8 nM	Human	[1]
IC₅₀ for IL-1RII Binding	6.7 µM	Human	[1]
IC₅₀ for IL-1R1 Binding	>200 µM	Murine	[1]
IC₅₀ for IL-1-induced IL-8 Production	25 nM	Human Dermal Fibroblasts	[1]
IC₅₀ for IL-1-induced ICAM-1 Expression	9 nM	Human Endothelial Cells	[1]

Table 2: In Vivo Antagonist Activity

Parameter	Species	Effect	Reference
IL-1 Induced IL-6 Production	Cynomolgus Monkey	Blocked by intravenous infusion of AF12198	[1]

Signaling Pathway and Experimental Workflows

IL-1 Receptor Signaling Pathway Antagonized by AF12198

Caption: IL-1 signaling pathway and the antagonistic action of AF12198.

Experimental Workflow for Discovery and Characterization of AF12198

Caption: Workflow for the discovery and validation of AF12198.

Detailed Experimental Protocols

The following are representative, detailed protocols for the key experiments used to characterize the function of AF12198. These protocols are synthesized from established methodologies in the field.

Competitive Radioligand Binding Assay for Human IL-1R1

Objective: To determine the binding affinity (IC₅₀) of AF12198 for the human type I IL-1 receptor.

Materials:

• Membrane preparations from cells overexpressing human IL-1R1.

• [¹²⁵I]-IL-1α (radioligand).

• AF12198 (unlabeled competitor).

• Binding buffer (e.g., 25 mM HEPES, 150 mM NaCl, 1 mM CaCl₂, 1 mM MgCl₂, 0.1% BSA, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• 96-well microplates.

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Plate Setup: In a 96-well plate, add binding buffer to all wells.

• Competitor Dilution: Prepare serial dilutions of AF12198 in binding buffer. Add the diluted competitor to the appropriate wells. For total binding wells, add buffer only. For non-specific binding wells, add a high concentration of unlabeled IL-1α.

• Radioligand Addition: Add a fixed concentration of [¹²⁵I]-IL-1α to all wells.

• Membrane Addition: Add the IL-1R1-containing membrane preparation to all wells to initiate the binding reaction.

• Incubation: Incubate the plate with gentle agitation for a predetermined time (e.g., 2 hours) at a specific temperature (e.g., 4°C) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a filtration apparatus. This separates bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Radioactivity Measurement: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of specific binding at each concentration of AF12198. Plot the percentage of specific binding against the log concentration of AF12198 and fit the data using a non-linear regression model to determine the IC₅₀ value.

Inhibition of IL-1-induced IL-8 Production in Human Dermal Fibroblasts

Objective: To quantify the inhibitory effect of AF12198 on IL-1β-induced IL-8 production.

Materials:

• Human dermal fibroblasts.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Recombinant human IL-1β.

• AF12198.

• Human IL-8 ELISA kit.

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed human dermal fibroblasts into 96-well plates at a predetermined density and allow them to adhere overnight.

• Pre-treatment with Antagonist: Replace the medium with fresh, serum-free medium containing various concentrations of AF12198. Incubate for a specified period (e.g., 1 hour).

• Stimulation: Add a fixed, sub-maximal concentration of IL-1β to the wells (except for the unstimulated control wells).

• Incubation: Incubate the plates for a time sufficient for IL-8 production (e.g., 24 hours) at 37°C in a CO₂ incubator.

• Supernatant Collection: After incubation, centrifuge the plates at a low speed to pellet any detached cells and carefully collect the supernatants.

• ELISA: Perform an enzyme-linked immunosorbent assay (ELISA) for human IL-8 on the collected supernatants according to the manufacturer's instructions.

• Data Analysis: Generate a standard curve using the IL-8 standards provided in the ELISA kit. Calculate the concentration of IL-8 in each sample. Plot the IL-8 concentration against the log concentration of AF12198 and determine the IC₅₀ value.

Inhibition of IL-1-induced ICAM-1 Expression in Human Endothelial Cells

Objective: To measure the effect of AF12198 on IL-1β-induced ICAM-1 surface expression.

Materials:

• Human umbilical vein endothelial cells (HUVECs).

• Endothelial cell growth medium.

• Recombinant human IL-1β.

• AF12198.

• Fluorescently-labeled anti-human ICAM-1 antibody.

• Isotype control antibody.

• Flow cytometer.

• Cell detachment solution (e.g., non-enzymatic).

Procedure:

• Cell Culture: Culture HUVECs in appropriate flasks until confluent.

• Cell Seeding: Seed the HUVECs into multi-well plates and grow to confluence.

• Treatment: Treat the cells with various concentrations of AF12198 for a short pre-incubation period (e.g., 30 minutes).

• Stimulation: Add IL-1β to the wells to induce ICAM-1 expression and incubate for an appropriate time (e.g., 6-8 hours).

• Cell Detachment: Gently detach the cells from the plate using a non-enzymatic cell detachment solution to preserve surface proteins.

• Antibody Staining: Resuspend the cells in a staining buffer (e.g., PBS with 1% BSA). Add the fluorescently-labeled anti-ICAM-1 antibody or the isotype control antibody to the respective cell suspensions. Incubate on ice in the dark.

• Washing: Wash the cells with staining buffer to remove unbound antibodies.

• Flow Cytometry: Analyze the cells on a flow cytometer to measure the mean fluorescence intensity (MFI) of ICAM-1 staining.

• Data Analysis: Subtract the MFI of the isotype control from the MFI of the ICAM-1 stained cells. Plot the MFI against the log concentration of AF12198 to determine the IC₅₀ for the inhibition of ICAM-1 expression.

Ex Vivo Inhibition of IL-1-induced IL-6 Production in Cynomolgus Monkey Whole Blood

Objective: To assess the in vivo efficacy of AF12198 by measuring its ability to inhibit IL-1β-induced IL-6 production in whole blood samples.[2]

Materials:

• Cynomolgus monkeys.

• AF12198 formulated for intravenous administration.

• Recombinant human IL-1β.

• Heparinized blood collection tubes.

• RPMI 1640 medium.

• Primate IL-6 ELISA kit.

• Incubator.

Procedure:

• In Vivo Administration: Administer AF12198 to cynomolgus monkeys via intravenous infusion.

• Blood Collection: Collect whole blood samples into heparinized tubes at various time points before, during, and after the infusion.

• Ex Vivo Stimulation: Aliquot the whole blood samples into tubes containing RPMI 1640 medium. Add a predetermined concentration of IL-1β to stimulate IL-6 production. Include unstimulated controls.

• Incubation: Incubate the blood samples at 37°C in a humidified atmosphere with 5% CO₂ for a specified period (e.g., 6 hours).

• Plasma Separation: After incubation, centrifuge the tubes to separate the plasma.

• IL-6 Measurement: Measure the concentration of IL-6 in the plasma samples using a primate-specific IL-6 ELISA kit.

• Data Analysis: Compare the levels of IL-6 in the IL-1β-stimulated samples from different time points to the pre-infusion baseline. Calculate the percentage inhibition of IL-6 production at each time point to evaluate the in vivo antagonist activity of AF12198.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An ex vivo method for studying inflammation in cynomolgus monkeys: analysis of interleukin-1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

AF12198: A Potent Peptide Antagonist of the Human Interleukin-1 Type I Receptor

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

AF12198 is a novel, synthetic 15-mer peptide that acts as a potent and selective antagonist of the human Interleukin-1 Type I receptor (IL-1RI).[1][2][3] This document provides a comprehensive technical overview of AF12198, including its biochemical properties, mechanism of action, and preclinical efficacy. Detailed experimental methodologies for key assays are provided, along with a summary of quantitative data and visual representations of the relevant biological pathways and experimental workflows. This guide is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of IL-1 receptor antagonism.

Introduction

Interleukin-1 (IL-1), primarily IL-1α and IL-1β, are pleiotropic cytokines that play a central role in mediating inflammatory and immune responses.[4][5] Dysregulation of IL-1 signaling is implicated in a wide range of inflammatory diseases, making the IL-1 receptor a key target for therapeutic intervention.[6] AF12198 emerged from the screening of phage display peptide libraries as a low molecular weight antagonist of the IL-1 receptor.[1] It represents a promising class of non-protein therapeutics for modulating IL-1 driven pathologies.

Physicochemical Properties of AF12198

AF12198 is a 15-amino acid peptide with the sequence Ac-FEWTPGWYQJYALPL-NH2, where 'J' represents the unnatural amino acid 2-azetidine-1-carboxylic acid.[1] Its molecular weight is 1895.14 g/mol , and its formula is C96H123N19O22.[3]

Mechanism of Action

AF12198 exerts its antagonistic effect by selectively binding to the human IL-1 Type I receptor (IL-1RI).[1][2] This binding competitively inhibits the binding of both IL-1α and IL-1β to the receptor, thereby preventing the initiation of the downstream signaling cascade that leads to the expression of inflammatory mediators.[4][7]

IL-1 Signaling Pathway

The binding of IL-1 to IL-1RI induces a conformational change that facilitates the recruitment of the IL-1 receptor accessory protein (IL-1RAcP).[5][8] This heterodimerization brings the intracellular Toll-interleukin 1 receptor (TIR) domains of both receptor components into close proximity, initiating a signaling cascade that involves the recruitment of MyD88 and subsequent activation of IRAK kinases. This ultimately leads to the activation of transcription factors such as NF-κB and AP-1, and the expression of numerous pro-inflammatory genes.[7] AF12198, by occupying the IL-1 binding site on IL-1RI, prevents the initial ligand binding and the subsequent recruitment of IL-1RAcP, thus blocking the entire signaling pathway.

Figure 1: IL-1 Signaling Pathway and AF12198 Inhibition.

Quantitative Data

The biological activity of AF12198 has been quantified through various in vitro and in vivo studies. The following tables summarize the key findings.

Table 1: Receptor Binding Affinity of AF12198

Receptor	Species	IC50	Reference
IL-1 Receptor Type I	Human	8 nM	[2][3]
IL-1 Receptor Type II	Human	6.7 µM	[2]
IL-1 Receptor Type I	Murine	>200 µM	[2]

Table 2: In Vitro Inhibitory Activity of AF12198

Assay	Cell Type	IL-1 Induced Response	IC50	Reference
IL-8 Production	Human Dermal Fibroblasts	IL-8 release	25 nM	[1][2]
ICAM-1 Expression	Human Umbilical Vein Endothelial Cells (HUVECs)	ICAM-1 surface expression	9 nM	[1][2]
IL-6 Induction	Human Primate Blood	IL-6 release	15 µM	[2]
IL-6 Induction	Cynomolgus Monkey Blood	IL-6 release	17 µM	[2]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this document.

IL-1 Receptor Binding Assay

This assay is designed to determine the affinity of AF12198 for the IL-1 receptor. A competitive radioligand binding format is typically employed.

References

• 1. An ex vivo method for studying inflammation in cynomolgus monkeys: analysis of interleukin-1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Catalytic Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. ahajournals.org [ahajournals.org]
• 6. HTRF HUMAN IL8 KIT-WEICHILAB [weichilab.com]
• 7. In vivo effects of recombinant human interleukin-6 in primates: stimulated production of platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and Development of AF12198

For Researchers, Scientists, and Drug Development Professionals

Abstract

AF12198 is a potent and selective peptide-based antagonist of the human type I interleukin-1 receptor (IL-1RI). Discovered through phage display technology, this 15-mer peptide, with the sequence Ac-FEWTPGWYQJYALPL-NH2, incorporates an unnatural amino acid (2-azetidine-1-carboxylic acid, denoted by J) and demonstrates both in vitro and in vivo efficacy in blocking IL-1-mediated inflammatory responses. This document provides a comprehensive technical overview of the discovery, mechanism of action, and preclinical development of AF12198, including detailed experimental protocols and quantitative data to support further research and development in the field of IL-1 antagonism.

Introduction

Interleukin-1 (IL-1), existing as two primary forms, IL-1α and IL-1β, is a pleiotropic cytokine that plays a central role in mediating inflammatory and immune responses.[1] Dysregulation of IL-1 signaling is implicated in a wide range of inflammatory and autoimmune diseases. The biological activities of IL-1 are mediated through its binding to the type I IL-1 receptor (IL-1RI), which then forms a complex with the IL-1 receptor accessory protein (IL-1RAcP) to initiate downstream signaling cascades.

The naturally occurring IL-1 receptor antagonist (IL-1ra) is a key endogenous regulator of IL-1 activity, competitively inhibiting the binding of IL-1α and IL-1β to IL-1RI.[1] While recombinant IL-1ra (Anakinra) has been developed as a therapeutic, its proteinaceous nature necessitates frequent administration. This has driven the search for small molecule and peptide-based antagonists with improved pharmacokinetic properties. AF12198 emerged from these efforts as a novel, low molecular weight peptide antagonist with high affinity and selectivity for the human IL-1RI.[1]

Discovery of AF12198: Phage Display Technology

AF12198 was identified from phage display libraries, a powerful high-throughput screening technique used to discover peptides that bind to specific targets. This methodology allows for the screening of vast numbers of peptide variants to identify those with high affinity and specificity.

Phage Display Workflow

The general workflow for the discovery of peptide antagonists like AF12198 using phage display involves several key steps:

Figure 1: Generalized Phage Display Workflow for Peptide Antagonist Discovery. This diagram illustrates the iterative process of selecting and amplifying phage that display peptides with high affinity for a target protein, leading to the identification and optimization of lead candidates like AF12198.

Mechanism of Action

AF12198 functions as a competitive antagonist at the human type I IL-1 receptor. It selectively binds to IL-1RI, thereby preventing the binding of both IL-1α and IL-1β and inhibiting the subsequent formation of the active signaling complex with IL-1RAcP. This blockade of the initial step in the IL-1 signaling cascade prevents the activation of downstream inflammatory pathways.

IL-1 Signaling Pathway and Point of Inhibition by AF12198

The binding of IL-1 to IL-1RI triggers a signaling cascade that culminates in the activation of transcription factors, such as NF-κB, leading to the expression of pro-inflammatory genes. AF12198 acts at the cell surface to prevent the initiation of this cascade.

Figure 2: IL-1 Signaling Pathway and AF12198's Point of Inhibition. AF12198 competitively binds to the IL-1RI, preventing IL-1 binding and the subsequent recruitment of IL-1RAcP, thereby blocking the entire downstream signaling cascade that leads to inflammation.

Quantitative Data

The antagonist activity of AF12198 has been quantified through various in vitro assays, demonstrating its potency and selectivity.

Assay	Target	Cell Type/System	IC50 Value	Reference
Receptor Binding	Human IL-1RI	-	8 nM	-
Receptor Binding	Human IL-1RII	-	6.7 µM	-
Receptor Binding	Murine IL-1RI	-	>200 µM	-
IL-8 Production	IL-1 Induced	Human Dermal Fibroblasts	25 nM	[1]
ICAM-1 Expression	IL-1 Induced	Endothelial Cells	9 nM	[1]
IL-6 Induction	Ex vivo (Human Blood)	Whole Blood	15 µM	-
IL-6 Induction	Ex vivo (Cynomolgus Monkey Blood)	Whole Blood	17 µM	-

Table 1: Summary of In Vitro Potency and Selectivity of AF12198. The data highlights the high affinity of AF12198 for the human type I IL-1 receptor and its potent inhibition of IL-1-induced downstream effects in relevant human cell systems. The significantly higher IC50 values for the type II receptor and the murine type I receptor underscore its selectivity.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of AF12198.

Peptide Synthesis

The 15-mer peptide, Ac-FEWTPGWYQJYALPL-NH2, was synthesized using solid-phase peptide synthesis (SPPS) methodology.

• Resin: Rink Amide resin.

• Protection Strategy: Fmoc/tBu chemistry.

• Coupling: Amino acids were coupled using a standard carbodiimide activation method (e.g., with HOBt/HBTU).

• Unnatural Amino Acid: Fmoc-2-azetidine-1-carboxylic acid was incorporated using the same coupling protocol.

• N-terminal Modification: The N-terminus was acetylated on-resin using acetic anhydride.

• Cleavage and Deprotection: The peptide was cleaved from the resin with concomitant removal of side-chain protecting groups using a standard cleavage cocktail (e.g., trifluoroacetic acid with scavengers).

• Purification: The crude peptide was purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The final product was characterized by mass spectrometry to confirm the correct molecular weight.

In Vitro Inhibition of IL-1-induced IL-8 Production

This assay quantifies the ability of AF12198 to inhibit the production of the pro-inflammatory chemokine IL-8 from human cells stimulated with IL-1.

• Cell Culture: Human dermal fibroblasts were cultured in appropriate media (e.g., DMEM supplemented with 10% fetal bovine serum) in 96-well plates until confluent.

• Stimulation: Cells were washed and then pre-incubated with varying concentrations of AF12198 for 30 minutes at 37°C.

• IL-1 Challenge: Recombinant human IL-1β was added to the wells to a final concentration known to elicit a robust IL-8 response (e.g., 1 ng/mL).

• Incubation: The plates were incubated for 24 hours at 37°C in a humidified CO2 incubator.

• Quantification: The cell culture supernatants were collected, and the concentration of IL-8 was determined using a specific enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The IC50 value was calculated by plotting the percentage inhibition of IL-8 production against the logarithm of the AF12198 concentration and fitting the data to a four-parameter logistic curve.

In Vitro Inhibition of IL-1-induced ICAM-1 Expression

This assay measures the ability of AF12198 to block the upregulation of the adhesion molecule ICAM-1 on endothelial cells in response to IL-1.

• Cell Culture: Human umbilical vein endothelial cells (HUVECs) were cultured to confluence in 96-well plates.

• Treatment: Cells were treated with various concentrations of AF12198 in the presence of a stimulating concentration of recombinant human IL-1α or IL-1β for 6-24 hours.

• Cell-Based ELISA:

  • The cells were fixed in the wells (e.g., with paraformaldehyde).

  • Non-specific binding was blocked with a suitable blocking buffer.

  • A primary antibody specific for human ICAM-1 was added and incubated.

  • After washing, a horseradish peroxidase (HRP)-conjugated secondary antibody was added.

  • A colorimetric HRP substrate was added, and the absorbance was measured using a plate reader.

• Data Analysis: The IC50 value was determined by analyzing the dose-response curve of AF12198 on ICAM-1 expression.

Ex Vivo Inhibition of IL-1-induced IL-6 in Cynomolgus Monkey Whole Blood

This protocol assesses the in vivo activity of AF12198 by measuring its ability to block IL-1-induced cytokine production in whole blood samples taken from treated animals.

• Animal Dosing: Cynomolgus monkeys were administered AF12198 via intravenous infusion.

• Blood Collection: Blood samples were collected into heparinized tubes at various time points before, during, and after the infusion.

• Ex Vivo Stimulation: Aliquots of whole blood were stimulated with a sub-maximal concentration of recombinant human IL-1β and incubated for a defined period (e.g., 6 hours) at 37°C. A parallel set of aliquots was left unstimulated as a control.

• Plasma Separation: After incubation, the blood samples were centrifuged to separate the plasma.

• IL-6 Quantification: The concentration of IL-6 in the plasma samples was measured by a specific ELISA.

• Data Analysis: The inhibitory effect of the in vivo administered AF12198 was determined by comparing the IL-6 levels in the IL-1β-stimulated samples from different time points to the pre-dose samples.

Conclusion and Future Directions

AF12198 stands as a significant milestone in the development of small molecule antagonists for the IL-1 receptor. Its discovery through phage display and subsequent characterization have demonstrated the potential of peptide-based therapeutics to selectively and potently modulate key inflammatory pathways. The detailed data and protocols presented in this guide offer a solid foundation for researchers and drug developers working on novel anti-inflammatory agents.

Future research could focus on optimizing the pharmacokinetic properties of AF12198, such as its in vivo half-life, through strategies like PEGylation or the incorporation of additional non-natural amino acids to enhance stability. Further preclinical studies, including comprehensive toxicology and efficacy assessments in various animal models of inflammatory diseases, would be necessary to advance AF12198 or its derivatives towards clinical development. The logical and experimental workflows outlined herein provide a clear roadmap for the continued exploration of this promising therapeutic candidate.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

AF12198 Peptide: A Technical Guide to its Structure, Sequence, and Function as a Selective IL-1 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

AF12198 is a synthetic 15-mer peptide that has demonstrated significant potential as a selective antagonist of the human type I interleukin-1 receptor (IL-1R1).[1] By competitively inhibiting the binding of interleukin-1 (IL-1), a key mediator of inflammation, AF12198 effectively blocks downstream signaling pathways implicated in a variety of inflammatory diseases. This technical guide provides a comprehensive overview of the structure, sequence, and biological activity of AF12198, along with detailed experimental protocols for its synthesis, purification, and characterization.

Peptide Structure and Sequence

AF12198 is a 15-amino acid peptide with the sequence Ac-Phe-Glu-Trp-Thr-Pro-Gly-Trp-Tyr-Gln-J-Tyr-Ala-Leu-Pro-Leu-NH2.[1][2] The 'J' in the sequence represents the unnatural amino acid 2-azetidine-1-carboxylic acid.[1] The peptide is N-terminally acetylated and C-terminally amidated, modifications that typically enhance stability and biological activity.

Table 1: Physicochemical Properties of AF12198

Property	Value	Reference
Sequence	Ac-FEWTPGWYQJYALPL-NH2	[1]
Unnatural Amino Acid (J)	2-azetidine-1-carboxylic acid	[1]
Molecular Weight	~1900 g/mol (estimated)
Modifications	N-terminal acetylation, C-terminal amidation	[1]

Mechanism of Action: Selective IL-1R1 Antagonism

AF12198 functions as a competitive antagonist of the human type I IL-1 receptor.[1] It selectively binds to IL-1R1, thereby preventing the binding of both IL-1α and IL-1β.[1][3] This blockade of the IL-1/IL-1R1 interaction is the critical step in its anti-inflammatory activity, as it inhibits the subsequent recruitment of the IL-1 receptor accessory protein (IL-1RAcP) and the initiation of downstream signaling cascades.[3][4]

The IL-1 signaling pathway plays a central role in the inflammatory response. Upon binding of IL-1 to IL-1R1 and the subsequent recruitment of IL-1RAcP, a signaling complex is formed that activates intracellular pathways, including the NF-κB and MAPK pathways.[4][5][6] This leads to the transcription of numerous pro-inflammatory genes, including those for cytokines like IL-6 and IL-8, and adhesion molecules like ICAM-1.[1][5] AF12198, by blocking the initial ligand-receptor interaction, effectively abrogates these downstream effects.

Figure 1. AF12198 Antagonism of the IL-1 Signaling Pathway.

Quantitative Biological Activity

AF12198 has been shown to be a potent and selective antagonist of human IL-1R1 in a variety of in vitro and in vivo models.

Table 2: In Vitro Activity of AF12198

Assay	Cell Type	Measurement	IC50	Reference
IL-1R1 Binding	-	Competition for 125I-IL-1α binding	8 nM	[2]
IL-1 Induced IL-8 Production	Human Dermal Fibroblasts	IL-8 levels	25 nM	[1][2]
IL-1 Induced ICAM-1 Expression	Endothelial Cells	ICAM-1 expression	9 nM	[1][2]
IL-1 Induced IL-6 Production	Heparinized Human Primate Blood	IL-6 levels	15 µM	[2]

Table 3: In Vivo Activity of AF12198

Animal Model	Administration	Effect	Reference
Cynomolgus Monkeys	Intravenous infusion	Blocks ex vivo IL-1 induction of IL-6	[1]
Rats with LPS-induced acute lung inflammation	Intravenous infusion (16 mg/kg)	Attenuates increase in lung MPO activity and reduces lung microvascular leakage	[2]

Experimental Protocols

Peptide Synthesis: Solid-Phase Peptide Synthesis (SPPS)

AF12198 can be synthesized using a standard Fmoc/tBu solid-phase peptide synthesis strategy. The inclusion of the unnatural amino acid, 2-azetidine-1-carboxylic acid, requires the use of the corresponding Fmoc-protected building block.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (including Fmoc-Aze-OH)

• Coupling reagent (e.g., HBTU)

• Base (e.g., DIEA)

• Deprotection solution (e.g., 20% piperidine in DMF)

• Cleavage cocktail (e.g., TFA/TIS/H2O)

• Acetic anhydride for N-terminal acetylation

Protocol:

• Resin Swelling: Swell the Rink Amide resin in DMF.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin using 20% piperidine in DMF.

• Amino Acid Coupling: Couple the C-terminal amino acid (Fmoc-Leu-OH) to the resin using a coupling reagent like HBTU and a base like DIEA.

• Repeat Deprotection and Coupling: Repeat the deprotection and coupling steps for each subsequent amino acid in the sequence, including the unnatural amino acid.

• N-terminal Acetylation: After the final amino acid is coupled and deprotected, acetylate the N-terminus with acetic anhydride.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail.

• Precipitation and Lyophilization: Precipitate the crude peptide in cold ether, wash, and lyophilize.

Figure 2. Solid-Phase Peptide Synthesis Workflow for AF12198.

Peptide Purification: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

The crude AF12198 peptide is purified to homogeneity using RP-HPLC.

Materials:

• RP-HPLC system with a C18 column

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Lyophilizer

Protocol:

• Sample Preparation: Dissolve the crude lyophilized peptide in a minimal amount of Mobile Phase A.

• Chromatography: Inject the sample onto the C18 column. Elute the peptide using a linear gradient of Mobile Phase B.

• Fraction Collection: Collect fractions corresponding to the major peak.

• Purity Analysis: Analyze the purity of the collected fractions by analytical RP-HPLC and mass spectrometry.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final purified AF12198 peptide.

In Vitro Assays

• Culture human dermal fibroblasts in appropriate media.

• Seed cells in 96-well plates and allow them to adhere.

• Pre-incubate the cells with varying concentrations of AF12198 for 1 hour.

• Stimulate the cells with a sub-maximal concentration of recombinant human IL-1β.

• After 24 hours, collect the cell culture supernatants.

• Measure the concentration of IL-8 in the supernatants using a commercially available ELISA kit.

• Calculate the IC50 value of AF12198.

• Culture human umbilical vein endothelial cells (HUVECs) in appropriate media.

• Seed cells in 96-well plates and grow to confluence.

• Pre-incubate the cells with varying concentrations of AF12198 for 1 hour.

• Stimulate the cells with recombinant human IL-1β.

• After 6-8 hours, fix the cells.

• Perform a cell-based ELISA to quantify the expression of ICAM-1 on the cell surface using an anti-ICAM-1 antibody.

• Calculate the IC50 value of AF12198.

In Vivo Assay: Inhibition of IL-1 Induced IL-6 in Cynomolgus Monkeys

• Acclimatize cynomolgus monkeys to the experimental conditions.

• Administer AF12198 via intravenous infusion.

• After a specified time, draw blood samples.

• Challenge the whole blood ex vivo with recombinant human IL-1β.

• Incubate the blood samples at 37°C.

• Separate the plasma and measure the concentration of IL-6 using an ELISA kit.

• Compare the IL-6 levels in blood from AF12198-treated and vehicle-treated animals.

Discovery via Phage Display

AF12198 was identified from phage display libraries.[1] This technique involves screening large libraries of peptides displayed on the surface of bacteriophages to identify those that bind to a specific target, in this case, the human IL-1R1.

Figure 3. Phage Display Workflow for IL-1R1 Antagonist Discovery.

Conclusion

AF12198 is a potent and selective peptide antagonist of the human IL-1R1. Its well-defined structure, sequence, and mechanism of action, coupled with its demonstrated in vitro and in vivo efficacy, make it a valuable tool for research into IL-1 mediated inflammatory processes and a potential lead compound for the development of novel anti-inflammatory therapeutics. The detailed protocols provided in this guide offer a framework for the synthesis, purification, and functional characterization of AF12198 and similar peptide-based modulators of cytokine receptors.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | Structural Basis of IL-1 Family Cytokine Signaling [frontiersin.org]
• 4. IL-1 Family Signaling Pathway | Sino Biological [sinobiological.com]
• 5. Interleukin-1 (IL-1) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

AF12198: A Potent and Selective Peptide Antagonist of the Human Interleukin-1 Receptor Type 1 (IL-1R1)

An In-depth Technical Guide on Binding Affinity and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity and functional activity of AF12198, a peptide antagonist of the human Interleukin-1 Receptor Type 1 (IL-1R1). The information is compiled from publicly available research, primarily the foundational study by Akeson et al. (1996). This document is intended to serve as a technical resource, presenting quantitative data, experimental methodologies, and visual representations of the associated biological pathways and workflows.

Quantitative Binding and Functional Data

AF12198 is a 15-mer peptide that demonstrates high potency and selectivity for the human IL-1R1. Its binding affinity and functional inhibitory capacity have been quantified through various in vitro assays. The following table summarizes the key quantitative data.

Parameter	Target/Assay	Cell Type	Value	Reference
IC50	125I-IL-1α binding competition	-	8 nM	[1][2]
IC50	Human Type II IL-1 Receptor binding	-	6.7 µM	[2]
IC50	Murine Type I IL-1 Receptor binding	-	>200 µM	[2]
IC50	IL-1-induced IL-8 production	Human Dermal Fibroblasts	25 nM	[1][2]
IC50	IL-1-induced ICAM-1 expression	Endothelial Cells	9 nM	[1]

Experimental Protocols

The following sections describe the general methodologies used to determine the binding affinity and functional activity of AF12198. For complete, detailed protocols, readers are encouraged to consult the original publication by Akeson et al. (1996) in the Journal of Biological Chemistry.

Competitive Binding Assay

The binding affinity of AF12198 to the human IL-1R1 was determined using a competitive binding assay. This assay measures the ability of AF12198 to compete with a radiolabeled ligand, such as 125I-IL-1α, for binding to the receptor.

General Protocol Outline:

• Preparation of Receptor Source: A preparation containing the human IL-1R1 is used. This could be a purified receptor preparation or a cell line endogenously or recombinantly expressing the receptor.

• Incubation: The receptor preparation is incubated with a constant concentration of 125I-IL-1α and varying concentrations of unlabeled AF12198.

• Separation: The receptor-bound and free radioligand are separated. This can be achieved through methods like filtration or precipitation.

• Quantification: The amount of radioactivity bound to the receptor is measured using a gamma counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the concentration of AF12198. The IC50 value, the concentration of AF12198 that inhibits 50% of the specific binding of the radioligand, is then determined from this curve.

IL-1-Induced IL-8 Production Assay

This cell-based functional assay assesses the ability of AF12198 to inhibit the downstream signaling of IL-1R1, measured by the production of the pro-inflammatory chemokine IL-8.

General Protocol Outline:

• Cell Culture: Human dermal fibroblasts are cultured in appropriate media and conditions.

• Treatment: The cells are pre-incubated with varying concentrations of AF12198 for a specified period.

• Stimulation: The cells are then stimulated with a constant concentration of IL-1 (e.g., IL-1α or IL-1β) to induce IL-8 production.

• Sample Collection: After a defined incubation time, the cell culture supernatant is collected.

• Quantification of IL-8: The concentration of IL-8 in the supernatant is measured using a specific and sensitive method, typically an Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: The results are expressed as the percentage of inhibition of IL-1-induced IL-8 production at each concentration of AF12198. The IC50 value is calculated from the resulting dose-response curve.

IL-1-Induced ICAM-1 Expression Assay

This assay evaluates the inhibitory effect of AF12198 on the IL-1-induced expression of the intercellular adhesion molecule-1 (ICAM-1) on the surface of endothelial cells.

General Protocol Outline:

• Cell Culture: A suitable endothelial cell line, such as Human Umbilical Vein Endothelial Cells (HUVECs), is cultured to confluence in appropriate cell culture plates.

• Treatment and Stimulation: The endothelial cells are treated with various concentrations of AF12198, followed by stimulation with IL-1.

• Detection of ICAM-1: The expression of ICAM-1 on the cell surface is quantified. This is often done using a cell-based ELISA or by flow cytometry using a specific anti-ICAM-1 antibody.

• Data Analysis: The level of ICAM-1 expression is determined for each concentration of AF12198. The IC50 value is then calculated, representing the concentration of AF12198 that causes a 50% reduction in the IL-1-induced ICAM-1 expression.

Visualizations

IL-1R1 Signaling Pathway

The following diagram illustrates the canonical signaling pathway initiated by the binding of IL-1 to its receptor, IL-1R1. AF12198 acts as an antagonist at the initial step of this cascade.

Caption: IL-1R1 signaling cascade and the antagonistic action of AF12198.

Experimental Workflow for AF12198 Activity

The diagram below outlines a generalized workflow for characterizing the binding and functional activity of an IL-1R1 antagonist like AF12198.

Caption: Generalized workflow for characterizing AF12198's activity.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

The Anti-Inflammatory Properties of AF12198: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

AF12198 is a novel, small-molecule peptide antagonist that has demonstrated significant anti-inflammatory properties through its selective inhibition of the human type I interleukin-1 receptor (IL-1R1). Interleukin-1 (IL-1) is a key cytokine that mediates a wide range of inflammatory responses, and its dysregulation is implicated in numerous autoimmune and inflammatory diseases. AF12198 competitively blocks the binding of both IL-1α and IL-1β to IL-1R1, thereby attenuating downstream inflammatory signaling pathways. This document provides a comprehensive technical overview of the anti-inflammatory characteristics of AF12198, including its mechanism of action, quantitative in vitro and in vivo data, detailed experimental protocols, and a visualization of the targeted signaling pathway.

Introduction

The interleukin-1 (IL-1) family of cytokines, primarily IL-1α and IL-1β, are potent pro-inflammatory mediators that play a central role in the innate immune system. Upon binding to the type I IL-1 receptor (IL-1R1), they initiate a signaling cascade that leads to the activation of transcription factors such as NF-κB and AP-1. This, in turn, upregulates the expression of a host of inflammatory genes, including those for other cytokines, chemokines, and adhesion molecules, driving the inflammatory response.

Given the critical role of IL-1 in inflammation, therapeutic strategies aimed at inhibiting its activity have been a major focus of drug development. AF12198 is a 15-amino acid peptide that has emerged as a potent and selective antagonist of the human IL-1R1. Its ability to block IL-1-mediated signaling makes it a promising candidate for the treatment of a variety of inflammatory conditions. This whitepaper will delve into the technical details of AF12198's anti-inflammatory properties, providing researchers and drug development professionals with a thorough understanding of its preclinical profile.

Mechanism of Action

AF12198 exerts its anti-inflammatory effects by acting as a competitive antagonist at the human type I interleukin-1 receptor (IL-1R1).[1] It selectively binds to IL-1R1, preventing the binding of the natural ligands, IL-1α and IL-1β. This blockade of ligand binding inhibits the formation of the active signaling complex, which consists of IL-1R1 and the IL-1 receptor accessory protein (IL-1RAcP). Consequently, the downstream signaling cascade, which involves the recruitment of adaptor proteins like MyD88 and subsequent activation of IRAK kinases, is halted. This ultimately prevents the activation of key transcription factors, NF-κB and AP-1, which are responsible for the expression of numerous pro-inflammatory genes. AF12198 shows high selectivity for the human IL-1R1, with significantly lower affinity for the human type II IL-1 receptor and the murine type I IL-1 receptor.[1]

Signaling Pathway

The following diagram illustrates the IL-1 signaling pathway and the point of intervention by AF12198.

Caption: IL-1 signaling pathway and inhibition by AF12198.

Quantitative Data

The anti-inflammatory efficacy of AF12198 has been quantified through a series of in vitro and in vivo studies. The following tables summarize the key findings.

Table 1: In Vitro Activity of AF12198

Parameter	Cell Type	Assay	IC50 Value	Reference
IL-1R1 Binding	Human Dermal Fibroblasts	Competitive Binding Assay	8 nM	[1]
IL-8 Production Inhibition	Human Dermal Fibroblasts	IL-1-induced IL-8 Secretion	25 nM	[1]
ICAM-1 Expression Inhibition	Human Endothelial Cells	IL-1-induced ICAM-1 Expression	9 nM	[1]

Table 2: In Vivo and Ex Vivo Activity of AF12198

Animal Model	Study Type	Endpoint	Effect of AF12198	Reference
Cynomolgus Monkey	Ex Vivo	IL-1-induced IL-6 Production in Whole Blood	Inhibition	[1]
Cynomolgus Monkey	In Vivo	IL-6 Induction	Down-modulation	[1]
Rat	In Vivo	LPS-induced Acute Lung Inflammation	Attenuation of Lung MPO Activity	[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this whitepaper.

In Vitro Inhibition of IL-1-induced IL-8 Production in Human Dermal Fibroblasts

• Cell Culture: Primary human dermal fibroblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Assay Protocol:

  • Fibroblasts are seeded in 96-well plates and grown to confluence.

  • The culture medium is replaced with fresh serum-free DMEM.

  • Cells are pre-incubated with varying concentrations of AF12198 for 30 minutes.

  • Recombinant human IL-1β (final concentration 1 ng/mL) is added to the wells to stimulate IL-8 production.

  • After 24 hours of incubation, the cell culture supernatants are collected.

  • The concentration of IL-8 in the supernatants is quantified using a commercially available enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of inhibition of IL-8 production against the logarithm of the AF12198 concentration and fitting the data to a four-parameter logistic curve.

In Vitro Inhibition of IL-1-induced ICAM-1 Expression in Human Endothelial Cells

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) are cultured in Endothelial Cell Growth Medium (EGM) supplemented with the provided growth factors and 10% FBS at 37°C in a humidified atmosphere of 5% CO2.

• Assay Protocol:

  • HUVECs are seeded in 48-well plates and grown to confluence.

  • Cells are pre-treated with various concentrations of AF12198 for 30 minutes.

  • Recombinant human IL-1α (final concentration 10 ng/mL) is added to stimulate ICAM-1 expression.

  • Following a 6-hour incubation period, the cells are washed with phosphate-buffered saline (PBS).

  • Cell surface expression of ICAM-1 is determined by a cell-based ELISA. Cells are fixed with 1% paraformaldehyde and then incubated with a primary antibody against human ICAM-1, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The colorimetric signal is developed using a suitable HRP substrate, and the absorbance is measured at the appropriate wavelength.

• Data Analysis: The IC50 value is determined by analyzing the dose-response curve of AF12198 on the inhibition of ICAM-1 expression.

Ex Vivo Inhibition of IL-1-induced IL-6 Production in Cynomolgus Monkey Whole Blood

• Animal Subjects: Healthy, adult cynomolgus monkeys are used in this study.

• Experimental Procedure:

  • A baseline blood sample is collected from each monkey.

  • AF12198 is administered as an intravenous infusion.

  • Blood samples are collected at various time points during and after the infusion into heparinized tubes.

  • Aliquots of whole blood are stimulated ex vivo with recombinant human IL-1β (final concentration 10 ng/mL) for 6 hours at 37°C.

  • Plasma is separated by centrifugation.

  • The concentration of IL-6 in the plasma is measured by a specific ELISA.

• Data Analysis: The inhibitory effect of AF12198 is assessed by comparing the IL-6 levels in post-treatment samples to the pre-treatment baseline levels.

In Vivo Rat Model of LPS-Induced Acute Lung Inflammation

• Animal Model: Male Sprague-Dawley rats are used for this model.

• Induction of Lung Inflammation:

  • Rats are anesthetized, and a single intratracheal instillation of lipopolysaccharide (LPS) from E. coli (10 µ g/rat ) is administered to induce acute lung injury.[2]

• Drug Administration:

  • AF12198 is administered via intravenous infusion 30 minutes prior to the LPS challenge.

• Assessment of Inflammation:

  • At 4 hours post-LPS administration, the animals are euthanized, and the lungs are lavaged and then harvested.

  • Myeloperoxidase (MPO) activity, an indicator of neutrophil infiltration, is measured in the lung tissue homogenates. Lung tissue is homogenized in a potassium phosphate buffer containing hexadecyltrimethylammonium bromide. The homogenate is then sonicated and centrifuged. The MPO activity in the supernatant is determined spectrophotometrically by measuring the H2O2-dependent oxidation of a chromogenic substrate.

• Data Analysis: The reduction in lung MPO activity in the AF12198-treated group is compared to the LPS-only control group to determine the anti-inflammatory effect.

Conclusion

AF12198 is a potent and selective antagonist of the human IL-1R1 with demonstrated anti-inflammatory activity in both in vitro and in vivo models. Its ability to effectively inhibit IL-1-mediated signaling pathways, leading to a reduction in the production of key inflammatory mediators such as IL-8, IL-6, and the expression of adhesion molecules like ICAM-1, underscores its therapeutic potential. The data presented in this whitepaper provide a strong preclinical rationale for the further development of AF12198 as a novel treatment for a range of inflammatory diseases. The detailed experimental protocols offer a foundation for researchers to further investigate the properties of this promising anti-inflammatory peptide.

Visualizations

Experimental Workflow: In Vitro IL-8 Inhibition Assay

Caption: Workflow for in vitro IL-8 inhibition assay.

Logical Relationship: AF12198 Mechanism of Anti-Inflammatory Action

Caption: Logical flow of AF12198's anti-inflammatory action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Progression of Acute Lung Injury in Intratracheal LPS Rat Model: Efficacy of Fluticasone, Dexamethasone, and Pirfenidone - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of AF12198 in Cytokine Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

AF12198 is a potent and selective synthetic peptide antagonist of the human type I interleukin-1 receptor (IL-1R1). By competitively inhibiting the binding of the pro-inflammatory cytokines interleukin-1α (IL-1α) and interleukin-1β (IL-1β) to IL-1R1, AF12198 effectively blocks the initiation of the IL-1 signaling cascade. This inhibitory action prevents the downstream activation of key transcription factors such as NF-κB, leading to a reduction in the expression of inflammatory mediators. This technical guide provides a comprehensive overview of the mechanism of action of AF12198, its interaction with the IL-1 signaling pathway, a summary of its in vitro and in vivo activity, and detailed experimental protocols for assessing its function.

Introduction to AF12198

AF12198 is a 15-amino acid peptide (Ac-FEWTPGWYQJYALPL-NH2, where J is the unnatural amino acid 2-azetidine-1-carboxylic acid) identified through phage display library screening.[1] It was developed as a small molecule alternative to the naturally occurring interleukin-1 receptor antagonist (IL-1ra) for modulating IL-1-driven inflammatory responses.[1] AF12198 exhibits high selectivity for the human IL-1R1, with significantly lower affinity for the human type II receptor and the murine type I receptor.[1][2] Its antagonistic properties have been demonstrated in various in vitro and in vivo models, highlighting its potential as a therapeutic agent for inflammatory diseases.[1][2]

Mechanism of Action: Antagonism of IL-1R1

The primary mechanism of action of AF12198 is the competitive antagonism of the IL-1R1. IL-1α and IL-1β are potent pro-inflammatory cytokines that initiate signaling by binding to the extracellular domain of IL-1R1.[3][4] This binding event induces a conformational change in IL-1R1, facilitating its association with the IL-1 receptor accessory protein (IL-1RAcP).[5] The formation of this heterodimeric receptor complex brings the intracellular Toll-interleukin-1 receptor (TIR) domains of both receptor chains into close proximity, initiating a downstream signaling cascade.[5]

AF12198 exerts its inhibitory effect by binding to IL-1R1 at the same site as IL-1, thereby preventing the cytokine from docking and initiating the signaling process. This competitive inhibition effectively halts the inflammatory cascade at its inception.

The IL-1 Signaling Pathway and the Role of AF12198

The IL-1 signaling pathway is a critical component of the innate immune system. Its activation leads to the production of a wide range of pro-inflammatory molecules. AF12198 intervenes at the very beginning of this pathway.

Visualizing the IL-1 Signaling Pathway

The following diagram illustrates the canonical IL-1 signaling pathway and the point of intervention by AF12198.

Caption: IL-1 Signaling Pathway and AF12198 Inhibition.

Quantitative Data Summary

The inhibitory activity of AF12198 has been quantified in several key assays. The following tables summarize these findings for easy comparison.

Table 1: Receptor Binding Affinity of AF12198

Receptor	Ligand	IC50 (nM)	Reference
Human IL-1R1	125I-IL-1α	8.0	[2]
Human IL-1RII	125I-IL-1α	6700	[2]
Murine IL-1R1	125I-IL-1α	>200,000	[2]

Table 2: In Vitro Inhibition of IL-1-Induced Cellular Responses by AF12198

Cellular Response	Cell Type	Inducing Agent	IC50 (nM)	Reference
IL-8 Production	Human Dermal Fibroblasts	IL-1	25	[1]
ICAM-1 Expression	Human Endothelial Cells	IL-1	9	[1]

Table 3: In Vivo/Ex Vivo Inhibition of IL-1-Induced IL-6 Production by AF12198

Species	Assay Type	Inducing Agent	IC50 (µM)	Reference
Human	Ex Vivo (heparinized blood)	IL-1	15	[2]
Cynomolgus Monkey	Ex Vivo (heparinized blood)	IL-1	17	[2]

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of AF12198's activity, based on the study by Akeson et al. (1996).

IL-1R1 Binding Assay

• Objective: To determine the binding affinity of AF12198 to human IL-1R1.

• Cell Line: Human T-cell line, EL4-6.1.

• Reagents:

  • Recombinant human 125I-IL-1α (specific activity ~2200 Ci/mmol).

  • AF12198 peptide.

  • Binding Buffer: RPMI 1640 medium containing 1% bovine serum albumin (BSA), 25 mM HEPES, pH 7.4.

  • Wash Buffer: Phosphate-buffered saline (PBS) with 0.1% BSA.

• Procedure:

  • EL4-6.1 cells are harvested and resuspended in Binding Buffer to a concentration of 1 x 107 cells/mL.

  • In a 96-well filter plate, 100 µL of the cell suspension is added to each well.

  • Serial dilutions of AF12198 are prepared in Binding Buffer and 50 µL is added to the wells.

  • 50 µL of 125I-IL-1α (final concentration ~50 pM) is added to each well.

  • The plate is incubated for 4 hours at 4°C with gentle agitation.

  • The cells are washed three times with ice-cold Wash Buffer by vacuum filtration.

  • The filters are collected, and the radioactivity is measured using a gamma counter.

  • Non-specific binding is determined in the presence of a 1000-fold excess of unlabeled IL-1α.

  • The IC50 value is calculated as the concentration of AF12198 that inhibits 50% of the specific binding of 125I-IL-1α.

IL-1-Induced IL-8 Production Assay

• Objective: To measure the inhibitory effect of AF12198 on IL-1-induced IL-8 production in human dermal fibroblasts.

• Cell Line: Human Dermal Fibroblasts (HDF).

• Reagents:

  • Recombinant human IL-1β.

  • AF12198 peptide.

  • Cell Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS).

  • Human IL-8 ELISA kit.

• Procedure:

  • HDFs are seeded in 96-well plates and grown to confluence.

  • The culture medium is replaced with serum-free DMEM for 24 hours prior to the assay.

  • Serial dilutions of AF12198 are prepared and pre-incubated with the cells for 30 minutes at 37°C.

  • Recombinant human IL-1β is added to a final concentration of 1 ng/mL.

  • The cells are incubated for 24 hours at 37°C.

  • The culture supernatants are collected.

  • The concentration of IL-8 in the supernatants is determined using a commercially available ELISA kit according to the manufacturer's instructions.

  • The IC50 value is calculated as the concentration of AF12198 that causes a 50% reduction in IL-1-induced IL-8 production.

IL-1-Induced ICAM-1 Expression Assay

• Objective: To assess the ability of AF12198 to inhibit IL-1-induced ICAM-1 expression on human endothelial cells.

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVEC).

• Reagents:

  • Recombinant human IL-1α.

  • AF12198 peptide.

  • Cell Culture Medium: Endothelial Cell Growth Medium.

  • FITC-conjugated anti-human ICAM-1 antibody.

  • Flow cytometry buffer (PBS with 1% BSA).

• Procedure:

  • HUVECs are cultured in 24-well plates until confluent.

  • Serial dilutions of AF12198 are prepared and added to the cells.

  • Recombinant human IL-1α is added to a final concentration of 10 ng/mL.

  • The cells are incubated for 18 hours at 37°C.

  • The cells are washed with PBS and detached using a non-enzymatic cell dissociation solution.

  • The cells are resuspended in flow cytometry buffer and incubated with a FITC-conjugated anti-human ICAM-1 antibody for 30 minutes on ice in the dark.

  • The cells are washed twice with flow cytometry buffer.

  • The fluorescence intensity of the cells is analyzed by flow cytometry.

  • The IC50 value is determined as the concentration of AF12198 that reduces the IL-1-induced mean fluorescence intensity by 50%.

Conclusion

AF12198 is a well-characterized, potent, and selective antagonist of the human IL-1R1. Its ability to block the initial step of the IL-1 signaling cascade makes it a valuable tool for researchers studying IL-1-mediated inflammation and a potential therapeutic candidate for a variety of inflammatory disorders. The data and protocols presented in this guide provide a solid foundation for further investigation and development of AF12198 and related molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Influence of Polymorphism in the Genes for the Interleukin (IL)-1 Receptor Antagonist and IL-1β on Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Species Specificity of AF12198: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the species specificity of AF12198, a potent and selective peptide antagonist of the human type I interleukin-1 receptor (IL-1R1). The information presented herein is crucial for the design and interpretation of preclinical studies and for the clinical development of AF12198-based therapeutics.

Core Findings: High Affinity and Selectivity for Human IL-1R1

AF12198 demonstrates marked species specificity, exhibiting high affinity for the human type I interleukin-1 receptor while displaying significantly lower affinity for the murine equivalent and the human type II receptor. This selectivity is a critical factor in its mechanism of action and its potential therapeutic applications.

Quantitative Analysis of Binding Affinity and Inhibitory Activity

The following tables summarize the quantitative data regarding the binding affinity and functional inhibition of AF12198 across different species and receptor subtypes.

Receptor Type	Species	IC50	Reference
Type I IL-1 Receptor (IL-1R1)	Human	8 nM	[1][2]
Type II IL-1 Receptor (IL-1R2)	Human	6.7 µM	[1]
Type I IL-1 Receptor (IL-1R1)	Murine	>200 µM	[1]
Type I IL-1 Receptor (IL-1R1)	Cynomolgus Monkey	17 µM (for IL-6 induction)	[1]

Table 1: Comparative Binding Affinity (IC50) of AF12198 to IL-1 Receptors

Biological Process	Cell Type/System	Species	IC50	Reference
IL-1-induced IL-8 Production	Human Dermal Fibroblasts	Human	25 nM	[1][2]
IL-1-induced ICAM-1 Expression	Human Endothelial Cells	Human	9 nM	[1][2]
IL-1-induced IL-6 Induction	Heparinized Whole Blood	Human	15 µM	[1]
IL-1-induced IL-6 Induction	Heparinized Whole Blood	Cynomolgus Monkey	17 µM	[1]

Table 2: Functional Inhibitory Activity (IC50) of AF12198

Signaling Pathway and Mechanism of Action

AF12198 acts as a competitive antagonist at the human IL-1R1. Interleukin-1 (IL-1), a key pro-inflammatory cytokine, exerts its effects by binding to IL-1R1, which then forms a complex with the IL-1 receptor accessory protein (IL-1RAcP). This complex initiates an intracellular signaling cascade, leading to the activation of transcription factors such as NF-κB and AP-1, and subsequent expression of inflammatory genes. AF12198 competitively binds to IL-1R1, preventing the binding of IL-1α and IL-1β and thereby blocking the initiation of this inflammatory cascade.[3][4][5]

AF12198 Mechanism of Action

Experimental Protocols

The determination of AF12198's species specificity relies on a series of well-defined in vitro and in vivo experimental protocols.

Radioligand Binding Assays

A fundamental method to determine the binding affinity of AF12198 to IL-1 receptors from different species is the competitive radioligand binding assay.

Radioligand Binding Assay Workflow

Methodology:

• Cell Preparation: Culture cells engineered to express high levels of either human or murine IL-1R1.

• Assay Setup: In a multi-well plate format, incubate the cells with a constant concentration of radiolabeled IL-1 (e.g., ¹²⁵I-IL-1α) and varying concentrations of unlabeled AF12198.

• Incubation: Allow the binding reaction to reach equilibrium.

• Separation: Rapidly wash the cells to separate bound from free radioligand.

• Detection: Measure the amount of radioactivity bound to the cells using a gamma counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of AF12198. The IC50 value, the concentration of AF12198 that inhibits 50% of the specific binding of the radioligand, is then determined.

In Vitro Functional Assays

To assess the functional consequences of AF12198 binding, in vitro cell-based assays measuring the inhibition of IL-1-induced downstream signaling events are employed.

IL-8 Production Assay in Human Dermal Fibroblasts:

• Cell Culture: Plate human dermal fibroblasts in culture wells and allow them to adhere.

• Treatment: Pre-incubate the cells with varying concentrations of AF12198 for a defined period.

• Stimulation: Add a constant concentration of recombinant human IL-1β to induce IL-8 production.

• Incubation: Culture the cells for a sufficient time to allow for IL-8 synthesis and secretion.

• Quantification: Collect the cell culture supernatant and measure the concentration of IL-8 using an enzyme-linked immunosorbent assay (ELISA).

• Analysis: Calculate the IC50 value for the inhibition of IL-8 production.[1][2]

ICAM-1 Expression Assay in Human Endothelial Cells:

• Cell Culture: Grow human endothelial cells (e.g., HUVECs) to confluence in culture plates.

• Treatment and Stimulation: Treat the cells with different concentrations of AF12198 followed by stimulation with IL-1β.

• Detection: Measure the cell surface expression of ICAM-1 using methods such as flow cytometry with a fluorescently labeled anti-ICAM-1 antibody or a cell-based ELISA.

• Analysis: Determine the IC50 for the inhibition of ICAM-1 expression.[1][2]

Ex Vivo and In Vivo Studies

Ex Vivo IL-6 Induction in Whole Blood (Human and Cynomolgus Monkey):

• Blood Collection: Obtain fresh heparinized whole blood from human volunteers or cynomolgus monkeys.

• Treatment: Aliquot the blood and incubate with varying concentrations of AF12198.

• Stimulation: Add IL-1 to induce the production of IL-6.

• Incubation: Incubate the blood samples for a specified duration.

• Analysis: Separate the plasma and measure the concentration of IL-6 by ELISA.[1]

In Vivo Anti-Inflammatory Activity in Rats: While AF12198 shows poor affinity for the murine IL-1R1, it has demonstrated anti-inflammatory effects in a rat model of LPS-induced lung inflammation. This suggests potential off-target effects or activity against the rat IL-1R1 at higher concentrations.

• Animal Model: Induce acute lung inflammation in rats by intravenous injection of lipopolysaccharide (LPS).

• Treatment: Administer AF12198 via intravenous infusion prior to the LPS challenge.

• Outcome Measures: At various time points after LPS injection, assess lung inflammation by measuring myeloperoxidase (MPO) activity (an indicator of neutrophil infiltration) and microvascular leakage.[1]

Logical Relationship of Specificity and Function

The high species specificity of AF12198 for the human IL-1R1 directly dictates its potent functional activity in human-based assay systems. The significantly lower affinity for the murine receptor explains the lack of potent activity in mouse models, necessitating the use of higher concentrations or alternative animal models that more closely mimic the human receptor, such as the cynomolgus monkey.

Specificity and Functional Outcome

Conclusion

The species specificity of AF12198 is a defining characteristic of this IL-1R1 antagonist. Its high affinity for the human receptor translates to potent in vitro and in vivo efficacy in human and non-human primate systems. Conversely, its low affinity for the murine receptor highlights the critical importance of selecting appropriate animal models for preclinical evaluation. A thorough understanding of this specificity is paramount for the continued development and successful clinical translation of AF12198 and related molecules.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Treating inflammation by blocking interleukin-1 in a broad spectrum of diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interleukin-1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Endogenous Interleukin-1 Receptor Antagonist Mediates Anti-Inflammatory and Neuroprotective Actions of Cannabinoids in Neurons and Glia - PMC [pmc.ncbi.nlm.nih.gov]

AF12198: A Potent Peptide Antagonist of the Human Interleukin-1 Receptor Type 1 for Basic Immunology Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

AF12198 is a synthetic 15-mer peptide that acts as a potent and selective antagonist of the human type I interleukin-1 receptor (IL-1R1).[1] Interleukin-1 (IL-1) is a key pro-inflammatory cytokine involved in a wide range of immune and inflammatory responses.[1][2] By blocking the binding of IL-1α and IL-1β to IL-1R1, AF12198 effectively inhibits the downstream signaling pathways that lead to the expression of various inflammatory mediators.[1][3] This makes AF12198 a valuable tool for investigating the role of the IL-1 signaling pathway in various physiological and pathological processes. This guide provides a comprehensive overview of AF12198, including its mechanism of action, quantitative data on its activity, detailed experimental protocols, and visualizations of relevant pathways and workflows.

Mechanism of Action

AF12198 is a competitive antagonist of the IL-1R1.[3] It selectively binds to the human IL-1R1, preventing the binding of the natural ligands, IL-1α and IL-1β.[1] This blockade of ligand binding inhibits the recruitment of the IL-1 receptor accessory protein (IL-1RAcP), a crucial step for the initiation of downstream signaling.[4] Consequently, the activation of key signaling molecules such as MyD88, IRAK, TRAF6, and ultimately the transcription factors NF-κB and AP-1, is prevented.[5][6] This leads to the suppression of IL-1-induced gene expression of various pro-inflammatory cytokines, chemokines, and adhesion molecules.[1][7]

Data Presentation

The following tables summarize the quantitative data regarding the in vitro and in vivo activities of AF12198.

Table 1: In Vitro Activity of AF12198

Parameter	Description	Value	Cell Type/System	Reference
IC50 (IL-1R1 binding)	Concentration of AF12198 that inhibits 50% of 125I-IL-1α binding to human IL-1R1.	8 nM	Human Type I IL-1 Receptor	[3]
IC50 (IL-8 Production)	Concentration of AF12198 that inhibits 50% of IL-1-induced IL-8 production.	25 nM	Human Dermal Fibroblasts	[1]
IC50 (ICAM-1 Expression)	Concentration of AF12198 that inhibits 50% of IL-1-induced ICAM-1 expression.	9 nM	Human Endothelial Cells	[1]
IC50 (IL-6 Induction)	Concentration of AF12198 that inhibits 50% of IL-1-induced IL-6 production.	17 µM	Cynomolgus Monkey Blood	[3]
Selectivity (IL-1RII)	IC50 for binding to the human type II IL-1 receptor.	6.7 µM	Human Type II IL-1 Receptor	[3]
Selectivity (Murine IL-1R1)	IC50 for binding to the murine type I IL-1 receptor.	>200 µM	Murine Type I IL-1 Receptor	[3]

Table 2: In Vivo Activity of AF12198

Animal Model	Experimental Setup	Dosage	Key Findings	Reference
Cynomolgus Monkey	Intravenous infusion of AF12198.	Not specified	Blocks ex vivo IL-1 induction of IL-6 and down-modulates in vivo induction of IL-6.	[1]
Rat	Intravenous infusion of AF12198 30 minutes before intravenous LPS injection in an acute lung inflammation model.	16 mg/kg	Significantly attenuates the increase in lung myeloperoxidase (MPO) activity. Reduces lung microvascular leakage at 4h (32.6%), 12h (50.1%), and 24h (65.3%) after LPS administration.	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving AF12198.

In Vitro Inhibition of IL-1-induced IL-8 Production in Human Dermal Fibroblasts

Objective: To determine the IC50 of AF12198 for the inhibition of IL-1-induced IL-8 production.

Materials:

• Human Dermal Fibroblasts (HDFs)

• Fibroblast growth medium (e.g., DMEM with 10% FBS)

• Recombinant Human IL-1α or IL-1β

• AF12198

• Human IL-8 ELISA Kit

• 96-well cell culture plates

Protocol:

• Seed HDFs into 96-well plates at an optimal density and culture overnight to allow for cell adherence.[8]

• Prepare serial dilutions of AF12198 in fibroblast growth medium.

• Pre-incubate the HDFs with the different concentrations of AF12198 for 1 hour at 37°C.[7]

• Add a final concentration of IL-1α or IL-1β (typically in the range of 0.1-1 ng/mL) to the wells.[7] Include control wells with no IL-1 stimulation and IL-1 stimulation without AF12198.

• Incubate the plates for 24 hours at 37°C.[4]

• Collect the cell culture supernatants.

• Quantify the concentration of IL-8 in the supernatants using a human IL-8 ELISA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition of IL-8 production for each AF12198 concentration relative to the IL-1 stimulated control.

• Determine the IC50 value by plotting the percentage of inhibition against the log of the AF12198 concentration and fitting the data to a four-parameter logistic curve.

In Vitro Inhibition of IL-1-induced ICAM-1 Expression on Human Endothelial Cells

Objective: To determine the IC50 of AF12198 for the inhibition of IL-1-induced ICAM-1 expression.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs) or other suitable endothelial cells

• Endothelial cell growth medium

• Recombinant Human IL-1β

• AF12198

• Anti-human ICAM-1 antibody (for flow cytometry or cell-based ELISA)

• Appropriate secondary antibodies and detection reagents

• 96-well cell culture plates

Protocol:

• Seed endothelial cells into 96-well plates and grow to confluence.

• Prepare serial dilutions of AF12198 in endothelial cell growth medium.

• Pre-incubate the endothelial cell monolayers with the different concentrations of AF12198 for 1 hour at 37°C.

• Stimulate the cells with a final concentration of IL-1β (typically 1-10 ng/mL) for 4 to 24 hours at 37°C.[2][9] Include unstimulated and IL-1β-stimulated controls.

• Wash the cells to remove the medium.

• For flow cytometry analysis, detach the cells and stain with a fluorescently labeled anti-human ICAM-1 antibody. Analyze the mean fluorescence intensity.

• For a cell-based ELISA, fix the cells and then incubate with a primary anti-human ICAM-1 antibody, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody and a suitable substrate. Measure the absorbance.

• Calculate the percentage of inhibition of ICAM-1 expression for each AF12198 concentration.

• Determine the IC50 value as described in the IL-8 protocol.

In Vivo Inhibition of LPS-induced Acute Lung Inflammation in Rats

Objective: To evaluate the in vivo efficacy of AF12198 in a rat model of acute lung injury.

Materials:

• Male Sprague-Dawley rats

• Lipopolysaccharide (LPS) from E. coli

• AF12198

• Anesthesia (e.g., isoflurane)

• Myeloperoxidase (MPO) activity assay kit

• Evans blue dye (for vascular permeability assessment)

Protocol:

• Anesthetize the rats.

• Administer AF12198 via intravenous infusion at a dose of 16 mg/kg.[3]

• Thirty minutes after AF12198 administration, induce acute lung injury by intravenous injection of LPS.[3][6]

• At various time points after LPS injection (e.g., 4, 12, and 24 hours), euthanize the animals.

• To assess neutrophil infiltration, harvest the lungs, homogenize the tissue, and measure MPO activity using a commercially available kit.

• To measure vascular permeability, inject Evans blue dye intravenously before euthanasia. After lung perfusion to remove blood, extract the dye from the lung tissue and quantify it spectrophotometrically.

• Compare the MPO activity and Evans blue dye extravasation in the AF12198-treated group to a vehicle-treated control group.

Mandatory Visualizations

Signaling Pathways

Caption: IL-1 Signaling Pathway and the inhibitory action of AF12198.

Experimental Workflows

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Induction of ICAM-1 by TNF-alpha, IL-1 beta, and LPS in human endothelial cells after downregulation of PKC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. qima-lifesciences.com [qima-lifesciences.com]
• 5. ahajournals.org [ahajournals.org]
• 6. Comparison of direct and indirect models of early induced acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Production of interleukin-8 by human dermal fibroblasts and keratinocytes in response to interleukin-1 or tumour necrosis factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Detection of interleukin 1 with human dermal fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ICAM-1 regulates neutrophil adhesion and transcellular migration of TNF-α-activated vascular endothelium under flow - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

AF12198: Application Notes and Protocols for In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

AF12198 is a novel synthetic peptide that acts as a potent and selective antagonist of the human type I interleukin-1 receptor (IL-1RI). By competitively inhibiting the binding of IL-1α and IL-1β to IL-1RI, AF12198 effectively blocks downstream inflammatory signaling pathways. These application notes provide detailed protocols for in vitro studies to characterize the activity of AF12198, including its inhibitory effects on IL-1-induced cytokine production and cell adhesion molecule expression.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory and binding activities of AF12198.

Table 1: Inhibitory Activity of AF12198

Assay	Cell Type	Stimulant	Measured Endpoint	IC50 (nM)
IL-8 Production	Human Dermal Fibroblasts	IL-1	IL-8 Secretion	25
ICAM-1 Expression	Human Umbilical Vein Endothelial Cells (HUVECs)	IL-1	ICAM-1 Surface Expression	9

Table 2: Receptor Binding Specificity of AF12198

Receptor	Species	Binding Affinity (IC50)
IL-1 Receptor Type I (IL-1RI)	Human	8 nM
IL-1 Receptor Type II	Human	6.7 µM
IL-1 Receptor Type I	Murine	>200 µM

Signaling Pathway

The following diagram illustrates the proposed mechanism of action for AF12198 in blocking the IL-1 signaling pathway.

Caption: AF12198 competitively antagonizes IL-1RI, preventing downstream signaling.

Experimental Protocols

Inhibition of IL-1-Induced IL-8 Production in Human Dermal Fibroblasts

This protocol details the methodology to assess the inhibitory effect of AF12198 on the production of Interleukin-8 (IL-8) from human dermal fibroblasts (HDFs) stimulated with Interleukin-1 (IL-1).

Materials:

• Human Dermal Fibroblasts (HDFs)

• Fibroblast growth medium (e.g., DMEM with 10% FBS)

• Recombinant human IL-1β

• AF12198

• Phosphate Buffered Saline (PBS)

• Human IL-8 ELISA Kit

• 96-well cell culture plates

• Microplate reader

Protocol:

• Cell Seeding:

  • Culture HDFs in fibroblast growth medium.

  • Seed HDFs into a 96-well plate at a density of 2 x 10^4 cells per well.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell adherence.

• Compound Treatment:

  • Prepare serial dilutions of AF12198 in fibroblast growth medium.

  • Remove the culture medium from the wells and replace it with 100 µL of the AF12198 dilutions.

  • Incubate for 1 hour at 37°C.

• Cell Stimulation:

  • Prepare a solution of recombinant human IL-1β in fibroblast growth medium at a final concentration of 1 ng/mL.

  • Add 100 µL of the IL-1β solution to each well (except for the unstimulated control wells).

  • Incubate the plate for 24 hours at 37°C.

• Sample Collection and Analysis:

  • Centrifuge the 96-well plate at 300 x g for 5 minutes.

  • Carefully collect the supernatant from each well.

  • Quantify the concentration of IL-8 in the supernatants using a human IL-8 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage inhibition of IL-8 production for each concentration of AF12198 compared to the IL-1β stimulated control.

  • Determine the IC50 value of AF12198 by plotting the percentage inhibition against the log concentration of AF12198 and fitting the data to a four-parameter logistic curve.

Caption: Workflow for determining the inhibitory effect of AF12198 on IL-8 production.

Inhibition of IL-1-Induced ICAM-1 Expression on HUVECs

This protocol outlines the procedure to evaluate the ability of AF12198 to inhibit the expression of Intercellular Adhesion Molecule-1 (ICAM-1) on Human Umbilical Vein Endothelial Cells (HUVECs) stimulated with IL-1.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial cell growth medium (e.g., EGM-2)

• Recombinant human IL-1β

• AF12198

• Phosphate Buffered Saline (PBS)

• Paraformaldehyde (4%)

• Bovine Serum Albumin (BSA)

• Anti-human ICAM-1 primary antibody (FITC-conjugated)

• 96-well black, clear-bottom cell culture plates

• Fluorescence microplate reader or flow cytometer

Protocol:

• Cell Seeding:

  • Culture HUVECs in endothelial cell growth medium.

  • Seed HUVECs into a 96-well black, clear-bottom plate at a density of 1 x 10^4 cells per well.

  • Incubate for 48 hours at 37°C in a 5% CO2 incubator until a confluent monolayer is formed.

• Compound Treatment and Stimulation:

  • Prepare serial dilutions of AF12198 in endothelial cell growth medium.

  • Prepare a solution of recombinant human IL-1β at a final concentration of 10 ng/mL in endothelial cell growth medium.

  • Remove the culture medium from the wells.

  • Add 50 µL of the AF12198 dilutions to the respective wells.

  • Immediately add 50 µL of the IL-1β solution to each well (except for the unstimulated control wells).

  • Incubate the plate for 18-24 hours at 37°C.

• Immunostaining:

  • Gently wash the cell monolayer twice with PBS.

  • Fix the cells by adding 100 µL of 4% paraformaldehyde to each well and incubating for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Block non-specific binding by adding 200 µL of 1% BSA in PBS to each well and incubating for 30 minutes at room temperature.

  • Wash the cells once with PBS.

  • Dilute the FITC-conjugated anti-human ICAM-1 antibody in 1% BSA in PBS according to the manufacturer's recommendation.

  • Add 100 µL of the diluted antibody to each well and incubate for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS.

• Detection and Analysis:

  • For Microplate Reader: Add 100 µL of PBS to each well and measure the fluorescence intensity using a microplate reader with appropriate filters for FITC (Excitation: ~490 nm, Emission: ~525 nm).

  • For Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation solution. Resuspend the cells in PBS and analyze the fluorescence intensity using a flow cytometer.

• Data Analysis:

  • Calculate the percentage inhibition of ICAM-1 expression for each concentration of AF12198 compared to the IL-1β stimulated control.

  • Determine the IC50 value of AF12198 by plotting the percentage inhibition against the log concentration of AF12198 and fitting the data to a four-parameter logistic curve.

Caption: Workflow for assessing AF12198's inhibition of ICAM-1 expression.

In Vivo Administration of AF12198: Application Notes and Protocols for Preclinical Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

AF12198 is a synthetic 15-mer peptide (Ac-FEWTPGWYQJYALPL-NH2) that acts as a potent and selective antagonist of the human type I interleukin-1 receptor (IL-1R1).[1] By blocking the binding of the pro-inflammatory cytokines IL-1α and IL-1β to their receptor, AF12198 effectively mitigates downstream inflammatory signaling cascades. This makes it a compelling candidate for therapeutic intervention in a variety of inflammatory diseases. Preclinical evaluation in animal models is a critical step in the development of AF12198. These application notes provide a detailed overview of the in vivo administration of AF12198 in relevant animal models, including comprehensive experimental protocols and a summary of key quantitative data.

Mechanism of Action: IL-1 Receptor Antagonism

Interleukin-1 (IL-1) is a key mediator of the inflammatory response. Upon binding to IL-1R1, it recruits the accessory protein IL-1RAcP, leading to the formation of a signaling complex that activates downstream pathways, including NF-κB and MAPK. This results in the transcription of numerous pro-inflammatory genes, including those for other cytokines, chemokines, and adhesion molecules, which drive the inflammatory process. AF12198 competitively inhibits the binding of IL-1 to IL-1R1, thereby preventing the initiation of this signaling cascade.

Figure 1: Simplified signaling pathway of IL-1 and the inhibitory action of AF12198.

Quantitative Data Summary

The in vivo efficacy of AF12198 has been demonstrated in multiple animal models. The following tables summarize the key quantitative findings from these studies.

Table 1: In Vitro Inhibitory Activity of AF12198

Target	Cell Type	Assay	IC50 (nM)	Reference
IL-1R1	Human Dermal Fibroblasts	IL-1-induced IL-8 production	25	[1]
IL-1R1	Human Endothelial Cells	IL-1-induced ICAM-1 expression	9	[1]

Table 2: In Vivo Efficacy of AF12198 in a Rat Model of LPS-Induced Acute Lung Inflammation

Treatment Group	Time Post-LPS	Reduction in Lung Microvascular Leakage (%)	Reference
AF12198 (16 mg/kg, IV)	4 hours	32.6	[2]
AF12198 (16 mg/kg, IV)	12 hours	50.1	[2]
AF12198 (16 mg/kg, IV)	24 hours	65.3	[2]

Note: Further quantitative data on the in vivo effects of AF12198, such as absolute changes in inflammatory markers and statistical significance, are detailed in the primary literature.

Experimental Protocols

The following are detailed protocols for the in vivo administration of AF12198 in rat and cynomolgus monkey models of inflammation. These protocols are based on established methodologies and should be adapted to specific experimental needs and institutional guidelines.

Protocol 1: Intravenous Administration of AF12198 in a Rat Model of LPS-Induced Lung Inflammation

This protocol describes the intravenous infusion of AF12198 to evaluate its efficacy in a lipopolysaccharide (LPS)-induced acute lung inflammation model in Wistar rats.

Materials:

• AF12198 peptide

• Sterile, pyrogen-free saline (0.9% NaCl)

• Lipopolysaccharide (LPS) from E. coli

• Male Wistar rats (specific pathogen-free)

• Anesthesia (e.g., isoflurane, ketamine/xylazine)

• Infusion pump and catheters

• Materials for endpoint analysis (e.g., Evans blue dye, myeloperoxidase assay kits)

Procedure:

• Animal Preparation:

  • Acclimate male Wistar rats for at least one week under standard laboratory conditions.

  • On the day of the experiment, anesthetize the rats using an appropriate anesthetic regimen.

  • Surgically implant a catheter into the jugular or femoral vein for intravenous administration.

• AF12198 Formulation and Administration:

  • Prepare a sterile solution of AF12198 in pyrogen-free saline at the desired concentration.

  • Administer AF12198 as an intravenous infusion at a dose of 16 mg/kg.[2] The infusion should be given 30 minutes prior to the LPS challenge.[2]

• Induction of Lung Inflammation:

  • Prepare a solution of LPS in sterile saline.

  • Administer LPS intravenously via the indwelling catheter.

• Endpoint Analysis:

  • At predetermined time points (e.g., 4, 12, and 24 hours) after LPS administration, euthanize the animals.

  • Lung Microvascular Leakage: Assess vascular permeability by measuring the extravasation of Evans blue dye into the lung tissue.

  • Neutrophil Infiltration: Quantify neutrophil influx into the lungs by measuring myeloperoxidase (MPO) activity in lung tissue homogenates.

Figure 2: Workflow for AF12198 administration in a rat LPS-induced lung inflammation model.

Protocol 2: Intravenous Administration of AF12198 in Cynomolgus Monkeys

This protocol outlines the intravenous infusion of AF12198 in cynomolgus monkeys to assess its ability to modulate IL-1-induced IL-6 production.

Materials:

• AF12198 peptide

• Sterile, pyrogen-free saline (0.9% NaCl)

• Recombinant human IL-1

• Cynomolgus monkeys (Macaca fascicularis)

• Anesthesia and surgical equipment for catheterization

• Infusion pump

• Blood collection supplies

• ELISA kits for monkey IL-6

Procedure:

• Animal Preparation:

  • Acclimate cynomolgus monkeys to the experimental conditions.

  • Anesthetize the animals and surgically implant a venous catheter for infusion and blood sampling.

• AF12198 Administration:

  • Prepare a sterile solution of AF12198 in pyrogen-free saline.

  • Administer AF12198 as a continuous intravenous infusion.[1] The specific dose and infusion rate should be determined based on pharmacokinetic and pharmacodynamic studies.

• Ex Vivo IL-1 Stimulation:

  • Collect whole blood samples from the monkeys at baseline and at various time points during the AF12198 infusion.

  • Incubate the whole blood samples ex vivo with a standardized concentration of recombinant human IL-1 to induce IL-6 production.

• In Vivo IL-1 Challenge (Optional):

  • To assess in vivo efficacy, a systemic IL-1 challenge can be administered to the monkeys during the AF12198 infusion.

• Measurement of IL-6 Levels:

  • Separate plasma or serum from the blood samples.

  • Quantify the concentration of IL-6 in the samples using a validated ELISA kit specific for monkey IL-6.

Figure 3: Workflow for AF12198 administration and IL-6 modulation in cynomolgus monkeys.

Conclusion

AF12198 is a promising small molecule antagonist of the IL-1 receptor with demonstrated in vivo activity in animal models of inflammation. The protocols and data presented in these application notes provide a foundation for researchers to further investigate the therapeutic potential of AF12198. Careful adherence to established methodologies and appropriate animal welfare guidelines is essential for obtaining robust and reproducible results in preclinical studies.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Blocking IL-1 Signaling in Cell Culture Using AF12198

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing AF12198, a potent and selective peptide antagonist of the human type I interleukin-1 receptor (IL-1R1), to block IL-1 signaling in in vitro cell culture systems. This document includes detailed protocols for key experiments, data presentation in tabular format for easy interpretation, and visualizations of the signaling pathway and experimental workflows.

Introduction

Interleukin-1 (IL-1) is a pleiotropic cytokine that plays a central role in mediating inflammatory and immune responses.[1] Dysregulation of the IL-1 signaling pathway is implicated in a wide range of inflammatory diseases. AF12198 is a 15-amino acid peptide that acts as a selective antagonist of the human IL-1 receptor type I (IL-1R1), effectively blocking the downstream signaling cascade initiated by IL-1α and IL-1β.[1][2] These notes provide detailed protocols for utilizing AF12198 to inhibit IL-1 signaling in cell culture, a critical step in the research and development of novel anti-inflammatory therapeutics.

Mechanism of Action

AF12198 competitively binds to the human IL-1R1, preventing the binding of IL-1α and IL-1β.[1][2] This blockade inhibits the recruitment of the IL-1 receptor accessory protein (IL-1RAcP), a necessary step for the formation of a functional receptor complex and the subsequent activation of downstream signaling pathways, including the NF-κB and MAPK pathways.[3]

Data Presentation

Quantitative Data Summary

The following table summarizes the key quantitative parameters of AF12198 in blocking IL-1 signaling.

Parameter	Value	Cell Type	Assay
IL-1R1 Binding Affinity (IC50)	8 nM	-	Competitive Binding Assay
IL-1-induced IL-8 Production Inhibition (IC50)	25 nM	Human Dermal Fibroblasts	ELISA
IL-1-induced ICAM-1 Expression Inhibition (IC50)	9 nM	Human Umbilical Vein Endothelial Cells (HUVECs)	Cell-Based ELISA
IL-1-induced IL-6 Production Inhibition (IC50)	15 µM	Heparinized Human Primate Blood	ELISA

Experimental Protocols

Protocol 1: Inhibition of IL-1β-induced IL-8 Production

This protocol describes how to assess the inhibitory effect of AF12198 on IL-1β-induced IL-8 production in human dermal fibroblasts.

Materials:

• Human Dermal Fibroblasts (HDFs)

• Fibroblast Growth Medium

• Recombinant Human IL-1β

• AF12198

• 96-well cell culture plates

• Human IL-8 ELISA Kit

• Phosphate Buffered Saline (PBS)

• Cell lysis buffer

• Protein assay reagent

Procedure:

• Cell Seeding: Seed HDFs in a 96-well plate at a density of 2 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treatment with AF12198: The following day, replace the medium with fresh medium containing varying concentrations of AF12198 (e.g., 0.1 nM to 1 µM). Incubate for 1 hour at 37°C.

• IL-1β Stimulation: Add recombinant human IL-1β to a final concentration of 1 ng/mL to all wells except for the unstimulated control.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes and collect the cell culture supernatants.

• IL-8 Measurement: Quantify the concentration of IL-8 in the supernatants using a human IL-8 ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the IL-8 concentration against the concentration of AF12198 to generate a dose-response curve and determine the IC50 value.

Protocol 2: Inhibition of IL-1β-induced ICAM-1 Expression

This protocol details the measurement of AF12198's ability to inhibit IL-1β-induced Intercellular Adhesion Molecule-1 (ICAM-1) expression on Human Umbilical Vein Endothelial Cells (HUVECs).

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium

• Recombinant Human IL-1β

• AF12198

• 96-well cell culture plates

• Anti-human ICAM-1 antibody (primary antibody)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1 M H2SO4)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., PBS with 1% BSA)

Procedure:

• Cell Seeding: Seed HUVECs in a 96-well plate at a density of 1 x 10^4 cells/well and grow to confluence.

• Pre-treatment with AF12198: Replace the medium with fresh medium containing a serial dilution of AF12198 (e.g., 0.1 nM to 1 µM). Incubate for 1 hour at 37°C.

• IL-1β Stimulation: Add recombinant human IL-1β to a final concentration of 1 ng/mL to all wells except for the unstimulated control.

• Incubation: Incubate the plate for 18-24 hours at 37°C.

• Cell-Based ELISA:

  • Wash the cells three times with wash buffer.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells three times with wash buffer.

  • Block non-specific binding with blocking buffer for 1 hour at room temperature.

  • Incubate with anti-human ICAM-1 antibody for 2 hours at room temperature.

  • Wash the cells three times with wash buffer.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the cells five times with wash buffer.

  • Add TMB substrate and incubate until a blue color develops.

  • Stop the reaction by adding the stop solution.

• Data Analysis: Measure the absorbance at 450 nm using a microplate reader. Plot the absorbance against the concentration of AF12198 to determine the IC50 value.

Protocol 3: Western Blot Analysis of IL-1 Signaling Pathway Inhibition

This protocol outlines the procedure to assess the effect of AF12198 on the phosphorylation of key downstream signaling proteins, IRAK1 and NF-κB p65, in response to IL-1β stimulation.

Materials:

• Target cells (e.g., HeLa or THP-1)

• Cell culture medium

• Recombinant Human IL-1β

• AF12198

• 6-well cell culture plates

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-IRAK1 (Thr209), anti-IRAK1, anti-phospho-NF-κB p65 (Ser536), anti-NF-κB p65, anti-β-actin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and grow to 80-90% confluency. Pre-treat with AF12198 at the desired concentration for 1 hour, followed by stimulation with IL-1β (10 ng/mL) for 15-30 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Protocol 4: Cell Viability (MTT) Assay

This protocol is used to determine if AF12198 exhibits any cytotoxic effects on the cells at the concentrations used for the signaling inhibition assays.

Materials:

• Target cells

• Cell culture medium

• AF12198

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line (e.g., 5,000-10,000 cells/well).

• Treatment: The following day, treat the cells with a range of AF12198 concentrations for the same duration as the primary experiments (e.g., 24 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Mandatory Visualizations

Caption: IL-1 Signaling Pathway and the inhibitory action of AF12198.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NF-κB is a negative regulator of IL-1β secretion as revealed by genetic and pharmacological inhibition of IKKβ - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for AF12198 in LPS-Induced Inflammation Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

AF12198 is a 15-amino acid synthetic peptide (Ac-FEWTPGWYQJYALPL-NH2) that acts as a potent and selective antagonist of the human type I interleukin-1 receptor (IL-1RI).[1] By blocking the binding of the pro-inflammatory cytokines IL-1α and IL-1β to their receptor, AF12198 effectively inhibits downstream inflammatory signaling cascades. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a powerful activator of the innate immune system and a widely used tool to induce a robust inflammatory response in both in vitro and in vivo models. A key mediator of LPS-induced inflammation is the production of IL-1. Therefore, AF12198 presents as a valuable research tool for investigating the role of the IL-1 signaling pathway in the context of LPS-induced inflammation and for the preclinical evaluation of IL-1RI antagonism as a therapeutic strategy.

These application notes provide detailed protocols for the use of AF12198 in common LPS-induced inflammation models, along with recommended dosage ranges based on its known in vitro potency and data from studies using other IL-1 receptor antagonists.

Data Presentation

Table 1: In Vitro Activity of AF12198

Parameter	Cell Line	Assay	IC50
IL-1-induced IL-8 Production	Human Dermal Fibroblasts	ELISA	25 nM
IL-1-induced ICAM-1 Expression	Human Endothelial Cells	Cell-based ELISA	9 nM

Data sourced from literature.[1]

Table 2: Recommended Starting Concentrations for AF12198 in In Vitro LPS-Induced Inflammation Models

Cell Type	LPS Concentration	AF12198 Concentration Range (for dose-response)	Key Inflammatory Readouts
Human Monocytes/Macrophages (e.g., THP-1)	100 ng/mL - 1 µg/mL	10 nM - 1 µM	IL-1β, IL-6, TNF-α, IL-8 secretion (ELISA); Gene expression of pro-inflammatory cytokines (RT-qPCR)
Murine Macrophages (e.g., RAW 264.7)	100 ng/mL - 1 µg/mL	10 nM - 1 µM	Nitric Oxide (Griess Assay); IL-6, TNF-α secretion (ELISA); Gene expression of iNOS, COX-2 (RT-qPCR)

Note: As AF12198 is selective for the human IL-1RI, its efficacy in murine cells may be limited.[1] Researchers should validate its activity in the chosen murine cell line or consider using humanized cell models.

Table 3: Recommended Starting Dosages for AF12198 in In Vivo LPS-Induced Inflammation Models (Mouse)

Animal Model	LPS Dosage and Route	AF12198 Dosage Range and Route	Key Inflammatory Readouts
C57BL/6 or BALB/c Mice	1-5 mg/kg (intraperitoneal)	10-100 mg/kg (subcutaneous or intravenous)	Serum levels of IL-1β, IL-6, TNF-α (ELISA); Neutrophil infiltration in peritoneal lavage or lung tissue (Flow Cytometry/Histology); Sickness behavior scoring

Note: The recommended in vivo dosages are extrapolated from studies using the recombinant IL-1 receptor antagonist, Anakinra, in similar LPS-induced inflammation models. Dose-response studies are highly recommended to determine the optimal effective dose of AF12198.

Signaling Pathway and Experimental Workflow

Caption: Mechanism of AF12198 in LPS-induced inflammation.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring IL-1 Inhibition using AF12198 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Interleukin-1 (IL-1) is a potent pro-inflammatory cytokine that plays a crucial role in a wide range of physiological and pathological processes, including host defense, inflammation, and autoimmune diseases. The biological activities of IL-1 are mediated through its binding to the type I IL-1 receptor (IL-1R1), which triggers a signaling cascade leading to the expression of various inflammatory genes. AF12198 is a selective peptide antagonist of human IL-1R1, effectively inhibiting IL-1-mediated cellular responses. These application notes provide detailed protocols for utilizing AF12198 in cell-based assays to measure the inhibition of IL-1 activity, a critical step in the development of novel anti-inflammatory therapeutics.

Mechanism of Action of AF12198

AF12198 is a potent and selective antagonist of the human type I interleukin-1 receptor (IL-1R1).[1] It functions by competitively binding to IL-1R1, thereby preventing the binding of both IL-1α and IL-1β. This blockade of the IL-1/IL-1R1 interaction inhibits the subsequent recruitment of the IL-1 receptor accessory protein (IL-1RAcP) and the initiation of the downstream signaling cascade.[2] This ultimately leads to the suppression of IL-1-induced gene expression and inflammatory responses. The signaling pathway initiated by IL-1 binding to its receptor and the point of inhibition by AF12198 are depicted below.

Figure 1: IL-1 Signaling Pathway and AF12198 Inhibition.

Data Presentation: In Vitro Efficacy of AF12198

The inhibitory activity of AF12198 has been quantified in various cell-based assays. The following table summarizes the reported half-maximal inhibitory concentration (IC50) values.

Assay	Cell Type	IL-1 Induced Response	AF12198 IC50	Reference
Receptor Binding	-	125I-IL-1α binding to human IL-1R1	8 nM	[1]
ICAM-1 Expression	Endothelial Cells	Intercellular Adhesion Molecule-1 (ICAM-1)	9 nM	[1][3]
IL-8 Production	Human Dermal Fibroblasts	Interleukin-8 (IL-8)	25 nM	[1][3]
IL-6 Production	Heparinized Human Primate Blood	Interleukin-6 (IL-6)	15 µM	[1]
IL-6 Production	Cynomolgus Monkey Blood	Interleukin-6 (IL-6)	17 µM	[1]

Experimental Protocols

The following are detailed protocols for key cell-based assays to determine the efficacy of AF12198 in inhibiting IL-1-mediated responses.

Experimental Workflow Overview

The general workflow for assessing the inhibitory activity of AF12198 is outlined below.

Figure 2: General experimental workflow for AF12198 cell-based assays.

Protocol 1: Inhibition of IL-1-induced IL-8 Production in Human Dermal Fibroblasts (HDFs)

This protocol describes how to measure the inhibition of IL-1-induced IL-8 production by AF12198 in primary human dermal fibroblasts.

Materials:

• Human Dermal Fibroblasts (HDFs)

• Fibroblast Growth Medium

• Recombinant Human IL-1α or IL-1β

• AF12198

• Human IL-8 ELISA Kit

• 96-well tissue culture plates

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

Procedure:

• Cell Culture and Seeding:

  • Culture HDFs in Fibroblast Growth Medium at 37°C in a 5% CO₂ incubator.

  • When cells reach 80-90% confluency, detach them using Trypsin-EDTA.

  • Seed the HDFs in a 96-well plate at a density of 2 x 10⁴ cells/well in 100 µL of growth medium.

  • Incubate for 24 hours to allow for cell attachment.

• AF12198 Pre-incubation:

  • Prepare a serial dilution of AF12198 in assay medium (serum-free or low-serum medium) to achieve final concentrations ranging from 1 nM to 1 µM.

  • Carefully remove the growth medium from the wells and replace it with 100 µL of the AF12198 dilutions. Include a vehicle control (medium with the same concentration of AF12198 solvent).

  • Incubate the plate for 1 hour at 37°C.

• IL-1 Stimulation:

  • Prepare a solution of recombinant human IL-1α or IL-1β in assay medium at a concentration that induces a sub-maximal IL-8 response (e.g., 1 ng/mL). This concentration should be determined empirically in your cell system.

  • Add 10 µL of the IL-1 solution to each well (except for the unstimulated control wells).

  • Incubate the plate for 18-24 hours at 37°C.

• IL-8 Measurement by ELISA:

  • After incubation, centrifuge the plate at 300 x g for 5 minutes.

  • Carefully collect the cell culture supernatants.

  • Measure the concentration of IL-8 in the supernatants using a human IL-8 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of IL-8 inhibition for each concentration of AF12198 compared to the IL-1 stimulated control.

  • Plot the percentage of inhibition against the log concentration of AF12198 to generate a dose-response curve and determine the IC50 value.

Protocol 2: Inhibition of IL-1-induced ICAM-1 Expression on Human Umbilical Vein Endothelial Cells (HUVECs)

This protocol details the measurement of AF12198's ability to inhibit IL-1-induced surface expression of ICAM-1 on HUVECs using flow cytometry.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium

• Recombinant Human IL-1α or IL-1β

• AF12198

• FITC- or PE-conjugated anti-human ICAM-1 antibody

• Isotype control antibody

• Flow cytometry buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• 24-well tissue culture plates

Procedure:

• Cell Culture and Seeding:

  • Culture HUVECs in Endothelial Cell Growth Medium at 37°C in a 5% CO₂ incubator.

  • Seed HUVECs in a 24-well plate at a density of 5 x 10⁴ cells/well and grow to confluency.

• AF12198 Pre-incubation:

  • Prepare serial dilutions of AF12198 in assay medium.

  • Replace the growth medium with 500 µL of the AF12198 dilutions or vehicle control.

  • Incubate for 1 hour at 37°C.

• IL-1 Stimulation:

  • Add recombinant human IL-1α or IL-1β to a final concentration of 1 ng/mL (or an empirically determined optimal concentration).

  • Incubate for 6-8 hours at 37°C.

• Cell Staining for Flow Cytometry:

  • Gently wash the cells with PBS.

  • Detach the cells using a non-enzymatic cell dissociation solution.

  • Transfer the cell suspension to flow cytometry tubes and wash with flow cytometry buffer.

  • Resuspend the cells in 100 µL of flow cytometry buffer containing the fluorescently labeled anti-human ICAM-1 antibody or an isotype control antibody.

  • Incubate for 30 minutes on ice in the dark.

  • Wash the cells twice with flow cytometry buffer.

  • Resuspend the cells in 300-500 µL of flow cytometry buffer for analysis.

• Flow Cytometry and Data Analysis:

  • Acquire the samples on a flow cytometer.

  • Determine the median fluorescence intensity (MFI) for ICAM-1 staining in each sample.

  • Calculate the percentage of inhibition of IL-1-induced ICAM-1 expression for each AF12198 concentration.

  • Plot the percentage of inhibition against the log concentration of AF12198 to determine the IC50 value.

Protocol 3: Inhibition of IL-1-induced IL-6 Production in Human Whole Blood

This protocol describes an ex vivo assay to measure the inhibitory effect of AF12198 on IL-1-induced IL-6 production in fresh human whole blood.

Materials:

• Freshly drawn human whole blood (using heparin as an anticoagulant)

• Recombinant Human IL-1β

• AF12198

• RPMI 1640 medium

• Human IL-6 ELISA Kit

• Sterile polypropylene tubes

Procedure:

• Assay Setup:

  • Within 2 hours of collection, dilute the heparinized whole blood 1:1 with RPMI 1640 medium.

  • In sterile polypropylene tubes, add the desired concentrations of AF12198 (e.g., 1 µM to 50 µM final concentration). Include a vehicle control.

  • Add the diluted whole blood to the tubes to a final volume of 1 mL.

• IL-1 Stimulation:

  • Add recombinant human IL-1β to a final concentration of 10 ng/mL (or an empirically determined optimal concentration).

  • Mix gently by inverting the tubes.

  • Incubate the tubes for 24 hours at 37°C in a 5% CO₂ incubator.

• Plasma Collection:

  • After incubation, centrifuge the tubes at 1,500 x g for 10 minutes at 4°C.

  • Carefully collect the plasma supernatant without disturbing the cell pellet.

• IL-6 Measurement by ELISA:

  • Measure the concentration of IL-6 in the plasma samples using a human IL-6 ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of IL-6 production for each AF12198 concentration relative to the IL-1 stimulated control.

  • Plot the percentage of inhibition against the log concentration of AF12198 to determine the IC50 value.

Conclusion

The protocols outlined in these application notes provide robust and reproducible methods for evaluating the inhibitory activity of AF12198 on IL-1 signaling in relevant human cell systems. These assays are essential tools for researchers and drug developers working to characterize the pharmacological properties of IL-1 receptor antagonists and to advance the development of novel anti-inflammatory therapies. Careful optimization of cell handling, reagent concentrations, and incubation times will ensure high-quality, reliable data.

References

• 1. Flow cytometry–based ICAM1-binding assay [bio-protocol.org]
• 2. Human IL-8 ELISA Kit (ab214030) | Abcam [abcam.com]
• 3. cloud-clone.com [cloud-clone.com]

Application Notes and Protocols for AF12198 in Human Dermal Fibroblast Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

AF12198 is a potent and selective peptide antagonist of the human type I interleukin-1 receptor (IL-1R1). Interleukin-1 (IL-1) is a key pro-inflammatory cytokine that plays a crucial role in various physiological and pathological processes, including inflammation, immunology, and fibrosis. Human dermal fibroblasts are highly responsive to IL-1 stimulation, which triggers the production of secondary inflammatory mediators such as interleukin-6 (IL-6) and interleukin-8 (IL-8), contributing to the inflammatory cascade. AF12198, by selectively blocking the IL-1R1, offers a valuable tool for investigating the role of IL-1 signaling in human dermal fibroblasts and for the development of potential therapeutics targeting IL-1-mediated skin pathologies.[1]

These application notes provide a comprehensive guide for the use of AF12198 in in vitro studies involving primary human dermal fibroblasts.

Data Presentation

Table 1: In Vitro Activity of AF12198

Target Cell Line	Parameter Measured	Agonist	IC50 of AF12198	Reference
Human Dermal Fibroblasts	IL-8 Production	IL-1	25 nM	[1]
Human Dermal Fibroblasts	IL-6 Production	IL-1	Inhibition observed, specific IC50 not reported	[1]

Signaling Pathways and Experimental Workflow

Below are diagrams illustrating the key signaling pathway affected by AF12198 and a typical experimental workflow for its application in human dermal fibroblast studies.

Caption: Mechanism of action of AF12198 in blocking IL-1 signaling.

Caption: General experimental workflow for studying AF12198 in fibroblasts.

Experimental Protocols

1. Culture of Human Dermal Fibroblasts (HDFs)

This protocol is adapted from standard procedures for primary fibroblast culture.

• Materials:

  • Human Dermal Fibroblasts (HDFs)

  • Fibroblast Growth Medium (e.g., DMEM supplemented with 10-15% FBS, 1% Penicillin-Streptomycin, and optional growth factors like FGF2)

  • 0.25% Trypsin-EDTA

  • Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

  • Sterile tissue culture flasks and plates

  • Humidified incubator (37°C, 5% CO2)

• Procedure:

  • Thawing: Thaw cryopreserved HDFs rapidly in a 37°C water bath. Transfer the cell suspension to a sterile centrifuge tube containing pre-warmed Fibroblast Growth Medium. Centrifuge at 200 x g for 5 minutes.

  • Plating: Resuspend the cell pellet in fresh Fibroblast Growth Medium and plate onto a T-75 culture flask.

  • Maintenance: Culture the cells at 37°C in a humidified 5% CO2 incubator. Change the medium every 2-3 days.

  • Passaging: When cells reach 80-90% confluency, wash with PBS and detach using 0.25% Trypsin-EDTA. Neutralize the trypsin with medium containing FBS, centrifuge, and re-plate at a suitable sub-cultivation ratio (e.g., 1:3 to 1:6).

2. Treatment of HDFs with AF12198 and IL-1 Stimulation

• Materials:

  • Cultured HDFs at 80-90% confluency in multi-well plates

  • AF12198 peptide

  • Sterile, nuclease-free water or appropriate buffer for AF12198 reconstitution

  • Recombinant human IL-1α or IL-1β

  • Serum-free or low-serum Fibroblast Growth Medium

• Procedure:

  • Preparation of AF12198: Reconstitute lyophilized AF12198 in sterile, nuclease-free water to create a stock solution (e.g., 1 mM). Aliquot and store at -20°C or -80°C.

  • Cell Seeding: Seed HDFs into multi-well plates (e.g., 24- or 96-well plates) at a density that will result in 80-90% confluency at the time of treatment.

  • Serum Starvation (Optional): To reduce basal signaling, you may replace the growth medium with serum-free or low-serum (e.g., 0.5% FBS) medium for 12-24 hours prior to treatment.

  • AF12198 Pre-treatment: Prepare serial dilutions of AF12198 in the appropriate medium. Remove the old medium from the cells and add the medium containing the desired concentrations of AF12198. A typical concentration range to test would be 1 nM to 1 µM to span the reported IC50 of 25 nM. Incubate for 1-2 hours at 37°C.

  • IL-1 Stimulation: Add recombinant human IL-1α or IL-1β to the wells to a final concentration known to elicit a robust response (e.g., 1-10 ng/mL).

  • Incubation: Incubate the cells for the desired period. For cytokine production (IL-6, IL-8), an incubation of 18-24 hours is common. For analysis of early signaling events (e.g., phosphorylation of MAPK), shorter incubation times (5-60 minutes) are required.

3. Quantification of IL-6 and IL-8 by ELISA

• Materials:

  • Human IL-6 and IL-8 ELISA kits

  • Cell culture supernatants from the treatment protocol

  • Microplate reader

• Procedure:

  • Following the incubation period, centrifuge the multi-well plates at low speed (e.g., 300 x g for 5 minutes) to pellet any detached cells.

  • Carefully collect the supernatants without disturbing the cell monolayer.

  • Perform the ELISA for IL-6 and IL-8 according to the manufacturer's instructions.

  • Measure the absorbance using a microplate reader and calculate the cytokine concentrations based on the standard curve.

4. Analysis of Gene Expression by RT-qPCR

• Materials:

  • HDFs harvested after treatment

  • RNA extraction kit

  • cDNA synthesis kit

  • qPCR master mix

  • Primers for target genes (e.g., IL6, IL8, GAPDH, ACTB)

  • Real-time PCR system

• Procedure:

  • RNA Extraction: After the desired incubation time, wash the cells with PBS and lyse them directly in the well using the lysis buffer from an RNA extraction kit. Proceed with RNA extraction according to the kit's protocol.

  • cDNA Synthesis: Reverse transcribe the extracted RNA into cDNA using a cDNA synthesis kit.

  • qPCR: Perform real-time PCR using a suitable master mix and primers for your genes of interest. Use a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

  • Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression.

5. Cell Viability Assessment by MTT Assay

• Materials:

  • HDFs cultured in a 96-well plate

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • Microplate reader

• Procedure:

  • At the end of the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

  • Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Read the absorbance at a wavelength of 570 nm. The absorbance is proportional to the number of viable cells.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for AF12198 Treatment on Endothelial Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

AF12198 is a novel synthetic peptide that functions as a selective antagonist of the human type I interleukin-1 (IL-1) receptor. By blocking the binding of the pro-inflammatory cytokines IL-1α and IL-1β to their receptor, AF12198 effectively modulates downstream inflammatory signaling pathways. In endothelial cells, the activation of the IL-1 receptor plays a critical role in promoting inflammation, angiogenesis, and vascular permeability. These application notes provide a comprehensive overview of the endothelial cell response to AF12198 treatment, including its effects on key cellular processes, relevant signaling pathways, and detailed experimental protocols.

Mechanism of Action

AF12198 is a 15-mer peptide that selectively binds to the human type I IL-1 receptor, preventing the recruitment of the IL-1 receptor accessory protein (IL-1RAcP) and the subsequent formation of the active signaling complex. This blockade inhibits the downstream activation of critical signaling cascades, most notably the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. The result is a reduction in the expression of a wide range of pro-inflammatory and pro-angiogenic genes in endothelial cells.

Data Presentation

The following tables summarize the known and anticipated quantitative effects of AF12198 and other IL-1 receptor antagonists on endothelial cell functions.

Table 1: Inhibitory Effect of AF12198 on IL-1-Induced ICAM-1 Expression

Parameter	Cell Type	Stimulus	Value	Reference
IC50	Human Endothelial Cells	Interleukin-1 (IL-1)	9 nM	[1]

Table 2: Representative Dose-Dependent Effects of IL-1 Receptor Antagonists on Endothelial and Related Cell Functions

Assay	Cell Type	IL-1 Receptor Antagonist	Concentrations Tested	Observed Effect	Reference(s)
Inflammatory Gene Expression (IL-1β, IL-6)	Human Umbilical Vein Endothelial Cells (HUVECs)	Anakinra	100, 500, 1000 ng/mL	Significant dose-dependent suppression of IL-1β and IL-6 mRNA expression.	[1]
Cell Migration	Rat Aortic Smooth Muscle Cells	Anakinra	Not specified	Dose-dependent inhibition of cell migration.	[1][2]
Endothelial Function (Vasodilation)	Rat Mesenteric Arteries	Anakinra	10, 50, 100 µg/mL	Dose-dependent improvement of endothelium-dependent relaxations.	[3]
Apoptosis	Rat Intestinal Tissue	Anakinra	50, 100 mg/kg	Dose-dependent reduction in the number of apoptotic cells.	[4]
Tube Formation	Human Umbilical Vein Endothelial Cells (HUVECs)	IL-1 Receptor Antagonist (IL-1RA)	Not specified	Significant inhibition of IL-1α-enhanced tube formation.	[5]

Signaling Pathways

AF12198 treatment modulates endothelial cell function primarily by inhibiting the IL-1 signaling pathway. This has direct consequences on inflammatory responses and downstream effects on processes such as cell adhesion and angiogenesis.

Figure 1: AF12198 blocks IL-1 signaling at the receptor level.

By inhibiting the initial IL-1 binding, AF12198 prevents the downstream signaling cascade that leads to the expression of inflammatory genes. One of the key adhesion molecules upregulated by IL-1 in endothelial cells is ICAM-1.

Figure 2: Downstream effects of ICAM-1 signaling in endothelial cells.

Experimental Protocols

The following are detailed protocols for assessing the key functional responses of endothelial cells to AF12198 treatment.

Endothelial Cell Proliferation Assay (MTS/MTT Assay)

This protocol measures the metabolic activity of endothelial cells as an indicator of cell proliferation.

Figure 3: Workflow for the endothelial cell proliferation assay.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs) or other endothelial cells

• Endothelial Growth Medium (EGM)

• 96-well tissue culture plates

• AF12198

• Recombinant human IL-1α or IL-1β (optional, as a stimulant)

• MTS or MTT reagent

• Plate reader

Procedure:

• Seed endothelial cells in a 96-well plate at a density of 5,000-10,000 cells/well in EGM and allow them to adhere overnight.

• (Optional) For studying the inhibitory effect on stimulated proliferation, replace the medium with a low-serum medium (e.g., 0.5-1% FBS) for 4-6 hours to synchronize the cells.

• Prepare different concentrations of AF12198 in the appropriate cell culture medium. If applicable, also prepare solutions containing a stimulant like IL-1β (e.g., 10 ng/mL).

• Remove the old medium from the cells and add 100 µL of the treatment solutions to the respective wells. Include appropriate controls (vehicle control, stimulant-only control).

• Incubate the plate for 24-72 hours at 37°C in a humidified incubator with 5% CO₂.

• Add 20 µL of MTS reagent (or 10 µL of MTT reagent) to each well.

• Incubate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm for MTS or after solubilizing formazan crystals for MTT.

• Calculate the percentage of proliferation relative to the control group.

Endothelial Cell Migration Assay (Wound Healing/Scratch Assay)

This assay assesses the ability of endothelial cells to migrate and close a "wound" created in a confluent monolayer.

Figure 4: Workflow for the wound healing migration assay.

Materials:

• HUVECs or other endothelial cells

• 24-well tissue culture plates

• Sterile 200 µL pipette tips

• Phosphate-Buffered Saline (PBS)

• AF12198

• Recombinant human IL-1α or IL-1β (optional)

• Microscope with a camera

Procedure:

• Seed endothelial cells in a 24-well plate and grow them to a confluent monolayer.

• Using a sterile 200 µL pipette tip, create a straight scratch across the center of each well.

• Gently wash the wells twice with PBS to remove detached cells.

• Replace the PBS with fresh culture medium containing the desired concentrations of AF12198, with or without a stimulant like IL-1β.

• Capture images of the scratches at time 0.

• Incubate the plate at 37°C.

• Capture images of the same fields at subsequent time points (e.g., 6, 12, and 24 hours).

• Measure the width of the scratch at different points for each condition and time point to quantify the extent of cell migration and wound closure.

Endothelial Cell Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.

Figure 5: Workflow for the Annexin V/PI apoptosis assay.

Materials:

• HUVECs or other endothelial cells

• 6-well tissue culture plates

• AF12198

• Apoptosis inducer (e.g., serum starvation, TNF-α/Actinomycin D) (optional)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed endothelial cells in 6-well plates and allow them to adhere.

• Treat the cells with various concentrations of AF12198, with or without an apoptosis-inducing agent, for a predetermined time (e.g., 24-48 hours).

• Harvest the cells by trypsinization and collect the supernatant to include any floating apoptotic cells.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Endothelial Cell Tube Formation Assay

This assay evaluates the ability of endothelial cells to form capillary-like structures on a basement membrane matrix.

Figure 6: Workflow for the endothelial cell tube formation assay.

Materials:

• HUVECs or other endothelial cells

• Basement membrane matrix (e.g., Matrigel®)

• 96-well tissue culture plates

• AF12198

• Recombinant human IL-1α or IL-1β (optional)

• Microscope with a camera and image analysis software

Procedure:

• Thaw the basement membrane matrix on ice overnight.

• Pipette 50 µL of the cold matrix into each well of a pre-chilled 96-well plate, ensuring the entire surface is covered.

• Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.

• Harvest endothelial cells and resuspend them in a low-serum medium containing the desired concentrations of AF12198, with or without a stimulant like IL-1β.

• Seed the cells onto the solidified matrix at a density of 10,000-20,000 cells/well.

• Incubate the plate at 37°C for 4-18 hours.

• Visualize and capture images of the tube-like structures using a microscope.

• Quantify the extent of tube formation by measuring parameters such as total tube length, number of branch points, and number of loops using image analysis software.

Conclusion

AF12198, as a selective IL-1 receptor type I antagonist, is a potent inhibitor of IL-1-mediated inflammatory responses in endothelial cells. The provided data and protocols offer a framework for researchers to investigate the effects of AF12198 on key endothelial cell functions, including proliferation, migration, apoptosis, and angiogenesis. By utilizing these methods, a comprehensive understanding of the therapeutic potential of AF12198 in vascular-related inflammatory and angiogenic diseases can be achieved.

References

• 1. The Anti-Atherosclerosis Effect of Anakinra, a Recombinant Human Interleukin-1 Receptor Antagonist, in Apolipoprotein E Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Anti-Atherosclerosis Effect of Anakinra, a Recombinant Human Interleukin-1 Receptor Antagonist, in Apolipoprotein E Knockout Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The interleukin-1 receptor antagonist anakinra improves endothelial dysfunction in streptozotocin-induced diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of anakinra in the modulation of intestinal cell apoptosis and inflammatory response during ischemia/reperfusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interleukin-1 receptor antagonist inhibits angiogenesis via blockage IL-1α/PI3K/NF-κβ pathway in human colon cancer cell - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: AF12198 in Cynomolgus Monkey Inflammation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

AF12198 is a novel, low molecular weight, 15-mer peptide antagonist of the human type I interleukin-1 (IL-1) receptor (IL-1RI).[1] It has demonstrated both in vitro and in vivo efficacy in blocking IL-1-mediated inflammatory responses. This document provides detailed application notes and protocols for the use of AF12198 in preclinical inflammation studies, with a specific focus on its evaluation in cynomolgus monkeys. AF12198 selectively binds to the human type I IL-1 receptor, but not the human type II receptor or the murine type I receptor.[1]

Interleukin-1 (IL-1), existing as IL-1α and IL-1β, is a potent pro-inflammatory cytokine that plays a crucial role in a wide range of inflammatory diseases.[1] By blocking the IL-1 receptor, AF12198 effectively inhibits downstream signaling pathways that lead to the production of other inflammatory mediators, such as interleukin-6 (IL-6), interleukin-8 (IL-8), and the expression of adhesion molecules like intercellular adhesion molecule-1 (ICAM-1).[1]

Mechanism of Action

AF12198 is a competitive antagonist of the IL-1 receptor type I. It binds to the receptor without initiating an intracellular signal, thereby preventing the binding of the endogenous agonists IL-1α and IL-1β and subsequent pro-inflammatory signaling.

Figure 1: Simplified signaling pathway of IL-1 and the antagonistic action of AF12198.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo efficacy data for AF12198.

Table 1: In Vitro Activity of AF12198

Assay	Cell Type	Inhibitory Concentration (IC50)	Reference
IL-1-induced IL-8 Production	Human Dermal Fibroblasts	25 nM	[1]
IL-1-induced ICAM-1 Expression	Endothelial Cells	9 nM	[1]
IL-1 Receptor Binding (Type I)	-	8 nM	[2]
IL-1 Receptor Binding (Type II)	-	6.7 µM	[2]
Murine IL-1 Receptor Binding (Type I)	-	>200 µM	[2]

Table 2: In Vivo Activity of AF12198 in Cynomolgus Monkeys

Experiment	Effect	Reference
Ex vivo IL-1 induction of IL-6	Blocked	[1]
In vivo induction of IL-6	Down-modulated	[1]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of AF12198. These are representative protocols based on published methodologies and should be optimized for specific laboratory conditions.

Protocol 1: In Vitro Inhibition of IL-1-induced IL-8 Production in Human Dermal Fibroblasts

This protocol details the methodology to assess the ability of AF12198 to inhibit the production of the pro-inflammatory chemokine IL-8 from human dermal fibroblasts stimulated with IL-1.

Figure 2: Workflow for in vitro IL-8 inhibition assay.

Materials:

• Human Dermal Fibroblasts (HDFs)

• Fibroblast growth medium (e.g., DMEM with 10% FBS)

• Recombinant human IL-1β

• AF12198

• Human IL-8 ELISA kit

• 96-well cell culture plates

• Phosphate Buffered Saline (PBS)

Procedure:

• Cell Culture: Culture HDFs in fibroblast growth medium at 37°C and 5% CO2.

• Seeding: Seed HDFs into 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treatment: The following day, replace the medium with fresh medium containing various concentrations of AF12198. Include a vehicle control (e.g., PBS). Incubate for 1 hour at 37°C.

• Stimulation: Add recombinant human IL-1β to each well to a final concentration of 1 ng/mL (concentration may need optimization).

• Incubation: Incubate the plates for 18-24 hours at 37°C.

• Supernatant Collection: Carefully collect the culture supernatant from each well.

• ELISA: Measure the concentration of IL-8 in the supernatants using a human IL-8 ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of IL-8 production for each concentration of AF12198 compared to the IL-1β stimulated control. Determine the IC50 value by plotting the percentage inhibition against the log concentration of AF12198.

Protocol 2: In Vitro Inhibition of IL-1-induced ICAM-1 Expression on Endothelial Cells

This protocol describes how to evaluate the effect of AF12198 on the expression of the adhesion molecule ICAM-1 on the surface of endothelial cells following IL-1 stimulation, typically measured by flow cytometry.

Figure 3: Workflow for in vitro ICAM-1 expression assay.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial cell growth medium (e.g., EGM-2)

• Recombinant human IL-1β

• AF12198

• Fluorescently-labeled anti-human ICAM-1 antibody

• Isotype control antibody

• Cell detachment solution (e.g., Accutase)

• FACS buffer (PBS with 2% FBS)

• 24-well cell culture plates

Procedure:

• Cell Culture: Culture HUVECs in endothelial cell growth medium at 37°C and 5% CO2.

• Seeding: Seed HUVECs into 24-well plates and grow to confluence.

• Pre-treatment: Replace the medium with fresh medium containing various concentrations of AF12198 or a vehicle control. Incubate for 1 hour at 37°C.

• Stimulation: Add recombinant human IL-1β to a final concentration of 1 ng/mL.

• Incubation: Incubate for 6-8 hours at 37°C.

• Cell Harvesting: Wash the cells with PBS and detach them using a non-enzymatic cell detachment solution.

• Staining: Resuspend the cells in FACS buffer and stain with a fluorescently-labeled anti-human ICAM-1 antibody or an isotype control antibody for 30 minutes on ice in the dark.

• Flow Cytometry: Wash the cells and resuspend in FACS buffer. Analyze the cells using a flow cytometer to measure the mean fluorescence intensity (MFI) of ICAM-1 expression.

• Data Analysis: Calculate the percentage inhibition of ICAM-1 expression for each AF12198 concentration based on the MFI relative to the IL-1β stimulated control. Determine the IC50 value.

Protocol 3: Ex Vivo Inhibition of IL-1-induced IL-6 Production in Cynomolgus Monkey Whole Blood

This protocol outlines an ex vivo method to assess the in vivo activity of AF12198 after administration to cynomolgus monkeys. Blood samples are taken and stimulated with IL-1 to measure the subsequent IL-6 production.

Figure 4: Workflow for ex vivo IL-6 induction assay in cynomolgus monkeys.

Materials:

• Cynomolgus monkeys

• AF12198 for intravenous infusion

• Recombinant human IL-1β

• Primate IL-6 ELISA kit

• Heparinized blood collection tubes

• Sterile microcentrifuge tubes

Procedure:

• Animal Dosing: Administer AF12198 to cynomolgus monkeys via intravenous infusion. The dose and infusion rate should be determined based on preliminary pharmacokinetic and tolerability studies.

• Blood Collection: Collect whole blood into heparinized tubes at pre-dose and various time points post-dose.

• Ex Vivo Stimulation:

  • Aliquot 500 µL of whole blood into sterile microcentrifuge tubes.

  • Add recombinant human IL-1β to a final concentration of 10 ng/mL to the stimulated samples. Add vehicle to the unstimulated controls.

  • Incubate the tubes for 4-6 hours at 37°C.

• Plasma Separation: Centrifuge the blood samples at 1,500 x g for 15 minutes to separate the plasma.

• ELISA: Measure the concentration of IL-6 in the plasma samples using a primate-specific IL-6 ELISA kit according to the manufacturer's instructions.

• Data Analysis: Compare the levels of IL-1-induced IL-6 production in the post-dose samples to the pre-dose samples to determine the in vivo inhibitory effect of AF12198.

Conclusion

AF12198 is a potent and selective IL-1RI antagonist with demonstrated anti-inflammatory activity in both in vitro and in vivo preclinical models. The protocols provided here offer a framework for the continued investigation of AF12198 and similar molecules in the context of inflammatory diseases. The use of cynomolgus monkeys provides a translationally relevant model for evaluating the in vivo efficacy and pharmacodynamics of IL-1 targeted therapeutics.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Preparing AF12198 for In Vivo Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

AF12198 is a potent and selective peptide antagonist of the human type I interleukin-1 receptor (IL1-R1), demonstrating anti-inflammatory properties in preclinical studies.[1][2] This document provides detailed application notes and protocols for the preparation and in vivo administration of AF12198, intended to guide researchers in designing and executing robust animal experiments. The protocols outlined below cover formulation, dosage, and administration, and are supplemented with quantitative data and pathway diagrams to facilitate experimental planning and execution.

Mechanism of Action and In Vitro Activity

AF12198 is a 15-mer peptide that selectively binds to the human type I IL-1 receptor, thereby inhibiting the downstream signaling cascade initiated by interleukin-1 (IL-1).[2] It does not significantly interact with the human type II receptor or the murine type I receptor.[1][2] In vitro, AF12198 has been shown to inhibit IL-1-induced cellular responses, such as the production of IL-8 and the expression of intercellular adhesion molecule-1 (ICAM-1).[1][2]

In Vitro Efficacy of AF12198

Parameter	Cell Type	IC50
IL-1 Receptor Binding (IL1-R1)	-	8 nM[1]
IL-1 Induced IL-8 Production	Human Dermal Fibroblasts	25 nM[2]
IL-1 Induced ICAM-1 Expression	Endothelial Cells	9 nM[2]
IL-1 Induced IL-6 Induction	Heparinized Human Primate Blood	15 µM[1]
IL-1 Induced IL-6 Induction	Cynomolgus Monkey Blood	17 µM[1]

In Vivo Experimental Preparation

Materials and Reagents

• AF12198 peptide

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline (0.9% NaCl)

• Sterile, pyrogen-free water for injection

• Syringes and needles appropriate for the chosen route of administration

• Vortex mixer

• Heating block or sonicator (optional)

Formulation Protocol

The following protocol describes the preparation of a clear, injectable solution of AF12198 with a solubility of at least 2.5 mg/mL.[1]

Formulation Composition:

• 10% DMSO

• 40% PEG300

• 5% Tween-80

• 45% Saline

Step-by-Step Preparation (for 1 mL of working solution):

• Prepare Stock Solution: Accurately weigh the required amount of AF12198. To prepare a 25 mg/mL stock solution in DMSO, dissolve the appropriate amount of AF12198 in DMSO. For example, to make 1 mL of this stock, dissolve 25 mg of AF12198 in 1 mL of DMSO.

• Solubilization: In a sterile microcentrifuge tube, add 100 µL of the 25 mg/mL AF12198 stock solution in DMSO.

• Add PEG300: To the DMSO solution, add 400 µL of PEG300. Mix thoroughly by vortexing until the solution is homogeneous.[1]

• Add Tween-80: Add 50 µL of Tween-80 to the mixture and vortex again until fully incorporated.[1]

• Add Saline: Finally, add 450 µL of saline to bring the total volume to 1 mL. Vortex the solution until it is clear and uniform.[1]

• Final Concentration: This procedure will yield a 2.5 mg/mL working solution of AF12198.

• Quality Control: Visually inspect the solution for any precipitation or phase separation. If observed, gentle heating or sonication can be used to aid dissolution.[1] It is recommended to prepare the working solution fresh on the day of the experiment.[1]

Dosing and Administration

The appropriate dose and route of administration will depend on the specific animal model and experimental design. Researchers should perform dose-response studies to determine the optimal dose for their specific application.

Example In Vivo Dosing in Rats:

• Dose: 16 mg/kg body weight[1]

• Route of Administration: Intravenous (IV) infusion[1]

• Timing: Administered 30 minutes prior to the inflammatory stimulus (e.g., LPS injection)[1]

General Considerations for Administration:

• Parenteral Routes: For compounds that are poorly absorbed from the gastrointestinal tract, parenteral routes such as intravenous, intraperitoneal, intramuscular, or subcutaneous injection are commonly used.[3]

• Dose Calculation: The initial dose for in vivo studies can be estimated based on the in vitro IC50 values, typically starting with a dose that is 5 to 10 times the IC50. However, empirical optimization through preliminary experiments is crucial.[3]

Signaling Pathway and Experimental Workflow

AF12198 Mechanism of Action

AF12198 acts by competitively inhibiting the binding of IL-1α and IL-1β to the IL-1R1, thereby preventing the recruitment of the co-receptor IL-1RAcP and the subsequent activation of downstream inflammatory signaling pathways.[4][5]

Caption: AF12198 competitively antagonizes the IL-1R1, blocking IL-1 signaling.

Experimental Workflow for In Vivo Studies

A typical workflow for evaluating the efficacy of AF12198 in an in vivo model of inflammation is outlined below.

Caption: A generalized workflow for in vivo evaluation of AF12198.

Storage and Stability

• Stock Solution: Store the DMSO stock solution of AF12198 at -80°C for up to 6 months or at -20°C for up to 1 month.[1] The solution should be stored in a sealed container, protected from moisture and light, and preferably under a nitrogen atmosphere.[1]

• Working Solution: It is strongly recommended to prepare the final working solution for in vivo experiments fresh on the day of use.[1]

Safety Precautions

Standard laboratory safety procedures should be followed when handling AF12198 and the formulation reagents. This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. All procedures should be performed in a well-ventilated area. Consult the Safety Data Sheet (SDS) for AF12198 for specific handling and disposal information.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Using Inhibitors In Vivo [sigmaaldrich.com]
• 4. Frontiers | Structural Basis of IL-1 Family Cytokine Signaling [frontiersin.org]
• 5. Interleukin-1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring ICAM-1 Expression Following AF12198 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intercellular Adhesion Molecule-1 (ICAM-1), also known as CD54, is a cell surface glycoprotein that plays a critical role in the inflammatory response by mediating the adhesion and transmigration of leukocytes.[1][2][3] Its expression is typically low on endothelial and epithelial cells but is significantly upregulated by pro-inflammatory cytokines such as Interleukin-1 (IL-1).[2][4] The upregulation of ICAM-1 is a key event in various inflammatory diseases.

AF12198 is a potent and selective peptide antagonist of the human type I Interleukin-1 receptor (IL-1R1).[5][6] By binding to IL-1R1, AF12198 blocks the downstream signaling cascade initiated by IL-1, thereby inhibiting the expression of inflammatory mediators, including ICAM-1.[5][6] In vitro studies have demonstrated that AF12198 inhibits IL-1-induced ICAM-1 expression in endothelial cells with a half-maximal inhibitory concentration (IC50) of 9 nM.[5][6] These application notes provide detailed protocols for treating cells with AF12198 and subsequently measuring the effect on ICAM-1 expression.

Data Presentation

Table 1: In Vitro Activity of AF12198

Target	Biological Effect	Cell Type	IC50	Reference
IL-1R1	Receptor Binding	---	8 nM	[6]
ICAM-1	Inhibition of IL-1-induced expression	Endothelial Cells	9 nM	[5][6]
IL-8	Inhibition of IL-1-induced production	Human Dermal Fibroblasts	25 nM	[5][6]
IL-6	Inhibition of IL-1-induced production	Human Primate Blood	15 µM	[6]
IL-6	Inhibition of IL-1-induced production	Cynomolgus Monkey Blood	17 µM	[6]

Signaling Pathway

The binding of IL-1 to its receptor (IL-1R1) initiates a signaling cascade that leads to the activation of the transcription factor NF-κB. Activated NF-κB then translocates to the nucleus and induces the transcription of various pro-inflammatory genes, including ICAM-1. AF12198, as an IL-1R1 antagonist, competitively inhibits the binding of IL-1, thereby preventing the initiation of this signaling pathway and subsequent ICAM-1 expression.

Caption: AF12198 blocks IL-1-induced ICAM-1 expression.

Experimental Protocols

Cell Culture and Treatment

This protocol describes the general procedure for culturing cells and treating them with AF12198 and an inflammatory stimulus to induce ICAM-1 expression.

Caption: General workflow for ICAM-1 expression measurement.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs) or other suitable cell line

• Complete cell culture medium (e.g., EGM-2)

• AF12198 (reconstituted in a suitable solvent, e.g., DMSO)

• Recombinant Human IL-1β

• Phosphate Buffered Saline (PBS)

• Cell culture plates (e.g., 96-well, 24-well, or 6-well plates)

Procedure:

• Cell Seeding: Seed HUVECs into the appropriate cell culture plates at a density that will result in 80-90% confluency at the time of the experiment.

• Cell Culture: Culture the cells overnight in a humidified incubator at 37°C and 5% CO2.

• AF12198 Pre-treatment: The following day, remove the culture medium and replace it with fresh medium containing various concentrations of AF12198. It is recommended to perform a dose-response experiment (e.g., 0.1 nM to 1 µM). Include a vehicle control (medium with the same concentration of solvent used to dissolve AF12198). Incubate for 1-2 hours.

• IL-1β Stimulation: Add IL-1β to the wells to a final concentration known to induce robust ICAM-1 expression (e.g., 1-10 ng/mL). Include a negative control group of cells that are not stimulated with IL-1β.

• Incubation: Incubate the cells for a period sufficient to allow for ICAM-1 expression. This is typically 4-24 hours, depending on the downstream application. For mRNA analysis, a shorter incubation time (4-6 hours) is usually sufficient, while for protein expression, a longer incubation (12-24 hours) is often required.

• Proceed to Measurement: After incubation, the cells are ready for the measurement of ICAM-1 expression using one of the methods described below.

Measurement of ICAM-1 Expression

Choose the most appropriate method based on the specific research question and available equipment.

This method allows for the high-throughput quantification of ICAM-1 protein expression on the cell surface.[7][8]

Materials:

• Cell-Based ELISA Kit for ICAM-1 (commercially available)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (provided in the kit or 1% BSA in PBS)

• Primary Antibody against ICAM-1

• HRP-conjugated Secondary Antibody

• Substrate Solution (e.g., TMB)

• Stop Solution

• Microplate reader

Procedure:

• Cell Fixation: After treatment, remove the medium and wash the cells with PBS. Fix the cells with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

• Washing: Wash the cells three times with Wash Buffer.

• Blocking: Block non-specific binding by adding Blocking Buffer and incubating for 1 hour at room temperature.

• Primary Antibody Incubation: Add the primary antibody against ICAM-1 diluted in Blocking Buffer to each well and incubate for 1-2 hours at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with Wash Buffer.

• Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody diluted in Blocking Buffer and incubate for 1 hour at room temperature.

• Washing: Wash the cells five times with Wash Buffer.

• Substrate Development: Add the Substrate Solution and incubate in the dark until sufficient color development.

• Stop Reaction: Add the Stop Solution to each well.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Normalization: Normalize the data to cell number, for example, by using a whole-cell stain like Crystal Violet.[8]

Flow cytometry provides a quantitative measure of ICAM-1 expression on a single-cell level.[9]

Materials:

• Fluorochrome-conjugated anti-human ICAM-1 antibody (e.g., PE-conjugated)

• Isotype control antibody

• Cell scraper or trypsin-EDTA

• FACS buffer (PBS with 1% BSA and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Cell Detachment: After treatment, detach the cells from the plate using a cell scraper or a brief incubation with trypsin-EDTA.

• Cell Staining: Transfer the cells to FACS tubes and wash with FACS buffer. Add the fluorochrome-conjugated anti-ICAM-1 antibody or the isotype control antibody and incubate on ice for 30 minutes in the dark.

• Washing: Wash the cells twice with FACS buffer to remove unbound antibody.

• Data Acquisition: Resuspend the cells in FACS buffer and acquire data on a flow cytometer.

• Data Analysis: Analyze the data using appropriate software to determine the mean fluorescence intensity (MFI) or the percentage of ICAM-1 positive cells.

Western blotting allows for the detection and semi-quantitative analysis of total ICAM-1 protein in cell lysates.[10]

Materials:

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against ICAM-1

• Primary antibody against a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies against ICAM-1 and the loading control overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the ICAM-1 signal to the loading control.

qPCR is used to measure the relative expression levels of ICAM-1 mRNA.[11]

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for ICAM-1 and a reference gene (e.g., GAPDH, ACTB)

• qPCR instrument

Procedure:

• RNA Extraction: After treatment, lyse the cells and extract total RNA using a commercially available kit.

• cDNA Synthesis: Reverse transcribe an equal amount of RNA from each sample into cDNA.

• qPCR: Perform qPCR using the synthesized cDNA, qPCR master mix, and specific primers for ICAM-1 and the reference gene.

• Data Analysis: Calculate the relative expression of ICAM-1 mRNA using the ΔΔCt method, normalizing to the reference gene expression.

Troubleshooting

Table 2: Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
High background in ELISA	Insufficient blocking or washing	Increase blocking time or use a different blocking agent. Increase the number and duration of wash steps.
Low signal in all assays	Ineffective IL-1β stimulation	Confirm the activity of the IL-1β stock. Increase the concentration or incubation time.
AF12198 concentration too high	Perform a dose-response curve to find the optimal inhibitory concentration.
Insufficient antibody concentration	Titrate the primary and secondary antibodies to determine the optimal working concentration.
High variability between replicates	Inconsistent cell seeding or treatment	Ensure accurate and consistent cell seeding. Mix treatment solutions thoroughly before adding to wells.
No inhibition by AF12198	Inactive AF12198	Check the storage and handling of the AF12198 stock solution. Test a fresh batch.
Cell line is not responsive to IL-1β	Confirm that the chosen cell line expresses IL-1R1 and upregulates ICAM-1 in response to IL-1β.

Conclusion

The protocols outlined in these application notes provide a comprehensive guide for researchers to investigate the inhibitory effects of AF12198 on ICAM-1 expression. By following these detailed procedures, scientists can obtain reliable and reproducible data to further elucidate the therapeutic potential of AF12198 in inflammatory conditions. The choice of method for measuring ICAM-1 will depend on the specific experimental goals and available resources. For high-throughput screening, cell-based ELISA is recommended, while flow cytometry provides detailed single-cell information. Western blotting and qPCR are valuable for confirming protein and mRNA level changes, respectively.

References

• 1. assaygenie.com [assaygenie.com]
• 2. ICAM-1: A master regulator of cellular responses in inflammation, injury resolution, and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Induction of intercellular adhesion molecule 1 (ICAM-1) expression in normal human eosinophils by inflammatory cytokines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of intercellular adhesion molecule-1 gene expression by tumor necrosis factor-alpha, interleukin-1 beta, and interferon-gamma in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. assaybiotechnology.com [assaybiotechnology.com]
• 8. ICAM-1 Cell Based ELISA Kit (A103643) [antibodies.com]
• 9. Flow cytometry–based ICAM1-binding assay [bio-protocol.org]
• 10. Identification of Intercellular Cell Adhesion Molecule 1 (ICAM-1) as a Hypoglycosylation Marker in Congenital Disorders of Glycosylation Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

AF12198 Technical Support Center: Solubility and Stock Solution Preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and preparation of stock solutions for AF12198.

Frequently Asked Questions (FAQs)

What is the optimal solvent for dissolving AF12198 for in vitro studies?

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent. AF12198 is soluble in DMSO at a concentration of 100 mg/mL (52.77 mM).[1] To facilitate dissolution, ultrasonic treatment may be necessary.[1] It is crucial to use freshly opened, anhydrous DMSO as the compound is hygroscopic, and the presence of water can significantly impact solubility.[2]

How should I prepare AF12198 for in vivo experiments?

For in vivo studies, a co-solvent system is required. Here are two established protocols that yield a clear solution with a solubility of at least 2.5 mg/mL (1.32 mM):[1][2]

• Protocol 1 (PEG-based): A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1][2]

• Protocol 2 (Oil-based): A mixture of 10% DMSO and 90% Corn Oil.[1][2]

It is recommended to prepare these solutions freshly on the day of use.[2]

What are the recommended storage conditions for AF12198 powder and stock solutions?

• Powder: Store the lyophilized powder at -20°C for up to one year or at -80°C for up to two years.[1] The product should be stored sealed, away from moisture and light, and preferably under a nitrogen atmosphere.[1]

• Stock Solutions: For stock solutions in solvent, storage at -80°C for up to six months or at -20°C for up to one month is recommended.[1][2] Solutions should be sealed, protected from light, and stored under nitrogen.[1] Some sources suggest that solutions are unstable and should be prepared fresh.[3]

Solubility Data

The solubility of AF12198 has been determined in various solvents and solvent systems. The following table summarizes the available quantitative data.

Solvent/Solvent System	Concentration	Molarity (approx.)	Notes
DMSO	100 mg/mL[1]	52.77 mM	Ultrasonic treatment may be required.[1]
10% Ethanol / PBS	1 mg/mL[4]	0.53 mM	pH of the PBS was not specified.
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 2.5 mg/mL[1][2]	≥ 1.32 mM	For in vivo use.[1][2]
10% DMSO / 90% Corn Oil	≥ 2.5 mg/mL[1][2]	≥ 1.32 mM	For in vivo use.[1][2]

Molecular Weight of AF12198 is approximately 1895.12 g/mol .[1]

Experimental Protocols

Preparation of In Vitro Stock Solution (100 mg/mL in DMSO)

• Preparation: Allow the vial of AF12198 powder to equilibrate to room temperature before opening.

• Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired concentration (e.g., for 1 mg of AF12198, add 10 µL of DMSO to make a 100 mg/mL solution).

• Dissolution: Vortex the vial to mix. If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath until it becomes clear.[1]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C as recommended.

Preparation of In Vivo Working Solution (e.g., 2.5 mg/mL in PEG-based formulation)

This protocol provides an example for preparing a 1 mL working solution.

• Prepare a concentrated DMSO stock: First, prepare a concentrated stock solution of AF12198 in DMSO (e.g., 25 mg/mL).

• Co-solvent Addition (in order):

  • To 400 µL of PEG300, add 100 µL of the 25 mg/mL DMSO stock solution and mix thoroughly.[2]

  • Add 50 µL of Tween-80 to the mixture and mix until uniform.[2]

  • Add 450 µL of saline to the mixture to bring the final volume to 1 mL.[2]

• Final Mix: Gently mix the solution until it is clear and homogenous.

• Use: It is recommended to use this working solution on the same day it is prepared.[2]

Troubleshooting Guide

This section addresses common issues that may arise during the handling and preparation of AF12198 solutions.

Q: My AF12198 powder appears clumpy. Is it still usable?

A: AF12198 is a peptide and can be hygroscopic. Clumping may indicate moisture absorption. While it might still be usable, it is crucial to ensure accurate weighing. For best results, use a fresh vial if possible. Always allow the vial to reach room temperature in a desiccator before opening to minimize moisture condensation.

Q: The compound is not dissolving completely in DMSO, even after vortexing.

A: If you observe precipitation or incomplete dissolution, gentle warming and/or sonication can be used to aid dissolution.[2] An ultrasonic bath is often effective. Ensure you are using anhydrous DMSO, as any absorbed water can reduce solubility.

Q: I observed precipitation when I diluted my DMSO stock solution with an aqueous buffer.

A: This is a common issue when diluting a highly concentrated DMSO stock into an aqueous medium. To avoid this, consider the following:

• Lower the final concentration: The final concentration in your assay medium may be too high for the compound to remain soluble.

• Use a lower concentration DMSO stock: Preparing a more dilute DMSO stock and adding a larger volume to your aqueous buffer can sometimes prevent precipitation.

• Add a surfactant: For some applications, a small amount of a biocompatible surfactant like Tween-20 or Pluronic F-68 in the final aqueous medium can help maintain solubility. Always test the effect of the surfactant on your specific assay.

Q: My in vivo formulation appears cloudy or has separated.

A: The order of solvent addition is critical for preparing stable in vivo formulations.[2] Always add the solvents in the specified order and ensure each component is fully mixed before adding the next. If cloudiness or phase separation persists, gentle warming and vortexing may help. However, if the solution does not become clear, it should not be used for animal administration.

Visual Workflows

Caption: Troubleshooting workflow for AF12198 solubility issues.

Caption: Workflow for preparing AF12198 stock solutions.

References

• 1. reactivi.ro [reactivi.ro]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. mdpi.com [mdpi.com]

long-term stability and storage of AF12198

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability, storage, and experimental use of AF12198.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and experimental application of AF12198.

Issue	Potential Cause	Recommended Solution
Poor Solubility or Precipitation	AF12198, a peptide, may have limited solubility in aqueous solutions. The chosen solvent may be inappropriate, or the concentration may be too high.	Ensure you are using a recommended solvent system such as 10% ethanol in PBS or 10% DMSO with further dilution in aqueous buffers.[1] If precipitation occurs, gentle warming and/or sonication can aid dissolution.[2] It is highly recommended to prepare solutions fresh for each experiment as they can be unstable.
Low or No Bioactivity	The compound may have degraded due to improper storage or handling. Solutions of AF12198 are known to be unstable. Repeated freeze-thaw cycles can also inactivate the peptide.	Store the lyophilized powder at -20°C for up to one year or at -80°C for up to two years. Once reconstituted, aliquot the stock solution and store at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Avoid repeated freeze-thaw cycles. For in vivo experiments, it is best to prepare the working solution fresh on the day of use.
Inconsistent Results in Cell-Based Assays	Variability in cell health, passage number, or seeding density can affect the cellular response to IL-1 and AF12198. The activity of recombinant IL-1 can also vary between lots.	Maintain consistent cell culture practices. Use cells within a defined passage number range and ensure a consistent seeding density. Always include positive (IL-1 alone) and negative (vehicle control) controls in your experiments. It is also advisable to titrate the concentration of both IL-1 and AF12198 to determine the optimal working concentrations for your specific cell type and assay conditions.
High Background in ELISA	Insufficient washing, cross-reactivity of antibodies, or non-specific binding can lead to high background signal in ELISA assays for cytokine detection (e.g., IL-8).	Ensure thorough washing between steps. Consider adding a blocking agent to the wash buffer. Optimize the concentrations of both capture and detection antibodies. If the issue persists, try a different antibody pair.
Non-specific Staining in Flow Cytometry	Fc receptors on cells can non-specifically bind to antibodies, leading to false-positive signals for ICAM-1 expression. Dead cells can also contribute to non-specific staining.	Block Fc receptors with an appropriate blocking agent before adding the primary antibody. Include a viability dye in your staining panel to exclude dead cells from the analysis. Ensure proper titration of the anti-ICAM-1 antibody to minimize non-specific binding.

Frequently Asked Questions (FAQs)

Storage and Stability

• Q: How should I store the lyophilized AF12198 powder?

  • A: For long-term storage, the lyophilized powder should be stored at -20°C for up to one year or at -80°C for up to two years. It should be kept in a sealed container, away from moisture and light.

• Q: What is the stability of AF12198 in solution?

  • A: Solutions of AF12198 are unstable and it is highly recommended to prepare them fresh for each use.[3] If a stock solution must be prepared, it can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2] To prevent degradation from repeated freeze-thaw cycles, it is best to aliquot the stock solution into single-use volumes.[2]

Reconstitution and Handling

• Q: How do I reconstitute lyophilized AF12198?

  • A: Briefly centrifuge the vial to ensure the powder is at the bottom. Reconstitute in a suitable solvent, such as 10% ethanol in PBS, to a stock concentration of 1 mg/ml.[1] For other applications, solvents like DMSO can be used.[2] Gentle vortexing or sonication can be used to aid dissolution.

• Q: I see some precipitation in my reconstituted solution. What should I do?

  • A: If you observe precipitation, you can try gentle warming and/or sonication to help dissolve the peptide.[2] However, as solutions are unstable, it is best to prepare them fresh.

Experimental Use

• Q: What is the mechanism of action of AF12198?

  • A: AF12198 is a potent and selective antagonist of the human type I interleukin-1 receptor (IL-1R1).[1][2][3][4] It competitively binds to IL-1R1, preventing the binding of IL-1α and IL-1β, thereby inhibiting downstream inflammatory signaling pathways.[2][5]

• Q: In which in vitro assays can I use AF12198?

  • A: AF12198 can be used in various in vitro assays to study IL-1-mediated inflammation. Common applications include the inhibition of IL-1-induced IL-8 production in human dermal fibroblasts and the blockade of IL-1-induced ICAM-1 expression on human umbilical vein endothelial cells (HUVECs).[1][2][3][4]

Data Presentation

Storage and Stability of AF12198

Form	Storage Temperature	Duration	Special Conditions
Lyophilized Powder	-20°C	1 year	Sealed, away from moisture and light
-80°C	2 years	Sealed, away from moisture and light
Stock Solution	-20°C	1 month	Sealed, away from moisture and light, under nitrogen. Aliquot to avoid freeze-thaw cycles.
-80°C	6 months	Sealed, away from moisture and light, under nitrogen. Aliquot to avoid freeze-thaw cycles.[2]

Experimental Protocols

Protocol 1: Inhibition of IL-1β-induced IL-8 Production in Human Dermal Fibroblasts

• Cell Seeding: Seed human dermal fibroblasts in a 96-well plate at a density of 1 x 104 cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of AF12198 in cell culture medium. Also, prepare a solution of IL-1β at a final concentration of 1 ng/mL.

• Pre-treatment: Remove the old medium from the cells and add the different concentrations of AF12198. Incubate for 1 hour at 37°C. Include a vehicle control (medium with the same final concentration of solvent used for AF12198).

• Stimulation: Add IL-1β to the wells (except for the negative control wells) to a final concentration of 1 ng/mL.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Supernatant Collection: After incubation, centrifuge the plate at 1000 x g for 10 minutes to pellet any detached cells. Carefully collect the supernatant.

• IL-8 Measurement: Quantify the concentration of IL-8 in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of IL-8 production for each concentration of AF12198 compared to the IL-1β-stimulated control. Determine the IC50 value.

Protocol 2: Inhibition of IL-1β-induced ICAM-1 Expression on HUVECs

• Cell Seeding: Seed HUVECs in a 24-well plate at a density of 5 x 104 cells/well and grow to confluence.

• Compound Preparation: Prepare serial dilutions of AF12198 in cell culture medium. Also, prepare a solution of IL-1β at a final concentration of 10 ng/mL.

• Pre-treatment: Remove the old medium and add the different concentrations of AF12198 to the cells. Incubate for 1 hour at 37°C. Include a vehicle control.

• Stimulation: Add IL-1β to the wells (except for the negative control wells) to a final concentration of 10 ng/mL.

• Incubation: Incubate the plate for 18-24 hours at 37°C.

• Cell Detachment: Gently wash the cells with PBS and detach them using a non-enzymatic cell dissociation solution.

• Staining: Resuspend the cells in FACS buffer (PBS with 1% BSA). Add a fluorescently labeled anti-human ICAM-1 antibody and an appropriate isotype control to separate tubes. Incubate on ice for 30 minutes in the dark.

• Washing: Wash the cells twice with FACS buffer.

• Flow Cytometry Analysis: Resuspend the cells in FACS buffer and acquire the data on a flow cytometer.

• Data Analysis: Analyze the median fluorescence intensity (MFI) of ICAM-1 staining. Calculate the percentage of inhibition of ICAM-1 expression for each AF12198 concentration compared to the IL-1β-stimulated control.

Visualizations

Caption: IL-1 signaling pathway and the inhibitory action of AF12198.

References

• 1. AF 12198 | Cytokine Receptor Antagonists: R&D Systems [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. AF 12198 | CAS:185413-30-3 | Type I IL-1 receptor antagonist | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. The Structural Pathway of Interleukin 1 (IL-1) Initiated Signaling Reveals Mechanisms of Oncogenic Mutations and SNPs in Inflammation and Cancer | PLOS Computational Biology [journals.plos.org]

potential off-target effects of AF12198 in research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using AF12198, a peptide antagonist of the human type I interleukin-1 receptor (IL1-R1).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of AF12198?

AF12198 is a potent and selective peptide antagonist of the human type I interleukin-1 receptor (IL1-R1).[1][2] It functions by competitively binding to IL1-R1, thereby preventing the binding of its natural ligands, IL-1α and IL-1β. This blockade inhibits the downstream signaling cascade that leads to the expression of pro-inflammatory mediators.

Q2: What is the selectivity profile of AF12198?

AF12198 exhibits high selectivity for the human IL1-R1. It has significantly lower affinity for the human type II IL-1 receptor and the murine type I IL-1 receptor.[1][2]

Q3: Has AF12198 been screened for off-target effects against a broader panel of receptors or kinases?

Based on publicly available information, there are no comprehensive screening data for AF12198 against large panels of kinases or other receptors. Researchers should be aware of this data gap and consider performing their own off-target assessments depending on the experimental context and sensitivity of their model system.

Q4: What are the common in vitro applications of AF12198?

AF12198 is commonly used to inhibit IL-1-induced cellular responses in vitro, such as the production of cytokines like IL-8 and the upregulation of cell adhesion molecules like ICAM-1.[1][2]

Q5: Is AF12198 active in vivo?

Yes, AF12198 has demonstrated in vivo activity in blocking responses to IL-1.[1][2]

Troubleshooting Guides

Issue 1: Inconsistent or No Inhibition of IL-1-Induced IL-8 Production

Potential Cause	Troubleshooting Step
Incorrect concentration of AF12198	Verify the final concentration of AF12198 in your assay. Refer to the IC50 values in Table 1 to ensure you are using an appropriate concentration range. Perform a dose-response curve to determine the optimal inhibitory concentration for your specific cell type and experimental conditions.
Degradation of AF12198	Ensure proper storage of AF12198 stock solutions (typically -20°C or -80°C). Avoid repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment.
Cell health and passage number	Use healthy, low-passage cells for your experiments. High-passage cells may exhibit altered signaling responses.
IL-1 stimulation issues	Confirm the activity of your IL-1β or IL-1α stock. Use a fresh aliquot or test its activity in a well-characterized positive control system.
Assay timing	Optimize the pre-incubation time with AF12198 before adding the IL-1 stimulus. A pre-incubation of 30-60 minutes is a good starting point. Also, optimize the IL-1 stimulation time for maximal IL-8 production.

Issue 2: High Background in ICAM-1 Expression Assay

Potential Cause	Troubleshooting Step
Basal inflammation in cell culture	Ensure cells are not stressed. Use fresh media and handle cells gently. Minimize the time cells are kept in serum-free media if required for the experiment.
Endotoxin contamination	Use endotoxin-free reagents and consumables. Test your reagents for endotoxin contamination if high background persists.
Non-specific antibody binding in flow cytometry	Include an isotype control to assess non-specific binding of your anti-ICAM-1 antibody. Use a blocking buffer (e.g., containing Fc block) before adding the primary antibody.
Autofluorescence	Include an unstained cell control to assess the level of autofluorescence in your cells.

Quantitative Data Summary

Table 1: In Vitro Potency and Selectivity of AF12198

Target	Assay Type	Species	IC50	Reference
Human IL1-R1	Competitive Binding (¹²⁵I-IL-1α)	Human	8 nM	[1]
Human IL1-R1	IL-1-induced IL-8 Production	Human	25 nM	[1][2]
Human IL1-R1	IL-1-induced ICAM-1 Expression	Human	9 nM	[1][2]
Human IL1-RII	Not Specified	Human	6.7 µM	[1]
Murine IL1-R1	Not Specified	Murine	>200 µM	[1]

Experimental Protocols

Protocol 1: Inhibition of IL-1-Induced IL-8 Production in Human Dermal Fibroblasts (ELISA)

This protocol describes how to assess the inhibitory effect of AF12198 on IL-1β-induced IL-8 production by human dermal fibroblasts using an enzyme-linked immunosorbent assay (ELISA).

Materials:

• Human Dermal Fibroblasts (HDFs)

• Fibroblast growth medium

• Recombinant Human IL-1β

• AF12198

• Human IL-8 ELISA Kit

• 96-well cell culture plates

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (for total protein quantification)

• BCA Protein Assay Kit

Procedure:

• Cell Seeding: Seed HDFs into a 96-well plate at a density of 2 x 10⁴ cells/well and allow them to adhere overnight.

• Serum Starvation: The following day, replace the growth medium with serum-free medium and incubate for 4-6 hours.

• AF12198 Pre-treatment: Prepare serial dilutions of AF12198 in serum-free medium. Add the desired concentrations of AF12198 to the wells and incubate for 1 hour at 37°C. Include a vehicle control (medium with the same concentration of solvent used for AF12198).

• IL-1β Stimulation: Add recombinant human IL-1β to the wells to a final concentration of 1 ng/mL (or a pre-determined optimal concentration). Include a negative control group with no IL-1β stimulation.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant for IL-8 measurement.

• ELISA: Perform the IL-8 ELISA according to the manufacturer's instructions.

• Data Analysis: Calculate the concentration of IL-8 in each sample based on the standard curve. Normalize the IL-8 concentration to the total protein content of the cells in each well (optional but recommended for higher accuracy).

Protocol 2: Analysis of IL-1-Induced ICAM-1 Expression on Human Umbilical Vein Endothelial Cells (HUVECs) by Flow Cytometry

This protocol details the procedure for measuring the inhibition of IL-1β-induced ICAM-1 expression on HUVECs by AF12198 using flow cytometry.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial cell growth medium

• Recombinant Human IL-1β

• AF12198

• FITC-conjugated anti-human ICAM-1 antibody

• FITC-conjugated isotype control antibody

• Trypsin-EDTA

• FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

• 24-well cell culture plates

Procedure:

• Cell Seeding: Seed HUVECs into a 24-well plate and grow to confluence.

• AF12198 Pre-treatment: Replace the growth medium with fresh medium containing the desired concentrations of AF12198. Include a vehicle control. Incubate for 1 hour at 37°C.

• IL-1β Stimulation: Add recombinant human IL-1β to a final concentration of 10 ng/mL (or a pre-determined optimal concentration). Include a negative control group with no IL-1β stimulation.

• Incubation: Incubate the plate for 18-24 hours at 37°C.

• Cell Harvesting: Wash the cells with PBS and detach them using Trypsin-EDTA. Neutralize the trypsin with growth medium and transfer the cell suspension to FACS tubes.

• Staining: Centrifuge the cells at 300 x g for 5 minutes and wash once with cold FACS buffer. Resuspend the cells in FACS buffer containing the FITC-conjugated anti-human ICAM-1 antibody or the isotype control antibody. Incubate for 30 minutes on ice in the dark.

• Washing: Wash the cells twice with cold FACS buffer.

• Flow Cytometry Analysis: Resuspend the cells in FACS buffer and analyze on a flow cytometer.

• Data Analysis: Gate on the live cell population based on forward and side scatter. Determine the median fluorescence intensity (MFI) of ICAM-1 staining for each condition.

Visualizations

Caption: IL-1 Receptor Signaling Pathway and the inhibitory action of AF12198.

Caption: Experimental workflow for the IL-8 production inhibition assay.

Caption: Troubleshooting logic for inconsistent experimental results with AF12198.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing AF12198 Concentration for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing AF12198, a potent and selective peptide antagonist of the human type I interleukin-1 receptor (IL1-R1), in cell-based assays.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is AF12198 and what is its primary mechanism of action?

A1: AF12198 is a 15-mer peptide that acts as a selective antagonist for the human type I interleukin-1 receptor (IL1-R1).[2] It functions by competitively inhibiting the binding of interleukin-1α (IL-1α) and interleukin-1β (IL-1β) to IL1-R1, thereby blocking the downstream inflammatory signaling pathways.[1][3]

Q2: What is the recommended starting concentration range for AF12198 in a cell-based assay?

A2: Based on its reported IC50 values, a good starting point for AF12198 concentration is a dose-response curve ranging from 1 nM to 1 µM. The optimal concentration will be cell-type and assay-specific. For example, AF12198 inhibits IL-1-induced IL-8 production with an IC50 of 25 nM and IL-1-induced intercellular adhesion molecule-1 (ICAM-1) expression with an IC50 of 9 nM in vitro.[1][2]

Q3: How should I prepare and store AF12198?

A3: AF12198 is typically provided as a lyophilized powder. For stock solutions, it is recommended to reconstitute in a suitable solvent like DMSO. For long-term storage, it is advised to keep the stock solution at -20°C or -80°C.[1] Avoid repeated freeze-thaw cycles.

Q4: Is AF12198 selective for the human IL-1 receptor?

A4: Yes, AF12198 is highly selective for the human type I IL-1 receptor. It shows significantly lower affinity for the human type II receptor and the murine type I receptor.[1][2]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No or low inhibition of IL-1 signaling	Suboptimal AF12198 Concentration: The concentration of AF12198 may be too low to effectively antagonize the IL-1 receptor in your specific cell system.	Perform a dose-response experiment with a wider concentration range of AF12198 (e.g., 0.1 nM to 10 µM) to determine the optimal inhibitory concentration.
Incorrect Reagent Preparation or Storage: Improper handling of AF12198 can lead to degradation and loss of activity.	Ensure proper reconstitution and storage of AF12198 stock solutions as per the manufacturer's instructions. Prepare fresh dilutions for each experiment.
Cell Health Issues: Unhealthy or stressed cells may not respond appropriately to stimuli or inhibitors.	Regularly check cell viability and morphology. Ensure cells are in the logarithmic growth phase and are not overgrown.
High background signal or off-target effects	High AF12198 Concentration: Excessive concentrations of AF12198 may lead to non-specific binding or off-target effects.	Lower the concentration of AF12198 and perform a dose-response curve to identify a concentration that provides maximal inhibition with minimal background.
Contamination: Mycoplasma or other microbial contamination can interfere with assay results.	Regularly test cell cultures for mycoplasma contamination.
High variability between replicates	Inconsistent Cell Seeding: Uneven cell distribution in multi-well plates can lead to significant variability.	Ensure thorough mixing of the cell suspension before and during plating. Use appropriate pipetting techniques to minimize variability.
Pipetting Errors: Inaccurate pipetting of AF12198, IL-1, or other reagents can introduce errors.	Calibrate pipettes regularly and use appropriate pipetting techniques.

Quantitative Data Summary

The following tables summarize the key quantitative data for AF12198 based on available literature.

Table 1: In Vitro Efficacy of AF12198

Parameter	Value	Assay Conditions	Reference
IC50 (IL1-R1 binding)	8 nM	Competition for binding of ¹²⁵I-IL-1α	[1]
IC50 (IL-8 production inhibition)	25 nM	IL-1-induced IL-8 production in human dermal fibroblasts	[1][2]
IC50 (ICAM-1 expression inhibition)	9 nM	IL-1-induced ICAM-1 expression by endothelial cells	[1][2]

Table 2: Receptor Selectivity of AF12198

Receptor	IC50	Reference
Human Type I IL-1 Receptor	8 nM	[1]
Human Type II IL-1 Receptor	6.7 µM	[1]
Murine Type I IL-1 Receptor	>200 µM	[1]

Experimental Protocols

Protocol 1: Determination of Optimal AF12198 Concentration

This protocol outlines a general method for determining the optimal concentration of AF12198 for inhibiting IL-1-induced responses in a cell-based assay.

1. Cell Seeding:

• Seed your target cells in a 96-well plate at a predetermined optimal density.
• Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C and 5% CO₂.

2. Preparation of AF12198 Dilutions:

• Prepare a 10 mM stock solution of AF12198 in DMSO.
• Perform serial dilutions of the AF12198 stock solution in your cell culture medium to achieve final concentrations ranging from 0.1 nM to 10 µM.

3. Treatment with AF12198:

• Remove the culture medium from the cells.
• Add the prepared AF12198 dilutions to the respective wells.
• Include a vehicle control (medium with the same concentration of DMSO as the highest AF12198 concentration).
• Incubate the plate for 1-2 hours at 37°C.

4. Stimulation with IL-1:

• Prepare a stock solution of recombinant human IL-1β or IL-1α at a concentration known to elicit a robust response in your cell type (e.g., 1-10 ng/mL).
• Add the IL-1 solution to all wells except for the negative control wells.
• Incubate for the desired period (e.g., 6-24 hours) depending on the downstream readout.

5. Assay Readout:

• Measure the desired endpoint, which could be:
• Cytokine Secretion: Collect the cell culture supernatant and measure the concentration of a downstream cytokine (e.g., IL-6, IL-8) using an ELISA kit.
• Gene Expression: Lyse the cells and perform qRT-PCR to measure the expression of IL-1 target genes (e.g., CXCL8, ICAM1).
• Reporter Gene Activity: If using a reporter cell line (e.g., NF-κB reporter), measure the reporter signal.

6. Data Analysis:

• Plot the response (e.g., cytokine concentration, gene expression fold change) against the log of the AF12198 concentration.
• Fit the data to a four-parameter logistic curve to determine the IC50 value.

Visualizations

Caption: IL-1 signaling pathway and the inhibitory action of AF12198.

Caption: Experimental workflow for optimizing AF12198 concentration.

Caption: Troubleshooting decision tree for AF12198 cell-based assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interleukin-1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting AF12198 In Vivo Efficacy Issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering issues with the in vivo efficacy of AF12198.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Our dedicated team of scientists has compiled a list of common issues and detailed solutions to help you navigate your in vivo experiments with AF12198.

Q1: Why am I not observing the expected in vivo efficacy with AF12198 in my animal model?

A1: Several factors could contribute to a lack of in vivo efficacy. A critical initial checkpoint is the species of your animal model. AF12198 is a potent and selective antagonist for the human type I interleukin-1 receptor (IL-1R1).[1][2] It exhibits significantly lower affinity for the murine type I receptor.[2][3] Therefore, if you are using a standard mouse model, the lack of efficacy is likely due to this species-specific selectivity.

Troubleshooting Steps:

• Verify Species Compatibility: Confirm that your animal model expresses a humanized IL-1R1 or is a species in which AF12198 has demonstrated activity, such as cynomolgus monkeys.[1]

• Consider Alternative Models: If using murine models is necessary, consider models that have been genetically modified to express the human IL-1R1.

Logical Relationship: Species-Specific Binding of AF12198

Caption: Species-dependent binding affinity of AF12198.

Q2: My formulation of AF12198 appears cloudy or precipitates upon preparation. What should I do?

A2: The solubility and stability of your AF12198 formulation are critical for achieving consistent in vivo exposure. Precipitation indicates that the compound is not fully dissolved, which will lead to inaccurate dosing and reduced bioavailability.

Troubleshooting Steps:

• Review Formulation Protocol: Ensure you are following a recommended formulation protocol. MedchemExpress provides two validated protocols.[2] If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

• Solvent Quality: Use high-purity, anhydrous solvents. The presence of water can affect the solubility of hydrophobic compounds.

• Storage: Store the stock solution and final formulation as recommended. For instance, at -80°C for up to 6 months or at -20°C for up to 1 month under nitrogen, sealed from moisture and light.[2]

Recommended Formulation Protocols [2]

Protocol	Component 1	Component 2	Component 3	Component 4	Solubility
1	10% DMSO	40% PEG300	5% Tween-80	45% Saline	≥ 2.5 mg/mL
2	10% DMSO	90% Corn Oil	-	-	≥ 2.5 mg/mL

Q3: I'm using a compatible animal model and a clear formulation, but still not seeing efficacy. Could my dose be incorrect?

A3: Suboptimal dosing, including the dose level, frequency, and route of administration, is a common reason for a lack of efficacy. The pharmacokinetics (PK) and pharmacodynamics (PD) of AF12198 must be considered to ensure that sufficient drug concentration is present at the target site for the required duration.

Troubleshooting Steps:

• Consult Literature for Dosing Regimens: Review published studies for effective dosing regimens. For example, in a study with cynomolgus monkeys, AF12198 was administered as an intravenous infusion.[1] In a rat model of acute lung inflammation, a 16 mg/kg intravenous infusion was effective.[2]

• Conduct a Dose-Response Study: If you are using a new model or endpoint, it is crucial to perform a dose-response study to determine the optimal dose for your specific experimental conditions.

• Consider Pharmacokinetics: The half-life of AF12198 will influence the dosing frequency. Peptides can have short half-lives, potentially requiring more frequent administration or a continuous delivery method (e.g., osmotic pump) to maintain therapeutic concentrations.

Experimental Protocols

Protocol: In Vitro IL-8 Production Inhibition Assay

This protocol can be used to verify the bioactivity of your AF12198 stock before initiating in vivo experiments.

• Cell Culture: Culture human dermal fibroblasts in appropriate media.

• Plating: Seed cells in a 96-well plate and allow them to adhere overnight.

• Pre-treatment: Treat the cells with varying concentrations of AF12198 for 1 hour.

• Stimulation: Add a pre-determined concentration of human IL-1 to induce IL-8 production.

• Incubation: Incubate for 24 hours at 37°C.

• Analysis: Collect the supernatant and measure IL-8 concentration using a commercially available ELISA kit.

• Data Interpretation: The expected IC50 for AF12198 in this assay is approximately 25 nM.[1]

Data Summary Tables

AF12198 In Vitro Activity

Parameter	Cell Type	Assay	IC50	Reference
Binding Affinity	Human IL-1R1 expressing cells	125I-IL-1α competition	8 nM	[2]
IL-8 Production	Human Dermal Fibroblasts	IL-1 induced IL-8	25 nM	[1]
ICAM-1 Expression	Endothelial Cells	IL-1 induced ICAM-1	9 nM	[1]
IL-6 Induction	Human Primate Blood	IL-1 induced IL-6	15 µM	[2]
IL-6 Induction	Cynomolgus Monkey Blood	IL-1 induced IL-6	17 µM	[2]

AF12198 Receptor Binding Selectivity

Receptor	Species	IC50	Reference
Type I IL-1 Receptor	Human	8 nM	[2]
Type II IL-1 Receptor	Human	6.7 µM	[2]
Type I IL-1 Receptor	Murine	>200 µM	[2]

Visualized Workflows and Pathways

IL-1 Signaling Pathway and AF12198 Mechanism of Action

Caption: AF12198 competitively antagonizes IL-1 binding to IL-1R1.

General Troubleshooting Workflow for In Vivo Efficacy Issues

Caption: A stepwise guide to troubleshooting AF12198 efficacy.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. AF12198|CAS 185413-30-3|DC Chemicals [dcchemicals.com]

AF12198 degradation and how to prevent it

Welcome to the technical support resource for AF12198, a selective peptide antagonist of the human type I interleukin-1 receptor (IL1-R1).[1][2] This guide provides detailed information, troubleshooting advice, and protocols to help ensure the stability and proper handling of AF12198 in your research.

Frequently Asked Questions (FAQs)

Q1: What is AF12198 and what are its primary degradation pathways?

A1: AF12198 is a 15-amino acid peptide (Ac-FEWTPGWYQJYALPL-NH2) that acts as a potent and selective antagonist for the human IL1-R1.[2] As a peptide, it is susceptible to several degradation pathways:

• Hydrolysis: Cleavage of peptide bonds, particularly at acidic or basic pH. This is a common degradation route for peptides in aqueous solutions.[3]

• Oxidation: The Tryptophan (W) and Tyrosine (Y) residues in the AF12198 sequence are susceptible to oxidation, which can alter the peptide's conformation and reduce its biological activity.

• Physical Instability: This includes aggregation (formation of insoluble fibrils or amorphous precipitates) and adsorption to surfaces (e.g., plastic or glass vials), which can reduce the effective concentration of the active peptide.

Q2: What are the official recommended storage and handling conditions for AF12198?

A2: Proper storage is critical to prevent degradation and ensure experimental reproducibility.

• Stock Solutions: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Vials should be sealed, protected from light and moisture, and ideally stored under a dry, inert atmosphere like nitrogen or argon.[1]

• Lyophilized Powder: Store the lyophilized powder at -20°C or -80°C, desiccated and protected from light.

• Working Solutions: Prepare fresh working solutions for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles. If aliquoting is necessary, use low-protein-binding tubes to minimize adsorption.

Q3: My AF12198 solution appears cloudy or contains visible particulates. What does this mean and what should I do?

A3: Cloudiness or particulates are typically signs of peptide aggregation or precipitation. This can occur due to improper solvent choice, pH shifts, high concentration, or multiple freeze-thaw cycles. Aggregated AF12198 will have significantly reduced or no biological activity. Do not use the solution. It is recommended to discard the cloudy solution and prepare a fresh one from lyophilized powder or a new stock solution, ensuring complete dissolution in the recommended solvent.

Q4: I am observing inconsistent results in my cell-based IL-1 inhibition assays. Could this be related to AF12198 degradation?

A4: Yes, inconsistent results are a common consequence of compound instability. Degradation of AF12198 through hydrolysis or oxidation can lead to a lower effective concentration of the active antagonist, resulting in reduced inhibition of IL-1 induced responses.[2] If you suspect degradation, it is crucial to verify the integrity of your compound using an analytical technique like HPLC.

Troubleshooting Guide

Issue 1: My HPLC analysis shows multiple peaks, a broadened main peak, or new peaks appearing over time.

• Potential Cause: Chemical degradation of AF12198.

• Troubleshooting Steps:

  • Confirm Peak Identity: If possible, use mass spectrometry (MS) coupled with HPLC to identify the masses of the new peaks.[4] Degradation products will often have masses corresponding to hydrolysis fragments or oxidized forms (+16 or +32 Da).

  • Run a Forced Degradation Study: Intentionally stress a sample of AF12198 (see Protocol 1 below) to generate degradation products.[5] This can help confirm if the new peaks in your experimental sample correspond to known degradants.

  • Review Handling Procedures: Ensure that solutions are prepared fresh, stored correctly at low temperatures, and protected from light.[1] Check the pH of your buffers, as peptide hydrolysis is often pH-dependent.[3]

Issue 2: The biological activity of my AF12198 solution has decreased significantly.

• Potential Cause: Loss of active compound due to chemical degradation or physical instability.

• Troubleshooting Steps:

  • Prepare Fresh Solution: The simplest first step is to discard the suspect solution and prepare a new one from the original lyophilized powder. If activity is restored, the previous solution was likely compromised.

  • Quantify Compound Integrity: Analyze the suspect solution alongside a freshly prepared standard using a stability-indicating HPLC method (see Protocol 2).[6][7] A decrease in the area of the main AF12198 peak correlates with a loss of active compound.

  • Check for Adsorption: Peptides can adsorb to labware. Consider using low-protein-binding polypropylene tubes and pipette tips for preparing and storing solutions.

Data Presentation: Stability of AF12198

The following tables present illustrative data from forced degradation studies to demonstrate the stability profile of AF12198 under various stress conditions.

Table 1: Effect of pH on AF12198 Hydrolysis in Aqueous Solution at 40°C

pH Condition	Incubation Time (hours)	% AF12198 Remaining	Major Degradants Formed
2.0 (0.01 M HCl)	24	85.2%	Hydrolysis Products
4.5 (Acetate Buffer)	24	98.1%	Minimal
7.4 (Phosphate Buffer)	24	96.5%	Minimal
9.0 (Borate Buffer)	24	89.7%	Hydrolysis Products

Table 2: Stability of AF12198 (1 mg/mL in PBS, pH 7.4) Under Various Conditions

Storage Condition	Incubation Time	% AF12198 Remaining	Observations
4°C, Protected from Light	7 days	95.3%	Minor oxidative peak observed
Room Temp (~22°C), Ambient Light	48 hours	88.6%	Significant oxidative peaks
40°C, Protected from Light	48 hours	81.4%	Both oxidative and hydrolytic degradants
H₂O₂ (3%), Room Temp	4 hours	75.1%	Major oxidative degradants

Experimental Protocols

Protocol 1: Forced Degradation Study of AF12198

This protocol is designed to intentionally degrade AF12198 to identify potential degradation products and establish a stability-indicating analytical method.[5] The goal is to achieve 5-20% degradation.[4]

• Preparation: Prepare a 1 mg/mL stock solution of AF12198 in acetonitrile/water (50:50).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C. Withdraw samples at 2, 4, 8, and 24 hours. Neutralize with 0.1 M NaOH before HPLC analysis.[3]

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C. Withdraw samples at 2, 4, 8, and 24 hours. Neutralize with 0.1 M HCl before HPLC analysis.[3]

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light. Withdraw samples at 1, 2, 4, and 8 hours.

• Thermal Degradation: Place the lyophilized powder in a 70°C oven. Test for degradation at 24 and 48 hours by reconstituting and analyzing via HPLC. For solution state, incubate the stock solution at 70°C and test at the same time points.[4]

• Photolytic Degradation: Expose the stock solution to a light source providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. Analyze the sample post-exposure. A control sample should be kept in the dark.

• Analysis: Analyze all stressed samples and controls using the stability-indicating HPLC method described below.

Protocol 2: Stability-Indicating RP-HPLC Method for AF12198

This method is designed to separate intact AF12198 from its potential process impurities and degradation products.[6][7]

• System: HPLC with UV detector or Photodiode Array (PDA) detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 60% B

  • 25-27 min: 60% to 90% B

  • 27-30 min: 90% B

  • 30-32 min: 90% to 20% B

  • 32-40 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm and 280 nm.

• Injection Volume: 10 µL.

• Sample Diluent: Acetonitrile/Water (50:50).

Visualizations

Caption: Primary chemical degradation pathways for the AF12198 peptide.

Caption: Experimental workflow for a forced degradation study of AF12198.

Caption: Troubleshooting logic for diagnosing inconsistent assay results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. openaccessjournals.com [openaccessjournals.com]

ensuring complete dissolution of AF12198 for experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on ensuring the complete dissolution of AF12198 for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is AF12198 and what is its primary mechanism of action?

AF12198 is a potent and selective peptide antagonist for the human type I interleukin-1 receptor (IL1-R1).[1][2][3][4] It functions by competitively binding to IL1-R1, thereby blocking the downstream signaling induced by interleukin-1 (IL-1).[3][5] This inhibitory action has been shown to suppress IL-1-induced production of IL-8 and intercellular adhesion molecule-1 (ICAM-1).[1][2]

Q2: What are the recommended solvents for dissolving AF12198?

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is a recommended solvent, with concentrations up to 100 mg/mL being achievable with the aid of ultrasonication.[2] For in vivo studies, specific multi-solvent systems are recommended to achieve a clear solution.[1][2]

Q3: How should I store the AF12198 powder and stock solutions?

The powdered form of AF12198 should be stored under nitrogen, sealed, and protected from moisture and light.[2] For long-term storage, -80°C is recommended for up to 2 years, while for shorter periods, -20°C is suitable for up to 1 year.[2] Stock solutions in solvent should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, also sealed and protected from light.[1][2] It is advisable to prepare working solutions for in vivo experiments freshly on the day of use.[1]

Q4: My AF12198 solution appears to have precipitated. What should I do?

If you observe precipitation or phase separation during the preparation of your AF12198 solution, gentle heating and/or sonication can be employed to aid in its complete dissolution.[1] For in vitro stock solutions in DMSO, ultrasonication is often necessary to achieve high concentrations.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Cloudy or Precipitated Solution	Incomplete dissolution.	Gently warm the solution and use an ultrasonic bath to aid dissolution.[1][6] Ensure the correct solvent ratios are used as specified in the protocols.
Low ambient temperature.	Before opening, allow the vial to warm to room temperature for at least an hour.[6]
Inconsistent Experimental Results	Degradation of AF12198 due to improper storage.	Aliquot stock solutions to avoid repeated freeze-thaw cycles.[1] Always use freshly prepared working solutions for in vivo experiments.[1] Store powder and stock solutions at the recommended temperatures and conditions.[1][2]
Incorrect solvent preparation.	When preparing multi-solvent systems for in vivo use, add each solvent sequentially and ensure thorough mixing at each step.[1][2]
Difficulty Dissolving for In Vivo Use	Incorrect order of solvent addition.	Follow the specified order of solvent addition precisely as outlined in the experimental protocols. For example, add DMSO first, followed by PEG300, then Tween-80, and finally saline.[1][2]

Experimental Protocols

In Vitro Stock Solution Preparation (100 mg/mL in DMSO)

• Weigh the desired amount of AF12198 powder.

• Add the appropriate volume of DMSO to achieve a 100 mg/mL concentration.

• Use an ultrasonic bath to facilitate complete dissolution until the solution is clear.[2]

• Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

• Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1][2]

In Vivo Working Solution Preparation

Protocol 1:

• Prepare a stock solution of AF12198 in DMSO.

• To prepare the final working solution, add the solvents in the following order, ensuring the solution is mixed thoroughly after each addition:

  • 10% DMSO (from stock solution)

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• This protocol should yield a clear solution with a solubility of at least 2.5 mg/mL.[1][2]

• It is recommended to prepare this working solution fresh on the day of the experiment.[1]

Protocol 2:

• Prepare a stock solution of AF12198 in DMSO.

• To prepare the final working solution, add the solvents in the following order, ensuring thorough mixing after each addition:

  • 10% DMSO (from stock solution)

  • 90% Corn Oil

• This protocol should also yield a clear solution with a solubility of at least 2.5 mg/mL.[1][2]

• This working solution should be prepared fresh for each experiment.

Data Presentation

Table 1: Solubility of AF12198

Solvent System	Application	Maximum Solubility	Reference
DMSO	In Vitro	100 mg/mL (with ultrasonication)	[2]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	In Vivo	≥ 2.5 mg/mL	[1][2]
10% DMSO, 90% Corn Oil	In Vivo	≥ 2.5 mg/mL	[1][2]
10% Ethanol/PBS	In Vitro	Soluble to 1 mg/mL	[6]

Table 2: Storage Conditions for AF12198

Form	Storage Temperature	Duration	Special Conditions	Reference
Powder	-80°C	2 years	Sealed, away from moisture and light, under nitrogen.	[2]
Powder	-20°C	1 year	Sealed, away from moisture and light, under nitrogen.	[2]
In Solvent	-80°C	6 months	Sealed, away from moisture and light, under nitrogen.	[1][2]
In Solvent	-20°C	1 month	Sealed, away from moisture and light, under nitrogen.	[1][2]

Visualizations

Caption: AF12198 signaling pathway antagonism.

Caption: Experimental workflow for AF12198 solution preparation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. reactivi.ro [reactivi.ro]
• 3. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Frontiers | Structural Basis of IL-1 Family Cytokine Signaling [frontiersin.org]
• 6. AF 12198 | CAS:185413-30-3 | Type I IL-1 receptor antagonist | High Purity | Manufacturer BioCrick [biocrick.com]

Technical Support Center: AF12198 Bioactivity In Vitro

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using AF12198, a potent and selective peptide antagonist of the human type I interleukin-1 receptor (IL1-R1).[1][2]

Frequently Asked Questions (FAQs)

Q1: What is AF12198 and what is its primary mechanism of action?

AF12198 is a 15-amino acid peptide that acts as a competitive antagonist for the human type I interleukin-1 receptor (IL1-R1).[2][3][4] Its sequence is Ac-FEWTPGWYQJYALPL-NH2, where 'J' represents the unnatural amino acid 2-azetidine-1-carboxylic acid.[2][3] By binding to IL1-R1, it blocks the binding of both IL-1α and IL-1β, thereby inhibiting their pro-inflammatory signaling.[5][6]

Q2: What are the expected in vitro IC50 values for AF12198?

The half-maximal inhibitory concentration (IC50) of AF12198 varies depending on the assay. Key reported values are summarized in the table below.

Table 1: In Vitro Bioactivity of AF12198

Assay Type	Cell Line/System	Measured Effect	IC50 Value
Receptor Binding	-	Competition for 125I-IL-1α binding to human IL1-R1	8 nM[1]
Cytokine Production	Human Dermal Fibroblasts	Inhibition of IL-1-induced IL-8 production	25 nM[2][3]
Adhesion Molecule Expression	Endothelial Cells	Inhibition of IL-1-induced ICAM-1 expression	9 nM[2][3]
Cytokine Production	Heparinized Human Blood	Inhibition of IL-1-induced IL-6 production	15 µM[1]

Q3: Is AF12198 active across different species?

No, AF12198 exhibits significant species specificity. It is a potent antagonist of the human type I IL-1 receptor but is significantly less effective against the murine type I receptor (IC50 > 200 µM).[1][2] Therefore, it is not recommended for use in in vitro experiments involving mouse cells if the goal is to antagonize the IL-1 receptor.

Table 2: Species Selectivity of AF12198

Receptor Type	Species	IC50 Value
Type I IL-1 Receptor (IL1-R1)	Human	8 nM[1]
Type II IL-1 Receptor	Human	6.7 µM[1]
Type I IL-1 Receptor	Murine	>200 µM[1][2]

Troubleshooting Guide

Problem 1: Higher than expected IC50 value or no inhibitory activity observed.

• Cause 1: Incorrect Species/Cell Line.

  • Solution: Confirm that you are using human cells or a cell line that expresses the human IL1-R1. AF12198 is not effective on murine cells.[1][2]

• Cause 2: Reagent Degradation.

  • Solution: AF12198 is a peptide and can be susceptible to degradation. Ensure it has been stored correctly at -80°C (for up to 6 months) or -20°C (for up to 1 month) in a sealed container, protected from moisture and light.[1] Avoid repeated freeze-thaw cycles. Prepare fresh dilutions for each experiment from a concentrated stock.

• Cause 3: Suboptimal IL-1 Concentration.

  • Solution: As a competitive antagonist, the apparent IC50 of AF12198 will be influenced by the concentration of the IL-1 agonist. If the IL-1 concentration is too high, it will require a higher concentration of AF12198 to achieve inhibition. Perform an IL-1 dose-response curve to determine the EC80 (the concentration that gives 80% of the maximal response) and use this concentration for your inhibition assays.

• Cause 4: Insufficient Pre-incubation Time.

  • Solution: To ensure the antagonist has sufficient time to bind to the receptor, pre-incubate the cells with AF12198 for a period (e.g., 30-60 minutes) before adding the IL-1 stimulus.

Problem 2: Difficulty dissolving AF12198 or observing precipitation in media.

• Cause 1: Improper Solvent.

  • Solution: AF12198 is a peptide and may have limited solubility in aqueous solutions alone. It is recommended to first dissolve the peptide in a small amount of an organic solvent like DMSO to create a concentrated stock solution.[7]

• Cause 2: Precipitation upon Dilution.

  • Solution: When diluting the DMSO stock into aqueous cell culture media, do so gradually and ensure thorough mixing. The final concentration of DMSO in the assay should be kept low (typically <0.5%) to avoid solvent-induced toxicity or artifacts. If precipitation occurs, gentle heating or sonication may aid dissolution.[1] A suggested solvent system for in vivo use, which can be adapted for in vitro stock preparation, is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

Problem 3: High variability between replicate wells or experiments.

• Cause 1: Inconsistent Cell Seeding.

  • Solution: Ensure a uniform, single-cell suspension and consistent cell seeding density across all wells. Cell density can affect the response to IL-1.

• Cause 2: Edge Effects in Assay Plates.

  • Solution: Evaporation from the outer wells of a microplate can concentrate reagents and affect cell health. To minimize this, avoid using the outermost wells for experimental data or ensure proper humidification during incubation by filling the outer wells with sterile water or PBS.

• Cause 3: Pipetting Inaccuracy.

  • Solution: Use calibrated pipettes and proper technique, especially when performing serial dilutions of AF12198 and adding small volumes of reagents.

Experimental Protocols

Protocol 1: In Vitro Inhibition of IL-1-Induced IL-8 Production

This protocol details a cell-based assay to measure the ability of AF12198 to inhibit the production of IL-8 from human cells (e.g., human dermal fibroblasts or THP-1 monocytes) stimulated with IL-1β.[2][8]

• Cell Seeding:

  • Seed human dermal fibroblasts in a 96-well flat-bottom plate at a density of 2 x 104 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow cells to adhere.

• Preparation of AF12198:

  • Prepare a 10 mM stock solution of AF12198 in DMSO.

  • Perform serial dilutions in serum-free medium to create working solutions at 2X the final desired concentrations (e.g., ranging from 2 µM to 20 pM).

• AF12198 Treatment:

  • Carefully remove the culture medium from the cells.

  • Add 50 µL of the 2X AF12198 working solutions to the appropriate wells.

  • Add 50 µL of serum-free medium to the "control" and "IL-1 only" wells.

  • Pre-incubate the plate for 1 hour at 37°C.

• IL-1β Stimulation:

  • Prepare a 2X working solution of human IL-1β in serum-free medium at its EC80 concentration (this should be predetermined, but a starting point is ~2 ng/mL).

  • Add 50 µL of the 2X IL-1β solution to all wells except the "untreated control" wells. Add 50 µL of serum-free medium to the control wells.

  • The final volume in all wells will be 100 µL.

• Incubation:

  • Incubate the plate for 18-24 hours at 37°C and 5% CO2.

• Quantification of IL-8:

  • Centrifuge the plate at 300 x g for 5 minutes to pellet any detached cells.

  • Carefully collect the supernatant for IL-8 analysis.

  • Quantify the IL-8 concentration in the supernatant using a standard human IL-8 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition for each AF12198 concentration relative to the "IL-1 only" control.

  • Plot the percent inhibition against the log of the AF12198 concentration and use a non-linear regression (four-parameter logistic fit) to determine the IC50 value.

Protocol 2: Competitive Receptor Binding Assay

This protocol describes a competitive binding assay to determine the IC50 of AF12198 for the human IL1-R1 using a radiolabeled ligand like 125I-IL-1α.[1]

• Membrane Preparation:

  • Use commercially available cell membranes prepared from a cell line overexpressing human IL1-R1 or prepare them from cultured cells.

• Assay Setup:

  • The assay is performed in a 96-well filter plate (e.g., with a GFC filter).

  • All incubations are performed at 4°C to minimize ligand internalization.

• Binding Reaction:

  • To each well, add in order:

    • Binding Buffer (e.g., 25 mM HEPES, 150 mM NaCl, 1 mM CaCl2, 1 mM MgCl2, 0.1% BSA, pH 7.4).

    • Varying concentrations of unlabeled AF12198 (competitor).

    • A fixed, low concentration of 125I-IL-1α (e.g., 20-50 pM).

    • Cell membranes (e.g., 5-10 µg of total protein per well).

  • Include controls for total binding (no competitor) and non-specific binding (a high concentration of unlabeled IL-1α, e.g., 1 µM).

• Incubation:

  • Incubate the plate for 2-3 hours at 4°C with gentle agitation.

• Washing:

  • Harvest the membranes by vacuum filtration onto the filter plate.

  • Wash the filters rapidly 3-4 times with ice-cold wash buffer (Binding Buffer without BSA) to remove unbound radioligand.

• Detection:

  • Allow the filters to dry completely.

  • Add scintillation fluid to each well.

  • Count the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding counts from all other measurements.

  • Plot the percentage of specific binding against the log of the AF12198 concentration.

  • Use non-linear regression to calculate the IC50 value.

Visualizations

Signaling Pathway and Experimental Workflow

Caption: IL-1 signaling pathway and the inhibitory action of AF12198.

Caption: Workflow for an in vitro AF12198 bioactivity assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Interleukin-1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What are IL1 inhibitors and how do they work? [synapse.patsnap.com]
• 7. A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology” | Anticancer Research [ar.iiarjournals.org]
• 8. In vitro protocol for the optimal induction of inflammation in human monocyte cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide: AF12198 vs. IL-1ra (Anakinra) for IL-1 Receptor Antagonism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two interleukin-1 receptor (IL-1R) antagonists: AF12198, a synthetic peptide, and IL-1ra (anakinra), a recombinant form of the endogenous IL-1 receptor antagonist. The information presented is intended to assist researchers and drug development professionals in evaluating these two molecules for their potential therapeutic applications.

At a Glance: Key Differences

Feature	AF12198	IL-1ra (Anakinra)
Molecular Type	15-amino acid synthetic peptide	Recombinant 153-amino acid protein (non-glycosylated)
Mechanism of Action	Selective antagonist of human IL-1R1	Competitive inhibitor of IL-1α and IL-1β binding to IL-1R1
Approved Use	Research purposes only	Approved for various inflammatory diseases (e.g., Rheumatoid Arthritis, NOMID)[1][2]

Quantitative Performance Data

The following tables summarize the available quantitative data for AF12198 and anakinra. It is important to note that much of the data comes from separate studies, and direct head-to-head comparisons under identical experimental conditions are limited.

Table 1: In Vitro Binding Affinity and Potency

Parameter	AF12198	IL-1ra (Anakinra)	Source
IL-1R1 Binding Affinity (IC50)	8 nM[3]	4.0 nM[3]	[3]
IL-1R1 Binding Affinity (Kd)	Not Reported	0.33 nM[4]	[4]
Inhibition of IL-1-induced IL-8 Production (IC50)	25 nM (human dermal fibroblasts)[3][5]	Data not available for direct comparison	[3][5]
Inhibition of IL-1-induced ICAM-1 Expression (IC50)	9 nM (endothelial cells)[3][5]	Data not available for direct comparison	[3][5]
Inhibition of IL-1-induced IL-6 Production (IC50)	15 µM (heparinized human primate blood)[3]	2 nM (heparinized human primate blood)[3]	[3]
Inhibition of IL-1-induced IL-6 Production (IC50)	17 µM (cynomolgus monkey blood)[3]	30 nM (cynomolgus monkey blood)[3]	[3]

Note: The significantly higher IC50 value for AF12198 in inhibiting IL-6 production in whole blood assays compared to its binding affinity and inhibition of other downstream effectors may suggest differences in assay conditions or the influence of other blood components.

Signaling Pathway and Mechanism of Action

Both AF12198 and anakinra act by preventing the binding of the pro-inflammatory cytokines IL-1α and IL-1β to the Interleukin-1 Receptor Type 1 (IL-1R1). This binding is the initial step in a signaling cascade that leads to the activation of transcription factors like NF-κB and subsequent expression of numerous inflammatory genes.

Figure 1. IL-1 Signaling Pathway and Points of Inhibition.

Experimental Workflows

The following diagrams illustrate typical experimental workflows for evaluating the efficacy of IL-1R antagonists.

Figure 2. In Vitro Experimental Workflow.

Figure 3. In Vivo Experimental Workflow.

Detailed Experimental Protocols

IL-1 Receptor Binding Assay (Competitive Inhibition)

This protocol is a generalized procedure for determining the IC50 of a test compound for IL-1R1.

• Cell Culture: Culture cells expressing human IL-1R1 (e.g., EL4-6-1 murine T-cell line) to a sufficient density.

• Preparation of Competitor: Prepare serial dilutions of the test compound (AF12198 or anakinra) and a known radiolabeled IL-1 ligand (e.g., 125I-IL-1α).

• Binding Reaction: Incubate the cells with the unlabeled competitor and the radiolabeled ligand in a suitable binding buffer for a specified time at a controlled temperature (e.g., 4°C for 2-4 hours) to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the cells from the supernatant containing the unbound ligand. This can be achieved by centrifugation through an oil layer (e.g., dibutyl phthalate).

• Quantification: Measure the radioactivity associated with the cell pellet using a gamma counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value is determined as the concentration of the competitor that inhibits 50% of the specific binding of the radiolabeled ligand.

IL-1-Induced IL-8 Production in Human Dermal Fibroblasts

This protocol outlines the steps to measure the inhibitory effect of a compound on IL-1-induced IL-8 production.

• Cell Seeding: Seed human dermal fibroblasts in 96-well plates and grow to confluence.

• Pre-treatment: Pre-incubate the cells with various concentrations of the test compound (AF12198 or anakinra) for a specified period (e.g., 1 hour).

• Stimulation: Add a pre-determined optimal concentration of recombinant human IL-1β to the wells.

• Incubation: Incubate the plates for a suitable time to allow for IL-8 production (e.g., 24 hours).

• Supernatant Collection: Collect the culture supernatants.

• ELISA: Quantify the concentration of IL-8 in the supernatants using a commercially available ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of IL-8 production for each concentration of the test compound and determine the IC50 value.

In Vivo LPS-Induced Lung Inflammation in Rats

This protocol describes a common model for evaluating the in vivo efficacy of anti-inflammatory compounds.

• Animal Acclimatization: Acclimatize male Sprague-Dawley rats for at least one week under standard laboratory conditions.

• Compound Administration: Administer the test compound (AF12198 or anakinra) via a suitable route (e.g., intravenous or subcutaneous injection) at various doses.

• Induction of Inflammation: After a specified pre-treatment time, induce lung inflammation by intratracheal or intraperitoneal injection of lipopolysaccharide (LPS).

• Monitoring: Monitor the animals for clinical signs of inflammation and distress.

• Euthanasia and Sample Collection: At pre-determined time points after LPS administration, euthanize the animals and collect bronchoalveolar lavage fluid (BALF) and lung tissue.

• Analysis:

  • BALF Analysis: Perform total and differential cell counts in the BALF to assess inflammatory cell infiltration. Measure total protein concentration as an indicator of vascular leakage. Analyze cytokine levels (e.g., TNF-α, IL-1β, IL-6) using ELISA.

  • Lung Tissue Analysis: Process a portion of the lung tissue for histopathological examination to assess the degree of inflammation and tissue damage. Homogenize another portion for myeloperoxidase (MPO) activity assay to quantify neutrophil infiltration.

• Data Analysis: Compare the inflammatory parameters between the vehicle-treated group and the compound-treated groups to determine the efficacy of the test compound.

Summary and Conclusion

Both AF12198 and anakinra are effective antagonists of the IL-1 receptor. Anakinra, as a recombinant version of the natural IL-1Ra, has a well-established profile and is used clinically. AF12198 is a potent, selective synthetic peptide antagonist of the human IL-1R1.

Based on the available data, anakinra demonstrates a higher binding affinity to IL-1R1 and is significantly more potent in inhibiting IL-1-induced IL-6 production in whole blood assays[3][4]. AF12198 shows potent inhibition of IL-1-induced IL-8 and ICAM-1 expression in cell-based assays[3][5].

The choice between these two molecules for research and development will depend on the specific application. The smaller size of AF12198 may offer advantages in terms of tissue penetration and manufacturing, but its in vivo efficacy and potential immunogenicity would require further investigation. Anakinra's established clinical safety and efficacy profile make it a valuable benchmark and a therapeutic option for a range of inflammatory conditions. Further direct comparative studies are warranted to provide a more comprehensive understanding of the relative performance of these two IL-1R antagonists.

References

• 1. Repurposing Anakinra for Alzheimer's Disease: The In Vitro and In Vivo Effects of Anakinra on LPS- and AC-Induced Neuroinflammation. | Semantic Scholar [semanticscholar.org]
• 2. Effect of In Vitro and In Vivo Anakinra on Cytokines Production in Schnitzler Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification of Potential Small Molecule Allosteric Modulator Sites on IL-1R1 Ectodomain Using Accelerated Conformational Sampling Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of AF12198 and Other IL-1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Interleukin-1 (IL-1) is a critical cytokine in the inflammatory cascade, making it a key target for therapeutic intervention in a variety of inflammatory diseases. This guide provides a comparative analysis of the efficacy of AF12198, a novel peptide antagonist of the IL-1 receptor, against other established IL-1 inhibitors: Anakinra, Canakinumab, and Rilonacept. The following sections present quantitative data, detailed experimental protocols, and visual representations of the signaling pathways and experimental workflows to facilitate a comprehensive understanding of their comparative performance.

Mechanism of Action and In Vitro Efficacy

The primary mechanism of action for these inhibitors varies, with AF12198 and Anakinra acting as receptor antagonists, while Canakinumab and Rilonacept function by directly binding to IL-1 ligands. These differences in their approach to inhibiting the IL-1 pathway are reflected in their in vitro efficacy, as detailed in the tables below.

Comparative In Vitro Efficacy Data

Inhibitor	Target	Assay	Cell Type	IC50
AF12198	IL-1R1	IL-1α Binding Competition	-	8 nM[1]
IL-1R1	IL-1-induced IL-8 Production	Human Dermal Fibroblasts	25 nM[1][2]
IL-1R1	IL-1-induced ICAM-1 Expression	Endothelial Cells	9 nM[1][2]
Anakinra	IL-1R1	Competitive Binding to IL-1R1	-	~1.6 nM[3]
Canakinumab	IL-1β	IL-1β Neutralization	Human Dermal Fibroblasts	43.6 pM[4]
IL-1β	IL-1β-induced IL-6 Production	Human Muscle Cells	0.126 nM - 0.264 nM
Rilonacept	IL-1α, IL-1β	IL-1β-induced IL-6 Secretion	Human MRC5 Fibroblasts	~2 pM (for 4 pM IL-1β)[5]

Comparative Binding Affinity Data

Inhibitor	Target	Binding Affinity (Kd)
Anakinra	IL-1R1	Not explicitly found, but described as high affinity.
Canakinumab	IL-1β	30.5 pM (human), 22.8 pM (marmoset)[6]
Rilonacept	IL-1β	1.5 pM[5]
IL-1α	~3 pM[5]

Signaling Pathway and Mechanisms of Inhibition

The IL-1 signaling cascade is initiated by the binding of IL-1α or IL-1β to the IL-1 receptor type 1 (IL-1R1), which then recruits the IL-1 receptor accessory protein (IL-1RAcP) to form a functional signaling complex. This complex triggers a downstream cascade involving MyD88, IRAKs, and TRAF6, ultimately leading to the activation of transcription factors like NF-κB and AP-1, and the subsequent expression of inflammatory genes. The inhibitors discussed in this guide interfere with this pathway at different points, as illustrated in the diagram below.

Caption: IL-1 signaling pathway and points of inhibition.

Experimental Protocols

To ensure the reproducibility and clear understanding of the presented data, detailed methodologies for the key experiments are provided below.

IL-1 Receptor Binding Assay (for AF12198 and Anakinra)

This protocol outlines a competitive binding assay to determine the affinity of antagonists for the IL-1 receptor.

Caption: Workflow for a competitive IL-1 receptor binding assay.

Detailed Steps:

• Cell Culture/Receptor Preparation: Human cells expressing the type I IL-1 receptor (e.g., dermal fibroblasts) are cultured to confluence in appropriate media. Alternatively, purified recombinant human IL-1R1 can be used.

• Radiolabeling: Human recombinant IL-1α is labeled with a high-specific-activity radioisotope such as ¹²⁵I using standard methods (e.g., chloramine-T method).

• Competitive Binding: A constant amount of radiolabeled IL-1α and varying concentrations of the unlabeled competitor (AF12198 or Anakinra) are added to the cells or purified receptor in a binding buffer.

• Incubation: The mixture is incubated at a specified temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

• Separation: The bound and free radioligand are separated. For whole cells, this can be achieved by washing the cells with ice-cold buffer. For purified receptors, techniques like filtration or precipitation can be used.

• Detection: The radioactivity of the bound fraction is measured using a gamma counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the logarithm of the competitor concentration. The IC50 value, the concentration of the competitor that inhibits 50% of the specific binding of the radioligand, is determined by non-linear regression analysis.

IL-1-Induced Cytokine Production Assay (for all inhibitors)

This protocol describes a cell-based assay to measure the inhibitory effect of the compounds on IL-1-induced production of downstream inflammatory cytokines like IL-6 or IL-8.

Caption: Workflow for an IL-1-induced cytokine production assay.

Detailed Steps:

• Cell Seeding: Human dermal fibroblasts, endothelial cells, or other IL-1 responsive cells are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Inhibitor Treatment: The culture medium is replaced with fresh medium containing serial dilutions of the test inhibitor (AF12198, Anakinra, Canakinumab, or Rilonacept). The cells are pre-incubated with the inhibitor for a short period (e.g., 1 hour).

• IL-1 Stimulation: A pre-determined concentration of recombinant human IL-1α or IL-1β is added to the wells to stimulate cytokine production.

• Incubation: The plates are incubated for a period sufficient to allow for robust cytokine production (e.g., 18-24 hours) at 37°C in a humidified incubator with 5% CO₂.

• Supernatant Collection: After incubation, the cell culture supernatants are carefully collected.

• Cytokine Quantification: The concentration of the target cytokine (e.g., IL-6 or IL-8) in the supernatants is measured using a specific enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis: The results are expressed as the percentage of inhibition of IL-1-induced cytokine production. The IC50 value, the concentration of the inhibitor that causes 50% inhibition, is determined from the dose-response curve.

Conclusion

This guide provides a comparative overview of the efficacy of AF12198 and other IL-1 inhibitors. The data presented highlights the different mechanisms of action and the varying potencies of these therapeutic agents. AF12198, as a peptide-based IL-1R1 antagonist, demonstrates potent in vitro activity. Canakinumab and Rilonacept, as biologic agents targeting the IL-1 ligands, exhibit very high affinity and potent neutralizing activity. Anakinra, a recombinant form of the natural IL-1 receptor antagonist, also effectively blocks IL-1 signaling. The choice of a particular inhibitor for research or therapeutic development will depend on various factors, including the specific disease context, the desired pharmacokinetic profile, and the mode of administration. The provided experimental protocols should serve as a valuable resource for researchers aiming to conduct their own comparative studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of IL-1RA structure to achieve a smaller protein with a higher affinity to its receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. AOP-Wiki [aopwiki.org]
• 6. The molecular mode of action and species specificity of canakinumab, a human monoclonal antibody neutralizing IL-1β - PMC [pmc.ncbi.nlm.nih.gov]

Specificity of AF12198: A Comparative Analysis Against Other Cytokine Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding specificity and functional activity of AF12198, a potent antagonist of the human interleukin-1 receptor type I (IL-1R1). The data presented herein demonstrates the high selectivity of AF12198 for its target receptor, a critical attribute for a therapeutic candidate.

Executive Summary

AF12198 is a synthetic peptide that exhibits high-affinity binding to the human IL-1R1, effectively blocking the pro-inflammatory signaling cascade initiated by interleukin-1 (IL-1).[1] Extensive in vitro studies have characterized its binding profile and functional antagonism, showcasing its specificity for the type I IL-1 receptor over the type II receptor and its murine homolog. This guide summarizes the available quantitative data, provides detailed experimental methodologies for key assays, and visualizes the relevant biological pathways and experimental workflows.

Data Presentation

Table 1: Comparative Binding Affinity of AF12198

Receptor Target	Ligand	IC50	Species
Human IL-1 Receptor Type I (IL-1R1)	AF12198	8 nM	Human
Human IL-1 Receptor Type II	AF12198	6.7 µM	Human
Murine IL-1 Receptor Type I	AF12198	>200 µM	Murine

IC50 values represent the concentration of the competing ligand (AF12198) that displaces 50% of the radiolabeled ligand. Data compiled from multiple sources.[1]

Table 2: Functional Antagonism of AF12198

Assay	Cell Type	IL-1 Induced Readout	IC50 of AF12198
IL-8 Production	Human Dermal Fibroblasts	IL-8 Secretion	25 nM
ICAM-1 Expression	Human Umbilical Vein Endothelial Cells (HUVEC)	ICAM-1 Surface Expression	9 nM

IC50 values represent the concentration of AF12198 that inhibits 50% of the IL-1-induced biological response. Data compiled from multiple sources.[1]

Note: While AF12198 has been shown to be highly selective for the human IL-1R1 over other IL-1 receptor subtypes, comprehensive data on its cross-reactivity against a broader panel of other cytokine receptors (e.g., TNF-α receptor, IL-6 receptor) is not publicly available.

Experimental Protocols

Radioligand Competition Binding Assay

This protocol outlines a representative method for determining the binding affinity of AF12198 to the human IL-1R1.

1. Cell Culture and Membrane Preparation:

• Human cell lines expressing the IL-1R1 (e.g., human dermal fibroblasts) are cultured to confluency.

• Cells are harvested and homogenized in a lysis buffer.

• The cell lysate is centrifuged to pellet the cell membranes, which are then washed and resuspended in a binding buffer.

2. Competition Binding Reaction:

• A constant concentration of radiolabeled IL-1α (e.g., ¹²⁵I-IL-1α) is incubated with the cell membrane preparation.

• Increasing concentrations of unlabeled AF12198 are added to compete for binding to the IL-1R1.

• The reaction is incubated to reach equilibrium.

3. Separation and Detection:

• The reaction mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.

• The radioactivity retained on the filter is measured using a gamma counter.

4. Data Analysis:

• The percentage of specific binding of the radioligand is plotted against the concentration of AF12198.

• The IC50 value is determined from the resulting competition curve.

IL-1 Induced IL-8 Production Assay

This protocol describes a method to assess the functional antagonism of AF12198 on IL-1-induced IL-8 secretion.

1. Cell Culture:

• Human dermal fibroblasts are seeded in 96-well plates and cultured until they reach confluency.

2. Treatment:

• Cells are pre-incubated with varying concentrations of AF12198 for a specified period.

• Recombinant human IL-1α or IL-1β is then added to the wells to stimulate IL-8 production.

• Control wells with no IL-1 or no AF12198 are included.

3. Sample Collection and Analysis:

• After an incubation period, the cell culture supernatant is collected.

• The concentration of IL-8 in the supernatant is quantified using a commercially available ELISA kit.

4. Data Analysis:

• The percentage of inhibition of IL-8 production by AF12198 is calculated for each concentration.

• The IC50 value is determined from the dose-response curve.

IL-1 Induced ICAM-1 Expression Assay

This protocol details a method to evaluate the effect of AF12198 on IL-1-induced ICAM-1 expression on endothelial cells.

1. Cell Culture:

• Human Umbilical Vein Endothelial Cells (HUVEC) are seeded in multi-well plates and grown to form a monolayer.

2. Treatment:

• The HUVEC monolayer is treated with different concentrations of AF12198.

• Subsequently, the cells are stimulated with a pro-inflammatory cytokine like IL-1β to induce ICAM-1 expression.

3. Detection of ICAM-1:

• The expression of ICAM-1 on the cell surface is typically measured by cell-based ELISA or flow cytometry using a specific anti-ICAM-1 antibody.

4. Data Analysis:

• The level of ICAM-1 expression is quantified and the percentage of inhibition by AF12198 is calculated.

• The IC50 value is determined from the resulting dose-response curve.

Mandatory Visualizations

Caption: IL-1 Signaling Pathway and AF12198 Mechanism of Action.

Caption: General Experimental Workflows for AF12198 Characterization.

References

• 1. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Effects of AF12198 and Other Interleukin-1 Antagonists

For researchers and drug development professionals navigating the landscape of interleukin-1 (IL-1) targeted therapies, a clear understanding of the in vivo efficacy and experimental validation of different antagonist is crucial. This guide provides a comprehensive comparison of AF12198, a novel peptide-based IL-1 receptor antagonist, with established biologic IL-1 inhibitors: Anakinra, Canakinumab, and Rilonacept. The information is compiled from preclinical studies to aid in the objective assessment of their performance.

Mechanism of Action: Targeting the IL-1 Signaling Pathway

Interleukin-1, a key pro-inflammatory cytokine, exerts its effects by binding to the IL-1 receptor type I (IL-1RI), initiating a signaling cascade that leads to the expression of various inflammatory mediators. AF12198 and its counterparts all function by disrupting this initial step, but through different molecular interactions.

AF12198 is a peptide antagonist that selectively binds to the human type I IL-1 receptor. In contrast, Anakinra is a recombinant form of the naturally occurring IL-1 receptor antagonist (IL-1Ra), which competitively inhibits the binding of both IL-1α and IL-1β to IL-1RI. Canakinumab is a human monoclonal antibody that specifically neutralizes IL-1β, preventing it from binding to its receptor. Rilonacept is a dimeric fusion protein that acts as a soluble decoy receptor, binding to and neutralizing both IL-1α and IL-1β.

Below is a diagram illustrating the IL-1 signaling pathway and the points of intervention for these antagonists.

Caption: IL-1 signaling pathway and antagonist intervention points.

In Vivo Efficacy of AF12198

AF12198 has been evaluated in non-human primate and rodent models, demonstrating its potential as an in vivo IL-1 antagonist.

Cynomolgus Monkey Studies

In cynomolgus monkeys, intravenous infusion of AF12198 was shown to block the ex vivo induction of IL-6 by IL-1 and down-modulate the in vivo induction of IL-6. This was a significant finding as it was the first small molecule to demonstrate IL-1 receptor antagonist activity in vivo.

Table 1: Summary of AF12198 In Vivo Efficacy in Cynomolgus Monkeys

Animal Model	Administration Route	Key Finding	Reference
Cynomolgus Monkey	Intravenous Infusion	Blocks ex vivo and in vivo IL-1 induction of IL-6.

Rat Lipopolysaccharide (LPS)-Induced Lung Inflammation Model

Further studies in a rat model of LPS-induced acute lung inflammation demonstrated the anti-inflammatory effects of AF12198. Intravenous infusion of AF12198 30 minutes before LPS injection significantly attenuated the increase in lung myeloperoxidase (MPO) activity, a marker of neutrophil infiltration.[1] It also reduced lung microvascular leakage at 4, 12, and 24 hours post-LPS challenge.[1]

Table 2: Summary of AF12198 In Vivo Efficacy in a Rat Lung Inflammation Model

Animal Model	Administration Route	Dose	Key Findings	Reference
Rat (LPS-induced lung inflammation)	Intravenous Infusion	16 mg/kg	- Significantly attenuates the increase in lung MPO activity.- Reduces lung microvascular leakage by 32.6% at 4h, 50.1% at 12h, and 65.3% at 24h post-LPS.	[1]

Experimental Protocols for AF12198 In Vivo Studies

Detailed protocols are essential for the replication and validation of experimental findings. Below are the methodologies for the key in vivo studies of AF12198.

Cynomolgus Monkey Ex Vivo/In Vivo IL-6 Inhibition Protocol

• Animal Model: Cynomolgus monkeys.

• Drug Administration: AF12198 administered as an intravenous infusion.

• Ex Vivo Analysis:

  • Blood samples are collected from the monkeys before and during the AF12198 infusion.

  • Whole blood is then incubated with or without human IL-1β.

  • The subsequent induction of IL-6 is measured to determine the inhibitory effect of the in vivo administered AF12198.

• In Vivo Analysis:

  • AF12198 is administered via intravenous infusion.

  • IL-1 is administered to induce an in vivo inflammatory response.

  • Blood samples are collected to measure the levels of induced IL-6.

References

• 1. 2.9. Myeloperoxidase (MPO) Activity Examination [bio-protocol.org]

A Head-to-Head In Vitro Comparison of AF12198 and Anakinra: IL-1 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed in vitro comparison of two interleukin-1 (IL-1) receptor antagonists: AF12198, a novel peptide antagonist, and anakinra, a recombinant form of the endogenous IL-1 receptor antagonist (IL-1Ra). The following sections present a summary of their comparative efficacy based on available experimental data, detailed methodologies for key assays, and visualizations of the underlying signaling pathways and experimental workflows.

Data Presentation: Quantitative Comparison

AF12198 and anakinra both function by competitively inhibiting the binding of IL-1α and IL-1β to the type I IL-1 receptor (IL-1R1), thereby blocking downstream pro-inflammatory signaling.[1][2] The available in vitro data allows for a direct comparison of their binding affinities and functional inhibitory activities.

Table 1: Comparative Binding Affinity for Human IL-1R1

Compound	IC50 (nM)	Notes
AF12198	8.0[3]	Determined by competitive binding assay with 125I-IL-1α.[3]
Anakinra (IL-1Ra)	4.0[3]	Determined by competitive binding assay with 125I-IL-1α.[3]

IC50 (Half-maximal inhibitory concentration) values represent the concentration of the antagonist required to inhibit 50% of the radioligand binding.

Table 2: Comparative Functional Inhibitory Activity

Assay	Cell Type	Measured Endpoint	AF12198 IC50	Anakinra IC50
IL-8 Production Inhibition	Human Dermal Fibroblasts	IL-1-induced IL-8 secretion	25 nM[3][4]	Data not available
ICAM-1 Expression Inhibition	Human Endothelial Cells	IL-1-induced ICAM-1 expression	9 nM[3][4]	Data not available
IL-6 Production Inhibition	Heparinized Human Primate Blood	IL-1 induction of IL-6	15 µM[3]	2 nM[3]
Reporter Gene Assay	Not specified	IL-1-mediated gene expression	Data not available	6.8 ± 1.1 ng/mL[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following are representative protocols for the key in vitro assays used to characterize IL-1 receptor antagonists.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (IC50) of a test compound to the IL-1 receptor.

Methodology:

• Cell Culture: Culture cells expressing the human type I IL-1 receptor (e.g., EL4-6.1 mouse thymoma cells or CHO cells transfected with human IL-1R1).

• Membrane Preparation: Harvest the cells and prepare a crude membrane fraction by homogenization and centrifugation.

• Binding Reaction: In a 96-well plate, incubate the cell membranes with a constant concentration of a radiolabeled IL-1 ligand (e.g., 125I-IL-1α or 125I-IL-1β).

• Competitive Inhibition: Add increasing concentrations of the unlabeled competitor (AF12198 or anakinra) to the wells.

• Incubation: Incubate the plates at a specified temperature (e.g., 4°C or room temperature) for a sufficient time to reach binding equilibrium.

• Separation: Separate the membrane-bound radioligand from the unbound radioligand by rapid filtration through a glass fiber filter, followed by washing with ice-cold buffer.

• Quantification: Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

IL-1-Induced Cytokine/Adhesion Molecule Inhibition Assay

This cell-based functional assay measures the ability of an antagonist to block the biological effects of IL-1, such as the production of downstream cytokines (e.g., IL-6, IL-8) or the expression of adhesion molecules (e.g., ICAM-1).

Methodology:

• Cell Culture: Seed target cells (e.g., human dermal fibroblasts for IL-8, human umbilical vein endothelial cells (HUVECs) for ICAM-1) in 96-well plates and allow them to adhere overnight.

• Pre-treatment: Pre-incubate the cells with various concentrations of the antagonist (AF12198 or anakinra) for a specified period (e.g., 1 hour).

• Stimulation: Add a constant, sub-maximal concentration of recombinant human IL-1β to the wells to stimulate the cells.

• Incubation: Incubate the plates for a period sufficient to induce the expression of the target molecule (e.g., 6-24 hours).

• Quantification:

  • For secreted cytokines (IL-6, IL-8): Collect the cell culture supernatant and measure the cytokine concentration using an Enzyme-Linked Immunosorbent Assay (ELISA).

  • For cell-surface molecules (ICAM-1): Fix the cells and quantify the expression of the adhesion molecule using a cell-based ELISA or by flow cytometry.

• Data Analysis: Calculate the percentage of inhibition for each antagonist concentration relative to the IL-1β-stimulated control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the antagonist concentration.

NF-κB and MAPK Signaling Pathway Inhibition Assay

This assay assesses the ability of an antagonist to block the IL-1-induced activation of intracellular signaling pathways.

Methodology:

• Cell Culture and Starvation: Plate cells (e.g., HeLa or HEK293 cells) and grow to sub-confluency. Serum-starve the cells for several hours to reduce basal signaling activity.

• Antagonist Pre-treatment: Pre-incubate the cells with the antagonist (AF12198 or anakinra) at various concentrations.

• IL-1 Stimulation: Stimulate the cells with IL-1β for a short period (e.g., 5-30 minutes) to induce the phosphorylation of signaling proteins.

• Cell Lysis: Wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them in a buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Determine the total protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a nitrocellulose or PVDF membrane.

  • Probe the membrane with primary antibodies specific for the phosphorylated forms of key signaling proteins (e.g., phospho-NF-κB p65, phospho-p38 MAPK, phospho-JNK, phospho-ERK).

  • Subsequently, probe with antibodies for the total forms of these proteins to ensure equal loading.

  • Use a secondary antibody conjugated to horseradish peroxidase (HRP) or a fluorescent dye for detection.

• Data Analysis: Quantify the band intensities using densitometry. The effect of the antagonist is determined by the reduction in the ratio of the phosphorylated protein to the total protein.

Mandatory Visualizations

The following diagrams illustrate the key biological and experimental concepts discussed in this guide.

References

• 1. pharmacyfreak.com [pharmacyfreak.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of interleukin-1 receptor antagonist mutants with enhanced antagonistic activity in vitro and improved therapeutic efficacy in collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Action of AF12198: A Comparative Guide to IL-1R1 Antagonism

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of AF12198, a potent peptide antagonist of the human type I interleukin-1 receptor (IL-1R1), with alternative therapeutic agents. We present supporting experimental data, detailed protocols for mechanism-of-action studies, and visualizations to elucidate the complex signaling pathways involved.

Interleukin-1 (IL-1) is a key mediator of inflammatory responses, and its dysregulation is implicated in a wide range of diseases. AF12198 has emerged as a promising therapeutic candidate by selectively targeting the IL-1R1, thereby inhibiting the downstream signaling cascade that drives inflammation. This guide will delve into the experimental confirmation of AF12198's mechanism of action and compare its performance with established IL-1 inhibitors.

Comparative Analysis of IL-1 Receptor Antagonists

To understand the therapeutic potential of AF12198, it is crucial to compare its binding affinity and functional inhibition with other agents that target the IL-1 pathway. The following table summarizes key quantitative data for AF12198 and its alternatives.

Compound	Type	Target	Binding Affinity (Kd)	Functional Inhibition (IC50)
AF12198	Peptide Antagonist	Human IL-1R1	Not explicitly found	8 nM (for binding to IL-1R1)[1]
Anakinra (recombinant IL-1Ra)	Recombinant Protein	IL-1R1	~150 pM[2]	~1.6 nM (for blocking IL-1R1)[1]
Rilonacept (IL-1 Trap)	Soluble Decoy Receptor	IL-1β, IL-1α	0.5 pM (for IL-1β), 1.4 pM (for IL-1α)[3][4]	~2 pM (for IL-1β induced IL-6 secretion)[5]
Canakinumab (monoclonal antibody)	Monoclonal Antibody	IL-1β	~35-40 pM[5][6]	~43 pM (in vitro neutralization)[7]

Experimental Protocols for Confirming Mechanism of Action

To experimentally validate the mechanism of action of AF12198 and its alternatives, a series of in vitro assays can be employed. These protocols provide a framework for assessing receptor binding, downstream signaling, and cellular responses.

Competitive Radioligand Binding Assay for IL-1R1

This assay determines the ability of a test compound to compete with a radiolabeled ligand for binding to the IL-1R1.

Materials:

• Human IL-1R1 expressing cells (e.g., EL-4 thymoma cells) or membrane preparations

• Radiolabeled IL-1α or IL-1β (e.g., [125I]-IL-1α)

• Test compounds (AF12198 and alternatives)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4)

• Glass fiber filters

• Scintillation counter

Protocol:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add the cell membranes or whole cells, the radiolabeled ligand at a concentration near its Kd, and the test compound dilutions.

• Incubate the plate at room temperature for 2-4 hours to reach equilibrium.

• Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer to remove non-specific binding.

• Measure the radioactivity on the filters using a scintillation counter.

• Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50).

IL-8 Secretion Assay (Sandwich ELISA)

This assay measures the ability of a compound to inhibit IL-1-induced production of the pro-inflammatory chemokine IL-8 from cells.

Materials:

• Human dermal fibroblasts or a similar IL-1 responsive cell line

• Recombinant human IL-1β

• Test compounds (AF12198 and alternatives)

• Human IL-8 ELISA kit (containing capture antibody, detection antibody, standard, and substrate)

• Cell culture medium and supplements

• Microplate reader

Protocol:

• Seed human dermal fibroblasts in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with serial dilutions of the test compounds for 1 hour.

• Stimulate the cells with a sub-maximal concentration of IL-1β (e.g., 1 ng/mL) for 18-24 hours.

• Collect the cell culture supernatants.

• Perform the IL-8 sandwich ELISA according to the manufacturer's instructions. Briefly:

  • Coat a 96-well plate with the IL-8 capture antibody.

  • Add the collected supernatants and IL-8 standards to the wells and incubate.

  • Wash the wells and add the biotinylated IL-8 detection antibody.

  • Wash the wells and add streptavidin-HRP conjugate.

  • Wash the wells and add a chromogenic substrate (e.g., TMB).

  • Stop the reaction and measure the absorbance at 450 nm.

• Calculate the IL-8 concentration in each sample from the standard curve and determine the IC50 of the test compounds.

ICAM-1 Expression Assay (Flow Cytometry)

This assay quantifies the inhibition of IL-1-induced cell surface expression of the adhesion molecule ICAM-1.

Materials:

• Human umbilical vein endothelial cells (HUVECs) or a similar cell line

• Recombinant human IL-1β

• Test compounds (AF12198 and alternatives)

• Fluorescently labeled anti-human ICAM-1 antibody (e.g., FITC-conjugated)

• Flow cytometer

• Cell staining buffer (e.g., PBS with 1% BSA)

Protocol:

• Culture HUVECs in appropriate vessels until confluent.

• Pre-treat the cells with serial dilutions of the test compounds for 1 hour.

• Stimulate the cells with IL-1β (e.g., 10 ng/mL) for 6-8 hours.

• Harvest the cells using a non-enzymatic cell dissociation solution.

• Wash the cells with cold cell staining buffer.

• Incubate the cells with a fluorescently labeled anti-ICAM-1 antibody for 30 minutes on ice in the dark.

• Wash the cells to remove unbound antibody.

• Resuspend the cells in staining buffer and analyze by flow cytometry.

• Quantify the mean fluorescence intensity (MFI) of ICAM-1 staining and determine the IC50 of the test compounds.

Visualizing the Mechanism of Action

To further clarify the mechanism of AF12198 and its alternatives, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: AF12198 competitively antagonizes IL-1R1, preventing IL-1β binding and subsequent pro-inflammatory signaling.

Caption: Workflow for the experimental validation and comparison of IL-1R1 antagonists.

Caption: Comparison of the molecular targets of AF12198 and its alternatives in the IL-1 pathway.

References

• 1. Optimization of IL-1RA structure to achieve a smaller protein with a higher affinity to its receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interleukin-1 (IL-1) receptor antagonist binds to the 80-kDa IL-1 receptor but does not initiate IL-1 signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. scholarsinmedicine.com [scholarsinmedicine.com]
• 5. AOP-Wiki [aopwiki.org]
• 6. Canakinumab - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Role in Therapy of Canakinumab in Adult-Onset Still’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of AF12198 Cross-Reactivity with Non-Human Interleukin-1 Receptors

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the species selectivity of the IL-1 receptor antagonist, AF12198, with supporting experimental data and comparisons to alternative therapies.

This guide provides a comprehensive overview of the cross-reactivity profile of AF12198, a peptide-based antagonist of the human Interleukin-1 Receptor type 1 (IL-1R1). Understanding the species-specific interactions of this compound is critical for the appropriate design and interpretation of preclinical studies. This document summarizes available binding and functional data, outlines experimental methodologies, and offers a comparison with other notable IL-1 receptor antagonists.

Summary of AF12198 Cross-Reactivity

AF12198 exhibits a high degree of selectivity for the human IL-1R1. Experimental data indicates that it does not bind to the murine IL-1R1, highlighting its species-specific nature. However, in vivo functional activity has been demonstrated in cynomolgus monkeys, suggesting that AF12198 can interact with the IL-1R1 in this non-human primate species.

Quantitative Data on Receptor Binding and Functional Inhibition

The following tables summarize the inhibitory concentrations (IC50) of AF12198 for receptor binding and downstream functional responses.

Table 1: AF12198 Binding Affinity to IL-1 Receptors

Species	Receptor Type	IC50	Reference
Human	IL-1 Receptor Type I	8 nM	[1]
Human	IL-1 Receptor Type II	6.7 µM	[1]
Murine	IL-1 Receptor Type I	>200 µM	[1]

Table 2: AF12198 Functional Activity

Assay	Cell Type/System	Species	IC50	Reference
IL-1-induced IL-8 Production	Human Dermal Fibroblasts	Human	25 nM	[1]
IL-1-induced ICAM-1 Expression	Human Umbilical Vein Endothelial Cells (HUVEC)	Human	9 nM	[1]
IL-1-induced IL-6 Induction (ex vivo)	Whole Blood	Human	15 µM	[1]
IL-1-induced IL-6 Induction (ex vivo)	Whole Blood	Cynomolgus Monkey	17 µM	[1]

Comparison with Alternative IL-1 Receptor Antagonists

The cross-reactivity profile of AF12198 can be further understood by comparing it to other IL-1 targeted biologics.

Table 3: Cross-Reactivity of IL-1 Receptor Antagonists

Antagonist	Mechanism of Action	Human	Murine	Rat	Rabbit	Cynomolgus Monkey	Marmoset
AF12198	Peptide antagonist of IL-1R1	Active	Inactive	No Data	No Data	Active	No Data
Anakinra (recombinant human IL-1ra)	Competitively inhibits IL-1 binding to IL-1R1	Active	Active	Active	No Data	Active	No Data
Canakinumab (monoclonal antibody against IL-1β)	Neutralizes human IL-1β	Active	Inactive	Inactive	Inactive	Inactive	Active

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

IL-1 Receptor Binding Assay

This assay measures the ability of a test compound to compete with a radiolabeled IL-1 ligand for binding to the IL-1 receptor.

• Cells: EL-4 murine lymphoma cells (for murine IL-1R1) or human cell lines expressing human IL-1R1 or IL-1R2.

• Radioligand: 125I-labeled recombinant human IL-1α.

• Procedure:

  • Cells expressing the target receptor are incubated with a fixed concentration of 125I-IL-1α.

  • Increasing concentrations of the unlabeled competitor (e.g., AF12198) are added to the incubation mixture.

  • The mixture is incubated to allow binding to reach equilibrium.

  • Cell-bound radioactivity is separated from unbound radioactivity by centrifugation through an oil cushion.

  • The cell pellet is counted in a gamma counter to determine the amount of bound 125I-IL-1α.

  • The IC50 value is calculated as the concentration of the competitor that inhibits 50% of the specific binding of 125I-IL-1α.

IL-1-Induced IL-8 Production in Human Dermal Fibroblasts

This functional assay assesses the ability of an antagonist to block the downstream signaling of IL-1, leading to the production of the chemokine IL-8.

• Cells: Primary human dermal fibroblasts.

• Stimulus: Recombinant human IL-1α or IL-1β.

• Procedure:

  • Human dermal fibroblasts are plated in multi-well plates and grown to confluence.

  • The cells are pre-incubated with varying concentrations of the antagonist (AF12198) for a specified period.

  • A fixed concentration of IL-1 is then added to the wells to stimulate the cells.

  • After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

  • The concentration of IL-8 in the supernatant is quantified using a specific enzyme-linked immunosorbent assay (ELISA).

  • The IC50 value is determined as the concentration of the antagonist that causes a 50% reduction in IL-1-induced IL-8 production.

IL-1-Induced ICAM-1 Expression in HUVECs

This assay measures the antagonist's ability to inhibit the IL-1-mediated upregulation of the adhesion molecule ICAM-1 on endothelial cells.

• Cells: Human Umbilical Vein Endothelial Cells (HUVECs).

• Stimulus: Recombinant human IL-1α or IL-1β.

• Procedure:

  • HUVECs are cultured in multi-well plates.

  • The cells are treated with different concentrations of the antagonist (AF12198) followed by stimulation with a fixed concentration of IL-1.

  • After an incubation period (e.g., 6-24 hours), the expression of ICAM-1 on the cell surface is measured. This can be done by:

    • Cell-based ELISA: Fixing the cells and using a primary antibody against ICAM-1 followed by a horseradish peroxidase (HRP)-conjugated secondary antibody and a colorimetric substrate.

    • Flow Cytometry: Staining the cells with a fluorescently labeled anti-ICAM-1 antibody and analyzing the fluorescence intensity.

  • The IC50 value is calculated as the concentration of the antagonist that inhibits 50% of the IL-1-induced ICAM-1 expression.

Ex Vivo IL-1-Induced IL-6 Production in Whole Blood

This assay provides a more physiologically relevant system to assess the functional activity of an antagonist in the presence of blood components.

• Sample: Freshly drawn heparinized whole blood from humans or cynomolgus monkeys.

• Stimulus: Recombinant human IL-1β.

• Procedure:

  • Whole blood samples are pre-incubated with various concentrations of the antagonist (AF12198).

  • A predetermined concentration of IL-1β is added to the blood to induce IL-6 production.

  • The blood is incubated for a set period (e.g., 8 hours) at 37°C.

  • Following incubation, plasma is separated by centrifugation.

  • The concentration of IL-6 in the plasma is measured by a specific ELISA.

  • The IC50 value is the concentration of the antagonist that results in a 50% inhibition of IL-1-induced IL-6 production.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and the underlying biological mechanisms, the following diagrams are provided.

Caption: IL-1 signaling pathway and the inhibitory action of AF12198.

Caption: Workflow for the IL-1 receptor binding assay.

Caption: General workflow for in vitro functional assays.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Potency of AF12198 and Endogenous IL-1ra

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the synthetic peptide antagonist AF12198 and the endogenous interleukin-1 receptor antagonist (IL-1ra). The following sections present quantitative data on their respective potencies, detailed experimental methodologies for key assays, and visualizations of relevant biological pathways and experimental workflows.

Data Presentation: Quantitative Comparison of Potency

The relative potency of AF12198 and endogenous IL-1ra has been evaluated in various in vitro and in vivo assays. The following tables summarize the key quantitative data for easy comparison.

Parameter	AF12198	Endogenous IL-1ra	Receptor/Assay Condition	Reference
Binding Affinity (IC50)	8.0 nM	4.0 nM	Human Type I Interleukin-1 Receptor (IL-1R1)	[1]
Binding Affinity (Kd)	Not explicitly reported	70 pM	Soluble Human Type I Interleukin-1 Receptor (sIL-1RI)	[2]
Binding Affinity (Kd)	Not explicitly reported	0.1 - 1 nM	Human Type I Interleukin-1 Receptor (IL-1R1)	[3]

Table 1: Receptor Binding Affinity. This table compares the binding affinity of AF12198 and endogenous IL-1ra to the human type I IL-1 receptor. Lower values indicate higher affinity.

In Vitro Assay	AF12198 IC50	Endogenous IL-1ra IC50	Cell Type/Condition	Reference
IL-1-induced IL-8 Production	25 nM	Not explicitly compared in the same study	Human Dermal Fibroblasts	[1][4]
IL-1-induced ICAM-1 Expression	9 nM	Not explicitly compared in the same study	Endothelial Cells	[1][4]
IL-1-induced IL-6 Induction	15 µM	2 nM	Heparinized Human Primate Blood	[1]
IL-1-induced IL-6 Induction	17 µM	30 nM	Blood from Cynomolgus Monkeys	[1]

Table 2: In Vitro Functional Potency. This table summarizes the half-maximal inhibitory concentrations (IC50) of AF12198 and endogenous IL-1ra in various cell-based assays that measure the downstream effects of IL-1 signaling.

In Vivo Model	AF12198 Efficacy	Endogenous IL-1ra Efficacy	Key Findings	Reference
LPS-induced Inflammation in Rats	Effective	Not directly compared	AF12198 significantly attenuated the increase in lung MPO activity and reduced lung microvascular leakage.	[1]
IL-1-induced IL-6 production in Cynomolgus Monkeys	Effective	Effective	Both AF12198 and IL-1ra blocked ex vivo IL-1 induction of IL-6.	[1][4]
Animal Models of Arthritis (e.g., rat adjuvant arthritis, collagen-induced arthritis)	Not explicitly reported in direct comparison	Effective	IL-1ra showed modest anti-inflammatory effects but marked inhibition of bone resorption. In collagen-induced arthritis, it suppressed all aspects of the disease.	[5]
Human Rheumatoid Arthritis	Not tested	Modest Efficacy	Clinical trials showed modest inhibition of joint swelling and progression of bone lesions.	[5][6][7]

Table 3: In Vivo Efficacy. This table provides an overview of the in vivo effects of AF12198 and endogenous IL-1ra in preclinical and clinical models of inflammation and arthritis. A direct head-to-head in vivo comparative study was not identified in the reviewed literature.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. Below are representative protocols for the key assays cited in this guide.

Radioligand Binding Assay for IL-1 Receptor Affinity

This protocol describes a method to determine the binding affinity of antagonists like AF12198 and IL-1ra to the IL-1 receptor.

Objective: To determine the dissociation constant (Kd) or the half-maximal inhibitory concentration (IC50) of a test compound for the IL-1 receptor.

Materials:

• Cell line expressing the human Type I IL-1 Receptor (e.g., EL4 murine thymoma cells).

• Radiolabeled IL-1α or IL-1β (e.g., ¹²⁵I-IL-1α).

• Unlabeled AF12198 and IL-1ra.

• Binding buffer (e.g., RPMI 1640 with 1% BSA).

• Wash buffer (e.g., ice-cold PBS).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Cell Preparation: Culture and harvest cells expressing the IL-1R1. Resuspend the cells in binding buffer to a concentration of 1-5 x 10⁶ cells/mL.

• Competition Binding: In a 96-well plate, add a fixed concentration of radiolabeled IL-1 (e.g., 50 pM ¹²⁵I-IL-1α) to each well.

• Add increasing concentrations of the unlabeled competitor (AF12198 or IL-1ra) to the wells. Include a control with no competitor (total binding) and a control with a large excess of unlabeled IL-1 to determine non-specific binding.

• Add the cell suspension to each well.

• Incubate the plate at 4°C for 2-4 hours to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. The Kd of the competitor can be calculated from the IC50 using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

IL-1-induced IL-8 Production Assay

This protocol outlines a method to assess the inhibitory effect of AF12198 and IL-1ra on IL-1-induced IL-8 production by cells.

Objective: To determine the IC50 of a test compound for the inhibition of IL-1-induced IL-8 secretion.

Materials:

• Human Dermal Fibroblasts or other IL-1 responsive cells.

• Recombinant human IL-1β.

• AF12198 and IL-1ra.

• Cell culture medium.

• Human IL-8 ELISA kit.

• 96-well cell culture plates.

• Plate reader.

Procedure:

• Cell Seeding: Seed human dermal fibroblasts in a 96-well plate at a density of 1-2 x 10⁴ cells/well and culture overnight.

• Treatment: Pre-incubate the cells with varying concentrations of AF12198 or IL-1ra for 1 hour.

• Stimulation: Add a fixed concentration of IL-1β (e.g., 1 ng/mL) to each well (except for the unstimulated control).

• Incubate the plate for 24 hours at 37°C in a CO₂ incubator.

• Sample Collection: Collect the cell culture supernatants.

• ELISA for IL-8: Quantify the concentration of IL-8 in the supernatants using a commercial human IL-8 ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the percentage of IL-8 inhibition against the logarithm of the antagonist concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

IL-8 Production Inhibition Assay Workflow

IL-1-induced ICAM-1 Expression Assay

This protocol describes a cell-based ELISA to measure the inhibition of IL-1-induced Intercellular Adhesion Molecule-1 (ICAM-1) expression on endothelial cells.

Objective: To determine the IC50 of a test compound for the inhibition of IL-1-induced ICAM-1 expression.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs).

• Recombinant human IL-1β.

• AF12198 and IL-1ra.

• Cell culture medium.

• Primary antibody against human ICAM-1.

• HRP-conjugated secondary antibody.

• TMB substrate.

• Stop solution.

• 96-well cell culture plates.

• Plate reader.

Procedure:

• Cell Seeding: Seed HUVECs in a 96-well plate and grow to confluence.

• Treatment: Pre-incubate the cells with varying concentrations of AF12198 or IL-1ra for 1 hour.

• Stimulation: Add a fixed concentration of IL-1β (e.g., 10 ng/mL) to each well (except for the unstimulated control).

• Incubate the plate for 18-24 hours at 37°C.

• Cell-Based ELISA:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde.

  • Block non-specific binding with a blocking buffer.

  • Incubate with a primary antibody against human ICAM-1.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Wash and add TMB substrate.

  • Stop the reaction with a stop solution.

• Quantification: Measure the absorbance at 450 nm using a plate reader.

• Data Analysis: Plot the percentage of ICAM-1 expression inhibition against the logarithm of the antagonist concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathway and Mechanism of Action

Both AF12198 and endogenous IL-1ra act as competitive antagonists at the Type I Interleukin-1 Receptor (IL-1R1). They bind to the receptor but do not elicit a downstream signal, thereby preventing the binding of the agonist ligands IL-1α and IL-1β and subsequent pro-inflammatory signaling.

IL-1 Signaling Pathway and Antagonism

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Specific binding of interleukin 1 (IL-1) beta and IL-1 receptor antagonist (IL-1ra) to human serum. High-affinity binding of IL-1ra to soluble IL-1 receptor type I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Therapeutic Prospects of Targeting IL-1R1 for the Modulation of Neuroinflammation in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. AF12198, a novel low molecular weight antagonist, selectively binds the human type I interleukin (IL)-1 receptor and blocks in vivo responses to IL-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy of sustained blood levels of interleukin-1 receptor antagonist in animal models of arthritis: comparison of efficacy in animal models with human clinical data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Interleukin-1 Inhibition at Treatment for Rheumatoid Arthritis on Johns Hopkins Arthritis [hopkinsarthritis.org]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for AF12198

AF12198 is a peptide antagonist of the human type I interleukin-1 receptor (IL1-R1) and should be handled with care.[2][3] Unused or expired peptides should never be disposed of in regular trash or down the drain, as this can pose environmental and health risks.[4] Adherence to your institution's chemical waste disposal guidelines is mandatory.[4]

Operational Plan for AF12198 Disposal

The following step-by-step guide outlines the recommended procedure for the safe disposal of AF12198, whether in solid (powder) form or in solution.

Step 1: Personal Protective Equipment (PPE)

Before handling AF12198 waste, ensure you are wearing appropriate PPE:

• Safety glasses or goggles

• Chemical-resistant gloves

• Laboratory coat

Step 2: Waste Identification and Segregation

Properly identify and segregate AF12198 waste to prevent accidental mixing with incompatible chemicals.[5][6]

• Solid Waste: Collect any solid AF12198, including empty vials and contaminated labware (e.g., spatulas, weigh boats), in a designated, leak-proof, and clearly labeled hazardous waste container.[6] The label should include the full chemical name ("AF12198"), the words "Hazardous Waste," the date of accumulation, and the principal investigator's name and contact information.[6][7]

• Liquid Waste: Unused or expired solutions of AF12198 should be collected in a separate, compatible, and sealed hazardous waste container.[6][7] Do not mix with other solvent waste streams unless compatibility has been confirmed. The container must be clearly labeled as described above.

• Contaminated Labware: Glassware and other lab materials contaminated with AF12198 should be treated as hazardous waste.[6] If possible, rinse them three times with a suitable solvent, and collect the rinsate as hazardous liquid waste.[6] After this decontamination, the labware may be disposed of according to standard laboratory procedures for non-hazardous glass or plastic waste.[8]

Step 3: Storage of Waste

Store the designated hazardous waste containers in a secure, secondary containment area away from incompatible materials.[6] This area should be clearly marked as a hazardous waste accumulation site.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal service to arrange for the collection and proper disposal of the AF12198 waste.[5][7] Provide them with all necessary information about the waste, as indicated on your hazardous waste label.

Data Presentation: Key Properties of AF12198

For easy reference, the following table summarizes key quantitative data for AF12198.

Property	Value
CAS Number	185413-30-3
Molecular Formula	C₉₆H₁₂₃N₁₉O₂₂
Molecular Weight	1895.14 g/mol
Storage (Solid)	-20°C for up to 1 year, -80°C for 2 years
Storage (Solution)	-20°C for 1 month, -80°C for 6 months

Data sourced from various chemical suppliers.[2][3][9]

Experimental Protocols: Not Applicable

As this document pertains to disposal procedures, detailed experimental protocols for the use of AF12198 are not included. Please refer to relevant research publications for methodologies related to its application.

Mandatory Visualization: AF12198 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of AF12198.

Caption: Workflow for the safe disposal of AF12198.

References

• 1. NIBSC - Peptide Storage [nibsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. AF 12198 | Cytokine Receptor Antagonists: R&D Systems [rndsystems.com]
• 4. Best Practices for Storing and Handling Research-Grade Peptides - IntelligentHQ [intelligenthq.com]
• 5. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 8. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 9. reactivi.ro [reactivi.ro]